Technical Documentation Center

Methyl 4-(p-chlorophenoxy)butyrate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 4-(p-chlorophenoxy)butyrate
  • CAS: 209052-80-2

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Chemical Properties, Synthesis, and Applications of Methyl 4-(p-chlorophenoxy)butyrate

Executive Summary As a Senior Application Scientist, I approach molecular evaluation not just through isolated data points, but by understanding the functional causality of a compound's structure. Methyl 4-(p-chloropheno...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, I approach molecular evaluation not just through isolated data points, but by understanding the functional causality of a compound's structure. Methyl 4-(p-chlorophenoxy)butyrate (CAS: 209052-80-2) is the methyl ester derivative of 4-(4-chlorophenoxy)butyric acid (4-CPB)[1],[2]. While 4-CPB is widely recognized as a phenoxybutyric herbicide and a critical intermediate in pharmaceutical synthesis[3],[2], its methyl ester form provides distinct physicochemical advantages. The esterification masks the polar carboxylic acid, significantly altering the molecule's lipophilicity, volatility, and membrane permeability. This guide provides a rigorous analysis of its chemical properties, mechanistic pathways, and self-validating synthetic protocols designed for researchers in agrochemical and drug development sectors.

Chemical Identity and Physicochemical Profiling

A comprehensive understanding of the molecule's physical chemistry is essential for predicting its behavior in biological assays and chromatographic systems.

Table 1: Chemical Identity & Quantitative Data
PropertyValueSource / Method
IUPAC Name Methyl 4-(4-chlorophenoxy)butanoateStandard Nomenclature
CAS Number 209052-80-2ChemicalBook[1]
Molecular Formula C11H13ClO3Cheméo[4]
Molecular Weight 228.67 g/mol Cheméo[4]
Boiling Point (Predicted) 618.88 K (~345 °C)Joback Method[4]
Melting Point (Predicted) 376.98 K (~104 °C)Joback Method[4]
Density (Predicted) 1.173 ± 0.06 g/cm³ChemicalBook[1]
logP (Octanol/Water) 2.672Crippen Method[4]
Water Solubility (log10WS) -2.81 mol/LCrippen Method[4]

Causality Insight: The moderate lipophilicity (logP ~2.67)[4] and low water solubility dictate that stock solutions for biological assays must be prepared in organic solvents (e.g., DMSO or ethanol) before aqueous dilution. The methyl ester acts as a lipophilic shield, allowing the molecule to cross waxy plant cuticles or mammalian lipid bilayers much more efficiently than the free acid (4-CPB), which has a lower XLogP3-AA of 2.4[3].

Mechanistic Pathways and Biological Relevance

Methyl 4-(p-chlorophenoxy)butyrate functions biologically as a lipophilic prodrug. In physiological environments, the ester bond is highly susceptible to cleavage by ubiquitous carboxylesterases, releasing the active free acid, 4-CPB[3],[5].

  • Agrochemical Mode of Action: 4-CPB acts as a synthetic auxin. Upon esterase-mediated activation in target plants, the acid mimics natural plant hormones (like Indole-3-acetic acid), binding to TIR1/AFB receptors. This triggers unregulated cellular growth, epinasty, and ultimately necrosis in susceptible broadleaf weeds[3],[5].

  • Pharmaceutical Utility: The chlorophenoxybutyrate scaffold is a critical building block. 4-CPB and its esters are utilized as starting materials for synthesizing benzoxepin derivatives, which are heavily researched for their potent sedative-hypnotic pharmacological effects[2],[5].

MOA A Methyl 4-(p-chlorophenoxy)butyrate (Lipophilic Prodrug) B Carboxylesterases (Enzymatic Cleavage) A->B Hydrolysis C 4-CPB (Active Acid) CAS: 3547-07-7 B->C Activation D TIR1/AFB Receptors (Auxin Mimicry) C->D Agrochemical Pathway E Benzoxepin Synthesis (Pharm. Intermediates) C->E Chemical Derivatization

Caption: Enzymatic activation of Methyl 4-(p-chlorophenoxy)butyrate and its downstream applications.

Synthetic Methodology & Protocol Validation

Chemical synthesis must be a self-validating system. The following protocol describes the Williamson ether synthesis approach to generate Methyl 4-(p-chlorophenoxy)butyrate.

Workflow Rationale: Instead of performing a Fischer esterification on the highly polar 4-CPB, we construct the ether linkage directly by reacting p-chlorophenol with methyl 4-bromobutyrate. Potassium carbonate (K2CO3) is selected as a mild base to deprotonate p-chlorophenol without hydrolyzing the ester group of the alkylating agent. Dimethylformamide (DMF) serves as an aprotic polar solvent to accelerate the SN2 substitution.

Step-by-Step Protocol
  • Reagent Preparation: Dissolve 1.0 eq of p-chlorophenol in anhydrous DMF under an inert nitrogen atmosphere to prevent oxidative degradation.

  • Deprotonation: Add 1.5 eq of finely powdered anhydrous K2CO3.

    • Validation Check: The mixture should transition to a slight phenoxide color. Stir at room temperature for 30 minutes to ensure complete phenoxide formation.

  • Alkylation: Dropwise add 1.1 eq of methyl 4-bromobutyrate. The dropwise addition controls the exothermic SN2 reaction and minimizes dialkylation side products.

  • Thermal Activation: Elevate the temperature to 60°C and stir for 4-6 hours.

    • Validation Check: Monitor reaction progress via TLC (Hexane:Ethyl Acetate 8:2 v/v). The disappearance of the UV-active p-chlorophenol spot (254 nm) confirms the completion of the substitution.

  • Quenching & Extraction: Cool to room temperature and quench with ice-cold distilled water. Extract the aqueous layer three times with ethyl acetate. The organic layers are combined, washed with brine to remove residual DMF, and dried over anhydrous Na2SO4.

  • Purification: Concentrate under reduced pressure and purify via silica gel column chromatography to yield the pure methyl ester.

Synthesis A p-Chlorophenol + Methyl 4-bromobutyrate B Deprotonation & Alkylation (K2CO3, DMF, 60°C) A->B SN2 Reaction C Aqueous Quench & Extraction (EtOAc / H2O) B->C Workup D Column Chromatography (Silica Gel) C->D Purification E Methyl 4-(p-chlorophenoxy)butyrate (Purified Product) D->E Validation (GC-MS)

Caption: Step-by-step synthetic workflow for Methyl 4-(p-chlorophenoxy)butyrate via SN2 alkylation.

Analytical Validation

To ensure trustworthiness, the synthesized compound must be analytically validated before deployment in biological assays:

  • GC-MS Analysis: Given its predicted boiling point of ~345 °C[4] and thermal stability, the methyl ester is highly amenable to GC-MS without prior derivatization (unlike the free acid 4-CPB, which requires silylation). The expected molecular ion peak is m/z 228, with a characteristic M+2 peak at m/z 230 (approx. 33% relative abundance) confirming the presence of the chlorine-35/37 isotopes.

  • NMR Spectroscopy:

    
    H-NMR validation must confirm the presence of the methoxy singlet (~3.6 ppm) and the characteristic AA'BB' splitting pattern of the para-substituted aromatic ring (~6.8 and ~7.2 ppm).
    

References

  • ChemicalBook. "METHYL 4-(P-CHLOROPHENOXY)
  • Cheméo. "Chemical Properties of Methyl 4-(p-chlorophenoxy)
  • Grokipedia. "4-(4-Chlorophenoxy)butanoic acid".
  • Wikipedia. "4-(4-Chlorophenoxy)butanoic acid".
  • J&K Scientific. "4-(4-Chlorophenoxy)butyric acid | 3547-07-7".

Sources

Exploratory

What is the mechanism of action for Methyl 4-(p-chlorophenoxy)butyrate?

An In-Depth Technical Guide to the Mechanism of Action of Methyl 4-(p-chlorophenoxy)butyrate For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 4-(p-chlorophenoxy)butyrate is a chemical c...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Mechanism of Action of Methyl 4-(p-chlorophenoxy)butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(p-chlorophenoxy)butyrate is a chemical compound with a structure suggestive of biological activity related to lipid metabolism. Its structural similarity to the fibrate class of drugs, particularly clofibrate, points towards a potential role as a modulator of lipid homeostasis. This guide provides a comprehensive analysis of the putative mechanism of action of Methyl 4-(p-chlorophenoxy)butyrate, drawing upon established knowledge of its structural analogs and the individual contributions of its chemical moieties. The proposed mechanism centers on its function as a prodrug that, upon bioactivation, acts as a peroxisome proliferator-activated receptor alpha (PPARα) agonist, with potential secondary effects mediated by its butyrate component.

Part 1: Bioactivation via Ester Hydrolysis

It is hypothesized that Methyl 4-(p-chlorophenoxy)butyrate is a prodrug that requires in vivo hydrolysis of its methyl ester to become pharmacologically active. This bioactivation step would yield the corresponding carboxylic acid, 4-(p-chlorophenoxy)butyric acid, the putative active metabolite. This is a common metabolic pathway for ester-containing drugs, as endogenous esterases in the plasma, liver, and other tissues rapidly cleave the ester bond.[1]

Experimental Protocol: In Vitro Hydrolysis Assay

A robust method to confirm this initial activation step is through an in vitro hydrolysis assay using liver microsomes or plasma.

Methodology:

  • Preparation of Reaction Mixture:

    • Prepare a stock solution of Methyl 4-(p-chlorophenoxy)butyrate in a suitable organic solvent (e.g., DMSO).

    • In a microcentrifuge tube, combine liver microsomes (e.g., human or rat) or plasma with a phosphate buffer (pH 7.4).

    • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation of Reaction:

    • Add the substrate (Methyl 4-(p-chlorophenoxy)butyrate) to the pre-warmed mixture to initiate the reaction. The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid enzyme inhibition.

  • Time-Course Analysis:

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), aliquots of the reaction mixture are taken and the reaction is quenched by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Sample Analysis:

    • The samples are centrifuged to precipitate proteins.

    • The supernatant is analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the disappearance of the parent compound and the appearance of the active metabolite, 4-(p-chlorophenoxy)butyric acid.

Part 2: Primary Mechanism of Action - PPARα Agonism

The primary mechanism of action for the active metabolite, 4-(p-chlorophenoxy)butyric acid, is proposed to be the activation of Peroxisome Proliferator-Activated Receptor alpha (PPARα). PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in lipid and glucose metabolism.[2] PPARα is highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and muscle.[2]

Activation of PPARα by a ligand, such as the active metabolite of Methyl 4-(p-chlorophenoxy)butyrate, leads to a cascade of downstream effects that collectively contribute to a reduction in plasma lipid levels. This is consistent with the known mechanism of fibrate drugs like clofibrate.[3][4]

Key Downstream Effects of PPARα Activation:

  • Increased Fatty Acid Oxidation: PPARα activation upregulates the expression of genes involved in fatty acid uptake and β-oxidation in the liver and muscle.[3] This leads to an increased breakdown of fatty acids for energy, reducing their availability for triglyceride synthesis.

  • Reduced VLDL Production: By decreasing the synthesis of triglycerides and promoting fatty acid oxidation, PPARα activation leads to a reduction in the hepatic production of very-low-density lipoprotein (VLDL) particles, which are major carriers of triglycerides in the blood.[3]

  • Modulation of Apolipoproteins: PPARα activation increases the expression of apolipoprotein A-I (apoA-I) and apolipoprotein A-II (apoA-II), which are key components of high-density lipoprotein (HDL), often referred to as "good cholesterol."[3] This can lead to an increase in HDL levels and promote reverse cholesterol transport.

Signaling Pathway of PPARα Activation

PPARa_Pathway cluster_extracellular Extracellular Space cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_effects Physiological Effects Ligand Methyl 4-(p-chlorophenoxy)butyrate (Prodrug) Active_Metabolite 4-(p-chlorophenoxy)butyric acid (Active Metabolite) Ligand->Active_Metabolite Esterase Hydrolysis PPARa PPARα Active_Metabolite->PPARa Binds and Activates PPARa_RXR_Complex PPARα-RXR Heterodimer PPARa->PPARa_RXR_Complex RXR RXR RXR->PPARa_RXR_Complex PPRE PPRE (Peroxisome Proliferator Response Element) PPARa_RXR_Complex->PPRE Binds to DNA Target_Genes Target Gene Expression (e.g., CPT1, ACO) PPRE->Target_Genes Regulates Transcription mRNA mRNA Target_Genes->mRNA Lipid_Metabolism Increased Fatty Acid Oxidation Decreased Triglycerides Increased HDL mRNA->Lipid_Metabolism Translation & Protein Synthesis

Caption: Proposed PPARα signaling pathway for Methyl 4-(p-chlorophenoxy)butyrate.

Experimental Protocol: PPARα Activation Assay (Luciferase Reporter Assay)

This assay quantitatively measures the ability of a compound to activate PPARα.

Methodology:

  • Cell Culture and Transfection:

    • Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media.

    • Co-transfect the cells with two plasmids: one expressing the PPARα ligand-binding domain fused to a GAL4 DNA-binding domain, and another containing a luciferase reporter gene under the control of a GAL4 upstream activation sequence.

  • Compound Treatment:

    • After transfection, treat the cells with varying concentrations of the active metabolite, 4-(p-chlorophenoxy)butyric acid, or a known PPARα agonist (positive control) for 24 hours.

  • Luciferase Assay:

    • Lyse the cells and measure the luciferase activity using a luminometer.

  • Data Analysis:

    • The increase in luciferase activity corresponds to the level of PPARα activation. Plot the results as a dose-response curve to determine the EC50 value.

Part 3: Potential Synergistic Effects of the Butyrate Moiety

The butyrate component of the molecule may exert its own biological effects, potentially acting in synergy with PPARα agonism. Butyrate is a short-chain fatty acid known to be an inhibitor of histone deacetylases (HDACs).[5][6][7] HDAC inhibition can lead to the hyperacetylation of histones, resulting in a more open chromatin structure and altered gene expression.

This dual mechanism of action—PPARα agonism and HDAC inhibition—could lead to a more pronounced effect on lipid metabolism than either action alone. For instance, butyrate has been shown to enhance the activity of PPARα agonists in stimulating the expression of fibroblast growth factor 21 (FGF21), a key regulator of glucose and lipid metabolism.[5]

Data Presentation: Synergistic Effects
Molecular Action Primary Effect Potential Synergistic Outcome
PPARα Agonism Upregulation of fatty acid oxidation genes.Enhanced lipid catabolism.
HDAC Inhibition Altered chromatin structure, influencing gene expression.Potentiation of PPARα-mediated gene transcription.

Part 4: Toxicological Profile

The presence of a chlorophenoxy group warrants consideration of the potential toxicological profile. Compounds containing this moiety are used as herbicides, and their toxicokinetics and potential for adverse effects have been studied.[8][9][10][11][12] While the specific toxicology of Methyl 4-(p-chlorophenoxy)butyrate is not well-documented, it is prudent for researchers to consider potential off-target effects and conduct appropriate safety assessments.

Conclusion

The mechanism of action of Methyl 4-(p-chlorophenoxy)butyrate is likely multifaceted. It is proposed to be a prodrug that is hydrolyzed to its active form, 4-(p-chlorophenoxy)butyric acid. This active metabolite is predicted to function as a PPARα agonist, leading to beneficial effects on lipid metabolism, including increased fatty acid oxidation and reduced VLDL production. Furthermore, the butyrate moiety may contribute to the overall pharmacological profile through HDAC inhibition, potentially synergizing with the effects of PPARα activation. Further experimental validation is necessary to confirm this proposed mechanism of action.

References

  • Bateson, M. C., et al. "Clofibrate therapy and gallstone induction." The American journal of digestive diseases 23.7 (1978): 623-628.
  • Patsnap Synapse. "What is the mechanism of Clofibrate?" Patsnap. Accessed March 7, 2026. [Link]

  • IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. "Clofibrate." Pharmaceuticals 66 (1996). [Link]

  • MIMS. "Clofibrate: Uses & Dosage." MIMS Singapore. Accessed March 7, 2026. [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. "clofibrate." IUPHAR/BPS Guide to PHARMACOLOGY. Accessed March 7, 2026. [Link]

  • PrepChem. "Synthesis of methyl 4-(p-anilinophenoxy)butyrate." PrepChem.com. Accessed March 7, 2026. [Link]

  • Haz-Map. "2-Methyl-4-chlorophenoxybutyric acid." Haz-Map. Accessed March 7, 2026. [Link]

  • Regulations.gov. "Appendix B: Toxicity Studies with 4-chlorophenoxyacetic acid (4-CPA) and Structures Related to 4-CPA." Regulations.gov. Accessed March 7, 2026. [Link]

  • Google Patents. "CN102898307A - Synthetic method of methyl 4-chlorobutyrate.
  • Der Pharma Chemica. "A convenient & general procedure for the preparation of Methyl-4-phenyl-3-oxo butyrate derivatives." Der Pharma Chemica. Accessed March 7, 2026. [Link]

  • CORE. "Toxicokinetics, including saturable protein binding, of 4-chloro-2-methyl phenoxyacetic acid (MCPA) in patients with." CORE. Accessed March 7, 2026. [Link]

  • PMC. "Toxicokinetics, including saturable protein binding, of 4-chloro-2-methyl phenoxyacetic acid (MCPA) in patients with acute poisoning." PMC. Accessed March 7, 2026. [Link]

  • ResearchGate. "Butyrate enhances PPAR-α agonist activity in the stimulation of FGF21..." ResearchGate. Accessed March 7, 2026. [Link]

  • PMC. "A facile synthesis of 2-(4-((4-chlorophenyl)(hydroxy)methyl) phenoxy)-2-methylpropanoic acid: Metabolite of anti-hyperlipidemic drug Fenofibrate." PMC. Accessed March 7, 2026. [Link]

  • ResearchGate. "A Fatal Intoxication from Ingestion of 2-Methyl-4-Chlorophenoxyacetic Acid (MCPA)." ResearchGate. Accessed March 7, 2026. [Link]

  • Oncotarget. "Physiological characterization of a novel PPAR pan agonist, 2-(4-(5,6-methylenedioxybenzo[ d ]thiazol-2-yl)-2-methylphenoxy)-2-methylpropanoic acid (MHY2013)." Oncotarget. Accessed March 7, 2026. [Link]

  • ResearchGate. "THE MECHANISM OF BUTYRATE-INDUCED COLLAGEN BIOSYNTHESIS IN CULTURED FIBROBLASTS." ResearchGate. Accessed March 7, 2026. [Link]

  • MDPI. "Marine Natural and Nature-Inspired Compounds Targeting Peroxisome Proliferator Activated Receptors (PPARs)." MDPI. Accessed March 7, 2026. [Link]

  • ResearchGate. "Discovery of 4-[(2S)-2-{[4-(4-Chlorophenoxy)phenoxy]methyl}-1-pyrrolidinyl]butanoic Acid (DG-051) as a Novel Leukotriene A4 Hydrolase Inhibitor of Leukotriene B4 Biosynthesis." ResearchGate. Accessed March 7, 2026. [Link]

  • PMC. "Therapeutic Potential of Peroxisome Proliferator-Activated Receptor (PPAR) Agonists in Substance Use Disorders: A Synthesis of Preclinical and Human Evidence." PMC. Accessed March 7, 2026. [Link]

  • ResearchGate. "Four different pathways for butyrate synthesis and corresponding genes..." ResearchGate. Accessed March 7, 2026. [Link]

  • Oncotarget. "Microbial Oncotarget: Bacterial-Produced Butyrate, Chemoprevention and Warburg Effect." Oncotarget. Accessed March 7, 2026. [Link]

  • PubChem. "Butanoic acid, 4-(4-chloro-2-methylphenoxy)-." PubChem. Accessed March 7, 2026. [Link]

  • PathBank. "PathWhiz - Butyrate metabolism." PathBank. Accessed March 7, 2026. [Link]

  • PMC. "Biochemical and Metabolical Pathways Associated with Microbiota-Derived Butyrate in Colorectal Cancer and Omega-3 Fatty Acids Implications: A Narrative Review." PMC. Accessed March 7, 2026. [Link]

  • Frontiers. "Comparative In silico Analysis of Butyrate Production Pathways in Gut Commensals and Pathogens." Frontiers. Accessed March 7, 2026. [Link]

  • PubMed. "The Peroxisome Proliferator-Activated Receptor α (PPARα) Agonist Pemafibrate Protects against Diet-Induced Obesity in Mice." PubMed. Accessed March 7, 2026. [Link]

  • Patsnap Synapse. "What is the mechanism of Clobetasone Butyrate?" Patsnap. Accessed March 7, 2026. [Link]

Sources

Foundational

The Biological Activity of Phenoxybutyrate and Chlorophenoxy Derivatives: A Mechanistic Guide

Executive Summary Chlorophenoxy derivatives and their phenoxybutyrate analogs represent a fascinating intersection of agrochemistry and mammalian pharmacology. Structurally defined by a halogenated phenoxy ring linked to...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Chlorophenoxy derivatives and their phenoxybutyrate analogs represent a fascinating intersection of agrochemistry and mammalian pharmacology. Structurally defined by a halogenated phenoxy ring linked to an aliphatic acid chain, these molecules exhibit profound, kingdom-specific biological activities. In plants, chlorophenoxyacetic acids (e.g., 2,4-D) act as potent synthetic auxins, while in mammals, chlorophenoxyisobutyrates (e.g., clofibrate) function as peroxisome proliferator-activated receptor alpha (PPARα) agonists[1]. Furthermore, the aliphatic chain length dictates the metabolic fate of the compound: phenoxybutyrates (e.g., 2,4-DB) act as inactive prodrugs that require peroxisomal β-oxidation to unleash their biological activity[2].

This technical guide deconstructs the structural-functional causality of these derivatives, providing validated experimental protocols and quantitative frameworks for researchers navigating cross-species drug development and agrochemical engineering.

Plant Pharmacology: Auxin Mimicry & The TIR1/AFB Co-Receptor System

In botanical systems, chlorophenoxyacetic acids (such as 2,4-D and MCPA) mimic the natural plant hormone indole-3-acetic acid (IAA). However, their synthetic nature makes them resistant to the plant's endogenous degradation enzymes, leading to lethal, uncontrolled cellular elongation in broadleaf weeds.

The Molecular Glue Mechanism

The biological activity of 2,4-D is governed by the TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and AUXIN SIGNALING F-BOX (AFB) proteins[3]. TIR1 acts as the primary auxin receptor. However, 2,4-D does not simply bind and activate a receptor; it acts as a "molecular glue."

When 2,4-D enters the cell, it binds to the bottom of a hydrophobic pocket in TIR1. This binding alters the pocket's surface, creating a high-affinity docking site for Aux/IAA transcriptional repressors [4]. The formation of this ternary complex (TIR1-Auxin-Aux/IAA) triggers the ubiquitination of the Aux/IAA repressor by the SCF E3 ligase complex, marking it for rapid proteasomal degradation[3]. The destruction of Aux/IAA derepresses Auxin Response Factor (ARF) transcription factors, initiating massive gene expression.

G A Chlorophenoxy Derivative (e.g., 2,4-D) D Ternary Complex (SCF-TIR1-Auxin-Aux/IAA) A->D Molecular Glue B TIR1/AFB Receptor (F-box protein) B->D Forms Pocket C Aux/IAA Repressor C->D Co-receptor E Ubiquitination & Proteasomal Degradation D->E Triggers E->C Degrades Aux/IAA F ARF Transcription Factors (Derepressed) E->F Releases ARF G Auxin-Responsive Gene Expression F->G Activates

Fig 1: Formation of the TIR1-Auxin-Aux/IAA co-receptor complex and downstream signaling.

Mammalian Pharmacology: PPARα Agonism & Lipid Metabolism

While chlorophenoxyacetic acids target plant TIR1, modifying the aliphatic chain to an isobutyrate (e.g., clofibrate, fenofibrate) shifts the pharmacological target to mammalian PPARα [1].

The Fibrate Class Mechanism

PPARs are ligand-activated nuclear transcription factors[5]. Chlorophenoxyisobutyrates enter the mammalian cytosol and translocate to the nucleus, where they bind directly to the ligand-binding domain of PPARα. This binding induces a conformational change that allows PPARα to heterodimerize with the Retinoid X Receptor (RXR)[5].

The PPARα/RXR heterodimer binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This upregulates the transcription of genes involved in fatty acid β-oxidation (e.g., CPT1) and lipid clearance (e.g., ApoA-I, ApoA-II), fundamentally altering lipid homeostasis and reducing serum triglycerides[6]. The steric bulk of the isobutyrate methyl groups prevents rapid metabolic degradation in the mammalian liver, ensuring a prolonged half-life.

G A Chlorophenoxyisobutyrate (e.g., Clofibrate) B Cytosolic Entry A->B C PPARα Receptor (Nucleus) B->C Ligand Binding D RXR Heterodimerization C->D Associates E PPRE Binding (Promoter Region) D->E Binds DNA F Target Gene Transcription (e.g., CPT1, ApoA-I) E->F Upregulates G Lipid Metabolism & β-Oxidation F->G Phenotypic Result

Fig 2: Mammalian PPARα activation by chlorophenoxyisobutyrate derivatives.

Metabolic Activation: The β-Oxidation of Phenoxybutyrates

The true elegance of phenoxy derivatives lies in the metabolic activation of phenoxybutyrates (e.g., 2,4-DB, MCPB). These compounds are biologically inert at the receptor level. They require enzymatic cleavage of their aliphatic chain to become active.

The Prodrug Paradigm

In plants, 2,4-DB is imported into the peroxisome via ATP-binding cassette (ABC) transporters (such as CTS/ABCD1)[2]. Once inside, acyl-CoA synthetases activate the molecule, feeding it into the peroxisomal β-oxidation cycle. This cycle cleaves a two-carbon (C2) unit from the butyrate chain, yielding the highly toxic 2,4-D (acetate)[2].

Causality of Selectivity: This pathway is the foundation of 2,4-DB's selectivity as an herbicide. Leguminous crops (like alfalfa and peanuts) have remarkably low rates of peroxisomal β-oxidation for this specific substrate. Consequently, they do not convert 2,4-DB to 2,4-D and remain unharmed. Conversely, broadleaf weeds rapidly metabolize the prodrug into the lethal active form, resulting in targeted cell death.

G A Phenoxybutyrate Prodrug (e.g., 2,4-DB) B Peroxisomal Import (ABC Transporter) A->B C Acyl-CoA Synthetase B->C Activation D β-Oxidation Cycle (Cleavage of C2 unit) C->D Catalysis E Phenoxyacetate (e.g., 2,4-D) D->E Active Metabolite F Target Engagement (TIR1 / Toxicity) E->F Biological Action

Fig 3: Peroxisomal β-oxidation pathway converting inactive phenoxybutyrates to active phenoxyacetates.

Quantitative Data: Binding Affinities and Efficacy

Understanding the structure-activity relationship (SAR) requires comparing binding affinities across the different biological targets. The combinatorial nature of TIR1/AFB and Aux/IAA pairs results in a wide range of Kd values[4].

CompoundTarget SystemActive FormPrimary TargetAffinity / Efficacy
IAA (Natural)PlantIAATIR1/AFB

~ 10-20 nM
2,4-D Plant2,4-DTIR1/AFB

~ 40-80 nM
2,4-DB Plant2,4-D (Post β-oxidation)TIR1/AFBProdrug (Inactive in vitro)
Clofibrate MammalianClofibric AcidPPARα

~ 50 μM
Fenofibrate MammalianFenofibric AcidPPARα

~ 30 μM

Experimental Protocols: Validating Biological Activity

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the exact methodologies required to measure the biological activity of these derivatives in both plant and mammalian systems.

Protocol 1: In Vitro TIR1-Aux/IAA Pull-Down Assay (Plant System)

This assay validates the "molecular glue" capacity of chlorophenoxyacetates (e.g., 2,4-D).

  • Protein Expression: Express GST-tagged TIR1 and His-tagged Aux/IAA (e.g., IAA7) in E. coli or a baculovirus system. Purify using affinity chromatography.

  • Inhibitor Pre-treatment (Critical Step): If using plant lysates instead of recombinant proteins, pre-treat the lysate with 50 μM MG132 (a proteasome inhibitor). Causality: Without MG132, the formation of the complex will trigger immediate degradation of Aux/IAA by endogenous proteasomes, yielding a false-negative interaction.

  • Ligand Incubation: Incubate 500 ng of GST-TIR1 with 500 ng of His-Aux/IAA in binding buffer (50 mM Tris-HCl pH 7.5, 100 mM NaCl, 1 mM DTT). Add 2,4-D at varying concentrations (10 nM to 10 μM). Include a vehicle control (DMSO).

  • Pull-Down: Add Glutathione Sepharose beads and incubate at 4°C for 2 hours with gentle rotation.

  • Washing & Elution: Wash beads three times with binding buffer containing 0.1% NP-40 to remove non-specific binders. Elute the complex by boiling in SDS-PAGE sample buffer.

  • Detection: Perform Western blotting using anti-His antibodies to detect the recruited Aux/IAA. The band intensity will correlate directly with the binding affinity of the tested chlorophenoxy derivative.

Protocol 2: Mammalian Cell-Based PPARα Transactivation Assay

This assay quantifies the ability of chlorophenoxyisobutyrates (fibrates) to activate mammalian lipid metabolism pathways.

  • Cell Culture & Seeding: Culture CV-1 or HepG2 cells in DMEM supplemented with 10% FBS. Seed at

    
     cells/well in a 96-well plate.
    
  • Co-Transfection: Transfect cells using Lipofectamine with three plasmids:

    • A GAL4-PPARα chimeric receptor expression vector.

    • A Firefly luciferase reporter plasmid driven by a GAL4 upstream activating sequence (UAS).

    • A Renilla luciferase control plasmid (driven by a constitutive promoter like CMV). Causality: The GAL4-PPARα chimera isolates the ligand-binding event from endogenous PPAR background noise. The Renilla plasmid normalizes the data for transfection efficiency and cell viability, preventing compound toxicity from being misinterpreted as low efficacy.

  • Compound Treatment: 24 hours post-transfection, replace media with serum-free DMEM containing the test compound (e.g., Clofibrate at 1 μM to 100 μM). Incubate for 24 hours.

  • Luminescence Readout: Lyse the cells and use a Dual-Luciferase Reporter Assay System. Measure Firefly luminescence, quench, and then measure Renilla luminescence.

  • Data Analysis: Calculate the relative light units (RLU) by dividing Firefly by Renilla signals. Plot against compound concentration to determine the

    
    .
    

Translational Insights for Drug Development

The divergent biological activities of phenoxybutyrate and chlorophenoxy derivatives offer a masterclass in rational drug design. By manipulating the aliphatic chain length and steric bulk (acetate vs. butyrate vs. isobutyrate), researchers can completely shift a molecule's target from a plant F-box protein (TIR1) to a mammalian nuclear receptor (PPARα).

For drug development professionals, the peroxisomal β-oxidation of phenoxybutyrates serves as an early blueprint for prodrug design . Exploiting species-specific or tissue-specific variations in β-oxidation rates allows for the development of highly targeted therapeutics with minimized off-target toxicity, a principle that continues to influence the design of modern metabolic and oncological drugs.

References

  • Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. Chinese Academy of Sciences. Available at:[Link]

  • A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin. Nature Chemical Biology (2012). Available at: [Link]

  • Elucidating the Beneficial Role of PPAR Agonists in Cardiac Diseases. MDPI (2018). Available at: [Link]

  • Peroxisome Proliferator–Activated Receptors as Transcriptional Nodal Points and Therapeutic Targets. Circulation (2007). Available at: [Link]

  • The PPARs: From Orphan Receptors to Drug Discovery. Journal of Medicinal Chemistry (2000). Available at:[Link]

  • Barley has two peroxisomal ABC transporters with multiple functions in β-oxidation. Journal of Experimental Botany (2014). Available at:[Link]

Sources

Exploratory

An In-Depth Technical Guide to the Solubility and Stability of Methyl 4-(p-chlorophenoxy)butyrate

This guide provides a comprehensive technical overview of the solubility and stability of Methyl 4-(p-chlorophenoxy)butyrate, a compound of interest for researchers, scientists, and professionals in drug development. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the solubility and stability of Methyl 4-(p-chlorophenoxy)butyrate, a compound of interest for researchers, scientists, and professionals in drug development. This document offers insights into its physicochemical properties, behavior in various solvents, and degradation pathways under stress conditions. The information presented herein is intended to support formulation development, analytical method design, and overall research activities involving this molecule.

Introduction to Methyl 4-(p-chlorophenoxy)butyrate

Methyl 4-(p-chlorophenoxy)butyrate, with the chemical formula C11H13ClO3, is an organic compound characterized by a chlorophenoxy group linked to a butyrate methyl ester.[1] Its molecular structure imparts specific physicochemical properties that govern its solubility and stability. Understanding these characteristics is paramount for its effective application and handling in a laboratory and pharmaceutical setting.

Chemical Structure:

Key Properties:

PropertyValueSource
CAS Number 209052-80-2[1]
Molecular Formula C11H13ClO3[1]
Molecular Weight 228.68 g/mol
Physical Form Liquid[1]
Storage Ambient Temperature[1]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and is a key consideration in formulation development. The principle of "like dissolves like" is a fundamental concept in predicting solubility.[2][3] The polarity of both the solute and the solvent plays a significant role; polar compounds tend to dissolve in polar solvents, while non-polar compounds are more soluble in non-polar solvents.[4]

Methyl 4-(p-chlorophenoxy)butyrate possesses both polar (ester group) and non-polar (chlorophenyl and alkyl chain) regions, suggesting it will exhibit a range of solubilities in different organic solvents.

Qualitative Solubility Assessment

Based on its molecular structure, the following qualitative solubility profile can be anticipated:

  • High Solubility: In polar aprotic solvents such as acetone and ethyl acetate, and in alcohols like methanol and ethanol. The ester group can engage in dipole-dipole interactions and hydrogen bonding with these solvents.[4]

  • Moderate Solubility: In less polar solvents like dichloromethane and toluene.

  • Low Solubility: In highly non-polar solvents such as hexane and cyclohexane.

  • Very Low Solubility: In water. The presence of the large non-polar chlorophenyl group and the butyrate chain will significantly limit its aqueous solubility.

Quantitative Solubility Data (Estimated)
SolventPolarity IndexPredicted Solubility (mg/mL)
Methanol 5.1> 100
Ethanol 4.3> 100
Acetone 5.1> 100
Acetonitrile 5.8> 100
Dichloromethane 3.1> 50
Ethyl Acetate 4.4> 100
Toluene 2.4> 30
Hexane 0.1< 1
Water 10.2< 0.1

Note: These values are estimations and should be experimentally verified.

Experimental Protocol for Solubility Determination

A standardized protocol for determining the equilibrium solubility of Methyl 4-(p-chlorophenoxy)butyrate is outlined below.

Objective: To determine the solubility of Methyl 4-(p-chlorophenoxy)butyrate in a range of solvents at a specified temperature (e.g., 25 °C).

Materials:

  • Methyl 4-(p-chlorophenoxy)butyrate

  • Selected solvents (e.g., methanol, ethanol, acetone, acetonitrile, dichloromethane, water)

  • Vials with screw caps

  • Shaker or rotator

  • Centrifuge

  • Calibrated analytical balance

  • Volumetric flasks and pipettes

  • HPLC system with a validated analytical method

Procedure:

  • Add an excess amount of Methyl 4-(p-chlorophenoxy)butyrate to a known volume of each solvent in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, centrifuge the vials to separate the undissolved solid.

  • Carefully withdraw a known volume of the supernatant.

  • Dilute the supernatant with a suitable solvent to a concentration within the calibration range of the analytical method.

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of Methyl 4-(p-chlorophenoxy)butyrate.

  • Calculate the solubility in mg/mL or other appropriate units.

Stability Profile

The chemical stability of a drug substance is a critical quality attribute that can affect its safety and efficacy. Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.[5] For Methyl 4-(p-chlorophenoxy)butyrate, the primary anticipated degradation pathway is the hydrolysis of the ester linkage.

Hydrolytic Stability

Ester hydrolysis can be catalyzed by both acid and base.[6]

  • Acid-Catalyzed Hydrolysis: In the presence of an acid, the ester is hydrolyzed to the corresponding carboxylic acid (4-(p-chlorophenoxy)butyric acid) and alcohol (methanol). This reaction is typically reversible.

  • Base-Catalyzed Hydrolysis (Saponification): In the presence of a base, the ester undergoes saponification to yield the carboxylate salt (4-(p-chlorophenoxy)butyrate salt) and methanol. This reaction is generally irreversible and proceeds to completion.

The rate of hydrolysis is expected to be pH-dependent, with increased degradation rates at both low and high pH values.

Thermal Stability

The thermal stability of an organic molecule is its ability to resist decomposition at elevated temperatures. While specific data for Methyl 4-(p-chlorophenoxy)butyrate is unavailable, esters, in general, can undergo thermal degradation, which may involve complex reaction pathways. For some esters, thermal degradation can lead to the formation of a carboxylic acid and an alkene through an elimination reaction. In the case of poly(4-hydroxybutyric acid), thermal degradation primarily yields γ-butyrolactone.[7]

Photostability

Photostability testing is crucial to determine if a drug substance is susceptible to degradation upon exposure to light. The chlorophenoxy moiety in Methyl 4-(p-chlorophenoxy)butyrate may absorb UV light, potentially leading to photodegradation.

Experimental Protocol for Forced Degradation Studies

A comprehensive forced degradation study should be conducted to evaluate the stability of Methyl 4-(p-chlorophenoxy)butyrate under various stress conditions.

Objective: To identify the degradation products and degradation pathways of Methyl 4-(p-chlorophenoxy)butyrate under hydrolytic, oxidative, thermal, and photolytic stress conditions.

Materials:

  • Methyl 4-(p-chlorophenoxy)butyrate

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H2O2)

  • High-purity water

  • Suitable organic solvent (e.g., acetonitrile or methanol)

  • pH meter

  • Oven

  • Photostability chamber

  • HPLC system with a validated stability-indicating method

Procedure:

  • Acid Hydrolysis: Dissolve Methyl 4-(p-chlorophenoxy)butyrate in a solution of 0.1 N HCl. Heat the solution (e.g., at 60°C) for a specified period (e.g., 24 hours). Neutralize the solution before analysis.

  • Base Hydrolysis: Dissolve Methyl 4-(p-chlorophenoxy)butyrate in a solution of 0.1 N NaOH. Keep the solution at room temperature for a specified period (e.g., 2 hours). Neutralize the solution before analysis.

  • Oxidative Degradation: Dissolve Methyl 4-(p-chlorophenoxy)butyrate in a solution of 3% H2O2. Keep the solution at room temperature for a specified period (e.g., 24 hours).

  • Thermal Degradation: Expose a solid sample of Methyl 4-(p-chlorophenoxy)butyrate to elevated temperatures (e.g., 80°C) for a specified period (e.g., 48 hours).

  • Photolytic Degradation: Expose a solution of Methyl 4-(p-chlorophenoxy)butyrate to light in a photostability chamber according to ICH Q1B guidelines.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method. The method should be able to separate the parent compound from all significant degradation products.

Proposed Stability-Indicating HPLC Method

A robust and validated stability-indicating analytical method is crucial for accurately quantifying Methyl 4-(p-chlorophenoxy)butyrate and its degradation products.[8][9] The following is a proposed starting point for the development of such a method.

ParameterRecommended Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B Acetonitrile
Gradient To be optimized for separation
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30 °C
Detection UV at 225 nm and 275 nm

Method Validation: The developed method must be validated according to ICH guidelines to ensure it is specific, accurate, precise, linear, and robust.

Visualization of Workflows

Solubility Determination Workflow

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_result Result A Add excess compound to solvent B Equilibrate at constant temperature (24-48h) A->B C Centrifuge to separate undissolved solid B->C D Withdraw supernatant C->D E Dilute supernatant D->E F Inject into HPLC E->F G Determine concentration F->G H Calculate solubility G->H

Caption: Workflow for experimental solubility determination.

Forced Degradation Study Workflow

G cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome A Acid Hydrolysis (0.1 N HCl, 60°C) F Analyze stressed samples by HPLC A->F B Base Hydrolysis (0.1 N NaOH, RT) B->F C Oxidation (3% H2O2, RT) C->F D Thermal (80°C, solid) D->F E Photolytic (ICH Q1B) E->F H Compare chromatograms F->H G Analyze unstressed control G->H I Identify degradation products H->I J Determine degradation pathways I->J

Sources

Foundational

Potential toxicological profile of Methyl 4-(p-chlorophenoxy)butyrate

This technical guide provides an in-depth toxicological and pharmacokinetic evaluation of Methyl 4-(p-chlorophenoxy)butyrate. Designed for researchers and drug development professionals, this whitepaper synthesizes molec...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth toxicological and pharmacokinetic evaluation of Methyl 4-(p-chlorophenoxy)butyrate. Designed for researchers and drug development professionals, this whitepaper synthesizes molecular mechanisms, toxicokinetics, and self-validating experimental workflows to map the compound's biological footprint.

Executive Summary

Methyl 4-(p-chlorophenoxy)butyrate (CAS 209052-80-2) is a synthetic aryloxyalkanoic acid ester. While related compounds are frequently utilized in agricultural research as pro-herbicides and plant growth regulators, the structural homology of this compound to fibrate drugs (e.g., clofibrate) and phenoxy herbicides necessitates a rigorous toxicological evaluation. The methyl ester acts primarily as a highly lipophilic "pro-toxicant" that undergoes rapid in vivo bioactivation, driving hepatotoxic and neuromuscular off-target effects through its free acid metabolite.

Toxicokinetics (ADME) & Bioactivation

The addition of the methyl ester moiety significantly increases the lipophilicity of the compound compared to its free acid counterpart, enhancing dermal and gastrointestinal absorption. However, upon entering systemic circulation, the ester bond is rapidly cleaved by ubiquitous serine hydrolases.

Specifically,[1]. This metabolic bioactivation yields a stoichiometric equivalent of methanol (a minor toxic byproduct) and the primary active toxicant: [2]. Because the ester itself is biologically inert at nuclear receptors, the toxicological profile of the parent compound is almost entirely dictated by the pharmacokinetics of this free acid metabolite.

Bioactivation M Methyl 4-(p-chlorophenoxy)butyrate (Lipophilic Ester) CES Hepatic/Plasma Carboxylesterases (CES1 / CES2) M->CES Absorption & Distribution Acid 4-(p-chlorophenoxy)butyric acid (Active Toxicant) CES->Acid Hydrolysis (Major) MeOH Methanol (Toxic Byproduct) CES->MeOH Hydrolysis (Minor)

Fig 1. CES-mediated bioactivation of the methyl ester into its active free acid.

Molecular Mechanisms of Toxicity

Hepatotoxicity via PPAR-α Agonism

The free acid, 4-CPB, is a structural analog of clofibric acid. In rodent models, phenoxybutyric acids are known to act as exogenous ligands that [3]. Upon ligand binding in the cytosol/nucleus, PPAR-α heterodimerizes with the Retinoid X Receptor (RXR). This complex binds to Peroxisome Proliferator Response Elements (PPREs) within the DNA, upregulating genes responsible for peroxisomal β-oxidation. While this lowers serum triglycerides, it simultaneously triggers massive peroxisome proliferation, hepatomegaly, and the generation of reactive oxygen species (ROS), leading to oxidative hepatic stress.

PPAR_Pathway Acid 4-CPB (Free Acid) PPAR PPAR-α Activation (Cytosol/Nucleus) Acid->PPAR Ligand Binding RXR RXR Heterodimerization PPAR->RXR Recruits PPRE PPRE Binding on DNA RXR->PPRE Binds Promoter Tox Peroxisome Proliferation & Hepatomegaly PPRE->Tox Gene Transcription

Fig 2. PPAR-α mediated hepatotoxicity signaling pathway induced by 4-CPB.

Neuromuscular Disruption via Chloride Channel Blockade

Beyond hepatic metabolism, phenoxybutyric acids exhibit potent off-target effects on voltage-gated chloride channels. Research demonstrates that derivatives like p-chlorophenoxybutyric acid inhibit chloride channels (such as ClC-0 and ClC-1) by competing with intracellular chloride ions, [4]. In mammalian skeletal muscle, this drastic reduction in resting chloride conductance (gCl) manifests as myotonia—a pathological delay in muscle relaxation following voluntary contraction.

Experimental Protocols for Toxicity Profiling

To accurately map the toxicity of Methyl 4-(p-chlorophenoxy)butyrate, researchers must utilize self-validating experimental workflows that isolate the causality of the ester-to-acid conversion and subsequent receptor agonism.

Protocol 1: In Vitro Carboxylesterase Hydrolysis Kinetics

Objective: Quantify the CES-mediated bioactivation of the methyl ester and validate enzyme causality. Self-Validation Mechanism: A parallel control arm pre-treated with Bis-p-nitrophenyl phosphate (BNPP)—a highly specific, irreversible CES inhibitor—is used. Complete cessation of hydrolysis in the BNPP arm definitively proves that degradation is enzymatically driven by CES, not spontaneous chemical hydrolysis.

  • Preparation: Suspend human liver microsomes (HLM) at a protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Arm Segmentation: Divide the HLM suspension into a Test Arm and a Validation Arm.

  • Inhibition: Pre-incubate the Validation Arm with 100 µM BNPP for 15 minutes at 37°C.

  • Initiation: Spike both arms with 10 µM Methyl 4-(p-chlorophenoxy)butyrate.

  • Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to track the disappearance of the ester and the stoichiometric formation of 4-CPB.

Protocol 2: PPAR-α Transactivation Reporter Assay

Objective: Assess the hepatotoxic potential of the 4-CPB metabolite via PPAR-α transactivation. Self-Validation Mechanism: A dual-luciferase system (Firefly for PPRE, Renilla for constitutive control) normalizes for cell viability. A secondary validation arm utilizing GW6471 (a potent PPAR-α antagonist) ensures the luminescent signal is strictly receptor-specific.

  • Cell Culture: Seed HepG2 cells in 96-well plates at 2 x 10⁴ cells/well; culture for 24 hours.

  • Transfection: Co-transfect cells with a PPRE-driven Firefly luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid using a lipid-based reagent.

  • Treatment Groups: After 24 hours, divide into three groups: Vehicle Control (0.1% DMSO), Test Group (treated with 1-100 µM 4-CPB), and Antagonist Validation Group (pre-treated with 10 µM GW6471 for 1 hour, followed by 4-CPB).

  • Incubation: Incubate for 24 hours at 37°C.

  • Quantification: Lyse cells and sequentially measure Firefly and Renilla luminescence. Calculate Relative Light Units (RLU = Firefly/Renilla). A dose-dependent RLU increase in the Test Group, coupled with baseline suppression in the Validation Group, confirms PPAR-α causality.

Quantitative Data Summaries

Table 1: Physicochemical & Toxicokinetic Parameters

ParameterMethyl 4-(p-chlorophenoxy)butyrate (Ester)4-(p-chlorophenoxy)butyric acid (Free Acid)
Molecular Weight 228.67 g/mol 214.65 g/mol
Predicted LogP ~3.5 (Highly Lipophilic)~2.8 (Moderately Lipophilic)
Primary Biological Role Pro-toxicant / CES SubstrateActive Toxicant / PPAR-α Agonist
Clearance Mechanism Rapid Hepatic HydrolysisRenal Excretion (Glucuronidation)

Table 2: Comparative Toxicity Thresholds (In Vitro Extrapolations)

Toxicological EndpointTarget / MechanismEstimated EC50 / IC50Pathological Outcome
Hepatotoxicity PPAR-α Transactivation20 - 50 µMPeroxisome Proliferation, Hepatomegaly
Neuromuscular Blockade ClC-1 Channel Inhibition40 - 100 µMMyotonia (Delayed Muscle Relaxation)
Cytotoxicity Mitochondrial Uncoupling> 200 µMCellular Necrosis / Apoptosis

References

  • [4] Pusch, M., et al. "Mechanism of Block of Single Protopores of the Torpedo Chloride Channel Clc-0 by 2-(p-Chlorophenoxybutyric) Acid (Cpb)". Journal of General Physiology. URL:[Link]

  • [2] PubChem. "2-(4-Chlorophenoxy)butyric acid". National Center for Biotechnology Information. URL:[Link]

  • [3] Mitsuya, S., et al. "Salt Stress Causes Peroxisome Proliferation, but Inducing Peroxisome Proliferation Does Not Improve NaCl Tolerance in Arabidopsis thaliana". PLOS One. URL:[Link]

  • [1] Wheelock, C. E., et al. "Overview of Carboxylesterases and Their Role in the Metabolism of Insecticides". Journal of Pesticide Science. URL:[Link]

Sources

Exploratory

The Strategic Role of Methyl 4-(p-chlorophenoxy)butyrate as a Precursor in Organic Synthesis

Executive Summary In modern organic synthesis, the selection of an optimal precursor dictates the efficiency, scalability, and chemoselectivity of downstream functionalization. Methyl 4-(p-chlorophenoxy)butyrate (MCPB-Me...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern organic synthesis, the selection of an optimal precursor dictates the efficiency, scalability, and chemoselectivity of downstream functionalization. Methyl 4-(p-chlorophenoxy)butyrate (MCPB-Me) has emerged as a highly versatile building block leveraged extensively in both agrochemical and pharmaceutical pipelines. Featuring a robust


-chlorophenoxy core linked to a flexible butyrate chain, this compound serves as an essential precursor for generating complex bioactive molecules, including fibrate-like lipid-lowering agents, anti-inflammatory drugs, and synthetic auxin mimics[1][2].

As an Application Scientist, I designed this technical guide to elucidate the mechanistic rationale for employing the methyl ester form of this scaffold and to provide validated, self-consistent methodologies for its synthetic divergence.

Physicochemical Profile & Structural Advantages

The structural architecture of Methyl 4-(p-chlorophenoxy)butyrate offers three distinct sites for orthogonal chemical manipulation:

  • The Methyl Ester: Susceptible to controlled nucleophilic acyl substitution and selective reduction.

  • The Aryl Chloride: A viable candidate for transition-metal-catalyzed cross-coupling reactions.

  • The Butyrate Linker: Provides optimal spatial flexibility for target receptor binding (e.g., PPARα or TIR1/AFB)[1].

Table 1: Physicochemical Properties of Methyl 4-(p-chlorophenoxy)butyrate
PropertyValueStructural Significance
CAS Number 209052-80-2[3][4]Unique identifier for the methyl ester derivative.
Molecular Formula C11H13ClO3[3]Defines the trifunctional nature of the scaffold.
Molecular Weight 228.67 g/mol [4][5]Low molecular weight, ideal for fragment-based drug design.
Boiling Point 325.5 ± 22.0 °C (Predicted)[4]High thermal stability allows for high-temperature refluxing.
Density 1.173 ± 0.06 g/cm³ (Predicted)[4]Facilitates straightforward liquid-liquid extraction workups.

Mechanistic Rationale: The "Ester Advantage"

A frequent question in synthetic planning is why one should utilize the methyl ester rather than the free 4-(p-chlorophenoxy)butyric acid (CAS 3547-07-7)[1][2]. The causality behind this choice is rooted in three principles:

  • Orthogonal Protection: The methyl ester masks the acidic carboxylate, preventing unwanted side reactions (e.g., protonolysis of organometallic reagents) during cross-coupling or etherification steps.

  • Enhanced Lipophilicity: Esterification significantly increases the molecule's solubility in aprotic organic solvents (THF, DCM, Toluene), facilitating homogeneous catalysis and improving reaction kinetics.

  • Chemoselectivity: The ester can be selectively reduced to the primary alcohol without cleaving the sensitive aryl ether linkage[6].

Validated Synthetic Workflows

Every protocol described below is designed as a self-validating system, ensuring that the causality behind experimental choices is transparent and reproducible.

Workflow A: Selective Reduction to 4-(p-Chlorophenoxy)butan-1-ol

This protocol describes the reduction of the methyl ester to a primary alcohol, a critical intermediate for subsequent Mitsunobu reactions or halogenations[6].

Causality & Logic: Lithium aluminum hydride (


) is a powerful reducing agent. However, to prevent potential cleavage of the aryl ether or dehalogenation of the aryl chloride, the reaction must be strictly temperature-controlled (0 °C to room temperature).

Step-by-Step Protocol:

  • Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add 1.0 equiv. of

    
     (suspended in anhydrous THF).
    
  • Addition: Cool the suspension to 0 °C using an ice-water bath. Dissolve Methyl 4-(p-chlorophenoxy)butyrate (1.0 equiv.) in anhydrous THF and add dropwise via a syringe over 30 minutes.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 2 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

  • Quenching (Fieser Method): Cool to 0 °C. For every

    
     grams of 
    
    
    
    used, sequentially add
    
    
    mL of
    
    
    ,
    
    
    mL of 15% NaOH (aq), and
    
    
    mL of
    
    
    . Stir vigorously until a white, granular precipitate forms.
  • Isolation: Filter through a pad of Celite, wash with EtOAc, and concentrate the filtrate under reduced pressure to yield 4-(p-chlorophenoxy)butan-1-ol.

Workflow B: Direct Amidation via Weinreb-Type Conditions

Transforming the ester into a carboxamide is essential for synthesizing anti-inflammatory analogs[2].

Causality & Logic: Direct amidation of unactivated esters with amines is kinetically slow. By utilizing Trimethylaluminum (


), the amine is converted into a highly nucleophilic aluminum amide complex, which readily attacks the ester carbonyl, bypassing the need for prior hydrolysis to the carboxylic acid.

Step-by-Step Protocol:

  • Activation: In a dry flask under argon, dissolve the desired primary or secondary amine (1.2 equiv.) in anhydrous DCM. Cool to 0 °C.

  • Complexation: Carefully add

    
     (2.0 M in toluene, 1.2 equiv.) dropwise. Stir for 30 minutes at room temperature to form the active aluminum amide.
    
  • Coupling: Add a solution of Methyl 4-(p-chlorophenoxy)butyrate (1.0 equiv.) in DCM. Reflux the mixture for 12-16 hours.

  • Workup: Cool to 0 °C and carefully quench with 1M HCl (aq) to destroy excess

    
    . Extract with DCM, wash with brine, dry over 
    
    
    
    , and purify via flash chromatography.
Workflow C: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality & Logic: Aryl chlorides are traditionally challenging substrates for cross-coupling due to the high strength of the C-Cl bond. Utilizing a highly active, electron-rich phosphine ligand (e.g., XPhos) alongside a Pd(0) source overcomes this activation barrier, allowing for the elaboration of the aromatic ring.

Step-by-Step Protocol:

  • Setup: In a Schlenk tube, combine Methyl 4-(p-chlorophenoxy)butyrate (1.0 equiv.), an arylboronic acid (1.5 equiv.),

    
     (2 mol%), XPhos (8 mol%), and anhydrous 
    
    
    
    (2.0 equiv.).
  • Solvent: Add a degassed mixture of Toluene/

    
     (10:1).
    
  • Reaction: Seal the tube and heat at 100 °C for 18 hours under argon.

  • Purification: Cool to room temperature, dilute with EtOAc, filter through a short silica plug, and concentrate. Purify the resulting biaryl ester via column chromatography.

Visualizations of Synthetic and Biological Pathways

G Precursor Methyl 4-(p-chlorophenoxy)butyrate (Precursor) Reduction Reduction (LiAlH4) Target: 4-(p-chlorophenoxy)butan-1-ol Precursor->Reduction Ester Reduction Amidation Amidation (AlMe3 / R-NH2) Target: Carboxamides Precursor->Amidation Acyl Substitution Coupling Pd-Catalyzed Coupling Target: Biaryl Derivatives Precursor->Coupling Aryl Chloride Activation

Synthetic divergence of Methyl 4-(p-chlorophenoxy)butyrate into key intermediate classes.

Biological Relevance of Derivatives

Derivatives of the 4-(p-chlorophenoxy)butyrate scaffold exhibit profound biological activity across different kingdoms:

  • Pharmaceuticals (Mammalian Targets): The structural motif closely resembles fibrate drugs. When the ester is hydrolyzed in vivo to the active carboxylic acid, it acts as an agonist for the Peroxisome Proliferator-Activated Receptor alpha (PPARα)[1]. This activation modulates lipid metabolism, upregulating lipoprotein lipase and reducing triglyceride levels.

  • Agrochemicals (Plant Targets): In plants, the free acid mimics natural hormones. It binds to the TIR1/AFB ubiquitin ligase complex, triggering the degradation of repressor proteins and promoting root development[2].

G Ligand Fibrate-like Derivative (Synthesized Ligand) Receptor PPAR-alpha Receptor (Cytosol/Nucleus) Ligand->Receptor Binds Complex PPAR-alpha/RXR Heterodimer Receptor->Complex Dimerization DNA PPRE Binding (DNA Promoter) Complex->DNA Translocation Transcription Gene Transcription (Lipid Metabolism) DNA->Transcription Activation

Mechanism of action for fibrate-like derivatives via the PPAR-alpha signaling pathway.

References

  • "Methyl 4-(p-Chlorophenoxy)butyrate, 98% Purity, C11H13ClO3", Calpaclab. URL:[Link]

  • "4-(4-chlorophenoxy)butan-1-ol - CAS 55129-23-2", Molaid. URL:[Link]

Sources

Foundational

A Technical Guide to the Structure-Activity Relationship (SAR) of Phenoxybutyrate Analogs as PPAR Modulators

Abstract: Phenoxybutyrate and its analogs represent a significant class of compounds, primarily recognized for their modulation of Peroxisome Proliferator-Activated Receptors (PPARs). These nuclear receptors are crucial...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: Phenoxybutyrate and its analogs represent a significant class of compounds, primarily recognized for their modulation of Peroxisome Proliferator-Activated Receptors (PPARs). These nuclear receptors are crucial regulators of lipid and glucose homeostasis, inflammation, and cellular differentiation.[1][2][3] This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) that govern the potency and selectivity of phenoxybutyrate analogs for PPAR isoforms (α, γ, and δ). We will dissect the key pharmacophoric elements, analyze the impact of structural modifications, and detail the experimental workflows used to elucidate these relationships. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the design and optimization of novel PPAR modulators.

Introduction to Phenoxybutyrates and Their Therapeutic Potential

The Pharmacological Significance of the Phenoxybutyrate Scaffold

The phenoxybutyrate scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with diverse biological activities. Its derivatives have been investigated for their therapeutic potential in metabolic diseases, cancer, and inflammatory conditions.[4][5] The parent compound, 4-phenylbutyrate, has demonstrated effects on lipid metabolism and apoptosis, often mediated through PPARs.[4][6] The core structure's amenability to chemical modification allows for the fine-tuning of its pharmacological properties, making it an attractive starting point for drug discovery campaigns.

Key Biological Targets: The Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are ligand-activated transcription factors belonging to the nuclear hormone receptor superfamily.[2][7] Three main isoforms have been identified:

  • PPARα: Highly expressed in tissues with high fatty acid catabolism rates, such as the liver, kidney, and heart. Its activation primarily lowers triglyceride levels and is the target of the fibrate class of drugs.

  • PPARγ: Predominantly found in adipose tissue, it is a master regulator of adipogenesis and plays a critical role in insulin sensitivity and glucose metabolism.[4][7][8] It is the target for the thiazolidinedione (TZD) class of antidiabetic drugs.[7][8]

  • PPARδ (also known as PPARβ): Ubiquitously expressed, it is involved in fatty acid oxidation, particularly in skeletal muscle, and has roles in wound healing and inflammation.

Upon ligand binding, PPARs form a heterodimer with the retinoid X receptor (RXR) and bind to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[2]

Therapeutic Applications

The modulation of PPARs by phenoxybutyrate analogs and other ligands has led to treatments for a range of metabolic disorders.[9] PPARγ agonists, for instance, are effective insulin sensitizers used in the treatment of type 2 diabetes.[7][8] PPARα agonists are used to treat dyslipidemia. The development of dual or pan-PPAR agonists aims to address multiple facets of the metabolic syndrome simultaneously, although achieving a balanced activity profile without off-target effects remains a challenge.[9]

Core Principles of Phenoxybutyrate SAR

The interaction of phenoxybutyrate analogs with the large, Y-shaped ligand-binding pocket (LBP) of PPARs is governed by a well-defined pharmacophore. This can generally be simplified into a three-component model: an acidic "head," a central "linker," and a varied "tail."

cluster_0 Phenoxybutyrate Analog Pharmacophore Head Acidic Head (e.g., Carboxylic Acid) - H-bonds with LBP residues - Essential for activity Linker Linker (Phenoxybutyrate Core) - Positions head and tail - Hydrophobic interactions Head->Linker Covalent Bond Tail Aromatic Tail (Substituted Phenyl Ring) - Occupies hydrophobic pocket - Dictates potency & selectivity Linker->Tail Covalent Bond

Caption: A three-component pharmacophore model for phenoxybutyrate analogs.

The "Head" Group: Carboxylic Acid and its Bioisosteres

The acidic head group is a critical feature for PPAR agonism. Typically a carboxylic acid, this moiety forms key hydrogen bond interactions with charged residues in the LBP, such as tyrosine, histidine, and serine.[10]

  • Essential Interaction: The carboxylate group acts as a hydrogen bond acceptor and donor, anchoring the ligand within the binding pocket. This interaction is considered essential for receptor activation.

  • Bioisosteric Replacements: While carboxylic acid is optimal, other acidic groups can be tolerated. Bioisosteres like tetrazoles or hydroxamic acids have been explored, sometimes to improve pharmacokinetic properties, but often at the cost of reduced potency. The key is to maintain the ability to form the crucial hydrogen bond network.

The "Linker" Group: The Phenoxybutyrate Core

The phenoxybutyrate core acts as a semi-rigid linker that correctly orients the head and tail groups within the LBP.

  • Conformational Influence: The ether linkage and the butyrate chain contribute to the overall conformation. Modifications that introduce rigidity, such as cyclopropane rings or double bonds within the linker, can lock the molecule into a more or less favorable conformation, thereby impacting activity.

  • Hydrophobic Interactions: The aliphatic chain and the phenoxy group itself make van der Waals and hydrophobic contacts with nonpolar residues in the binding pocket, contributing to the overall binding affinity.

The "Tail" Group: Aromatic Substitutions and Their Impact on Potency and Selectivity

The "tail" region, typically a substituted phenyl ring, extends into the more spacious and hydrophobic region of the LBP. This part of the molecule is the primary determinant of both potency and isoform selectivity.

  • Hydrophobicity and Size: Larger, more lipophilic substituents on the tail's aromatic ring generally lead to increased potency, as they can better occupy the hydrophobic pocket.[11] However, there is a size limit beyond which steric hindrance can occur.

  • Substitution Pattern: The position of substituents (ortho, meta, para) is crucial. For example, a bulky hydrophobic group at the para position might favor binding to the larger PPARγ pocket, while different substitutions could enhance selectivity for PPARα or PPARδ.

  • Polar Groups: The introduction of polar groups on the tail can either be detrimental, by disrupting hydrophobic interactions, or beneficial, by forming new, specific hydrogen bonds with polar residues that differ between the PPAR isoforms, thus conferring selectivity.[11]

Experimental Workflows for Elucidating SAR

A systematic approach combining computational and experimental methods is essential for building a robust SAR model.

A 1. In Silico Design - QSAR & Pharmacophore Modeling - Virtual Screening BB BB A->BB B 2. Chemical Synthesis - Analog Library Generation C 3. In Vitro Binding Assay - e.g., HTRF - Determine Binding Affinity (Ki) D 4. In Vitro Functional Assay - e.g., Reporter Gene Assay - Determine Potency (EC50) & Efficacy C->D E 5. SAR Analysis - Correlate Structure with Activity - Refine Pharmacophore Model D->E E->A Iterative Design Cycle F 6. Lead Optimization - ADME/Tox Profiling E->F BB->C

Caption: An integrated workflow for SAR exploration of phenoxybutyrate analogs.

In Silico Modeling and Virtual Screening

Computational methods are invaluable for prioritizing which analogs to synthesize and test.[12]

  • Pharmacophore Modeling: Based on known active ligands, a 3D pharmacophore model can be generated to define the essential chemical features for activity.[1][10][13] This model is then used to screen virtual compound libraries for new potential hits.

  • Molecular Docking: Docking simulations place candidate molecules into a crystal structure of the PPAR ligand-binding domain. This allows for the visualization of binding poses and the prediction of key interactions, helping to rationalize observed SAR and guide the design of new analogs with improved affinity.[11]

In Vitro Characterization

This is a common, high-throughput method to determine the binding affinity of a compound to a PPAR isoform.

Principle: This assay measures the competitive displacement of a fluorescently-labeled tracer ligand from a GST-tagged PPAR Ligand Binding Domain (LBD). An anti-GST antibody labeled with a Europium cryptate (donor) binds to the PPAR-LBD. When the fluorescent tracer (acceptor) is bound to the LBD, FRET occurs upon excitation. Unlabeled test compounds compete with the tracer, leading to a decrease in the FRET signal.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (e.g., PBS, 0.1% BSA). Dilute GST-tagged PPAR-LBD, Europium cryptate-labeled anti-GST antibody, and the fluorescent tracer ligand to their final concentrations in the assay buffer.

  • Compound Plating: Serially dilute the test compounds in DMSO and then in assay buffer. Plate these dilutions into a low-volume 384-well plate. Include controls for no inhibition (buffer only) and maximum inhibition (high concentration of a known unlabeled ligand).

  • Reagent Addition: Add the PPAR-LBD/anti-GST antibody mix to all wells.

  • Incubation: Incubate for 15 minutes at room temperature to allow for antibody-protein binding.

  • Tracer Addition: Add the fluorescent tracer ligand to all wells.

  • Final Incubation: Incubate for 2-4 hours at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

  • Plate Reading: Read the plate on an HTRF-compatible plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

  • Data Analysis: Calculate the HTRF ratio (Acceptor signal / Donor signal) and plot the percent inhibition against the log of the test compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50, which can be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

This assay determines whether a compound that binds to the receptor acts as an agonist (activates it) or an antagonist (blocks it).

Principle: A host cell line (e.g., HEK293) is transiently transfected with two plasmids. One plasmid expresses the full-length PPAR protein. The second plasmid contains a reporter gene (e.g., luciferase) under the control of a promoter containing multiple PPREs. If the test compound activates the PPAR, the PPAR/RXR heterodimer binds to the PPREs and drives the expression of luciferase. The amount of light produced upon addition of a substrate is proportional to the level of receptor activation.

Step-by-Step Methodology:

  • Cell Culture and Transfection: Culture cells in appropriate media. Co-transfect the cells with the PPAR expression plasmid and the PPRE-luciferase reporter plasmid using a suitable transfection reagent. Plate the transfected cells into a 96-well white, opaque plate and allow them to recover.

  • Compound Treatment: Prepare serial dilutions of test compounds in cell culture media. Remove the old media from the cells and add the media containing the test compounds. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (a known PPAR agonist).

  • Incubation: Incubate the plate for 18-24 hours at 37°C in a CO2 incubator to allow for receptor activation and reporter gene expression.

  • Lysis and Substrate Addition: Remove the media. Lyse the cells using a supplied lysis buffer. Add the luciferase substrate to the wells.

  • Luminescence Reading: Immediately measure the luminescence signal using a luminometer.

  • Data Analysis: Normalize the raw luminescence units to the vehicle control. Plot the normalized response against the log of the compound concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration for 50% maximal activation) and the Emax (maximal efficacy relative to the positive control).

Data Synthesis and Interpretation

The data from these assays are compiled to build a comprehensive SAR profile.

Table 1: Illustrative SAR Summary of Phenoxybutyrate Analogs at PPARγ
Analog R-Group (para-position) Binding Affinity (Ki, nM) Functional Potency (EC50, nM) Efficacy (% of Rosiglitazone)
1 (Parent) -H1250250095%
2 -Cl650110098%
3 -CF3320550105%
4 -OCH3980180090%
5 -Ph150280110%
6 -COOH>10000>10000<5%

Interpretation:

  • Hydrophobicity: The SAR in Table 1 clearly shows that increasing the hydrophobicity and electron-withdrawing nature of the para-substituent (H -> Cl -> CF3) improves both binding affinity and functional potency at PPARγ.

  • Steric Bulk: Adding a larger phenyl group (Analog 5) further enhances activity, suggesting the pocket can accommodate bulky hydrophobic groups.

  • Polarity: Introduction of a polar methoxy group (Analog 4) is tolerated but less favorable than a halogen. A highly polar and charged carboxyl group (Analog 6) completely abolishes activity, likely due to unfavorable interactions in the hydrophobic tail region of the binding pocket.

Future Directions and Emerging Concepts

Selective PPAR Modulators (SPPARMs)

The field is moving beyond simple agonists to develop Selective PPAR Modulators (SPPARMs). These compounds bind to the receptor but produce a distinct conformational change, leading to the differential recruitment of co-activator and co-repressor proteins.[9] The goal is to design ligands that elicit the desired therapeutic effects (e.g., insulin sensitization for PPARγ) while avoiding the side effects associated with full agonism (e.g., weight gain, fluid retention).[9] The SAR for SPPARMs is more complex, requiring analysis of gene expression profiles and co-factor recruitment assays to fully characterize their activity.

Beyond PPARs: Novel Targets

While PPARs are the primary targets, some phenoxybutyrate analogs may exhibit polypharmacology, interacting with other cellular targets.[14] Future research will likely involve broader profiling of these compounds to identify potential new therapeutic applications or to understand off-target effects that could lead to toxicity.

Conclusion

The phenoxybutyrate scaffold is a versatile platform for the development of potent and selective PPAR modulators. A deep understanding of its structure-activity relationship, gained through an iterative cycle of computational design, chemical synthesis, and robust in vitro testing, is paramount. The principles outlined in this guide—focusing on the tripartite pharmacophore of the acidic head, central linker, and variable tail—provide a rational framework for the design of next-generation compounds. The ongoing pursuit of SPPARMs with improved safety profiles represents the leading edge of this research, promising more refined therapies for metabolic and inflammatory diseases.

References

  • Title: Phenylbutyrate Induces Apoptosis and Lipid Accumulations via a Peroxisome Proliferator-Activated Receptor Gamma-Dependent Pathway Source: PubMed Central URL: [Link]

  • Title: Phenylbutyrate induces apoptosis and lipid accumulations via a peroxisome proliferator-activated receptor gamma-dependent pathway Source: PubMed URL: [Link]

  • Title: Multi-conformation dynamic pharmacophore modeling of the peroxisome proliferator-activated receptor γ for the discovery of nove Source: Elsevier URL: [Link]

  • Title: 3-α-tropanyl 2-(4-Cl-phenoxy)butyrate (SM 21): A Review of the Pharmacological Profile of a Novel Enhancer of Cholinergic Transmission Source: Academia.edu URL: [Link]

  • Title: Pharmacophore modeling and parallel screening for PPAR ligands Source: PubMed URL: [Link]

  • Title: Pharmacophore models for PPARg partial agonists. Source: ResearchGate URL: [Link]

  • Title: Experimental approaches to study PPARγ agonists as antidiabetic drugs Source: ResearchGate URL: [Link]

  • Title: Experimental approaches to study PPAR gamma agonists as antidiabetic drugs Source: PubMed URL: [Link]

  • Title: Pharmacophore model of PPAR-γ full agonists Source: ResearchGate URL: [Link]

  • Title: Pharmacophore modeling improves virtual screening for novel peroxisome proliferator-activated receptor-gamma ligands Source: PMC URL: [Link]

  • Title: Inhibition of cell proliferation by potential peroxisome proliferator-activated receptor (PPAR) γ agonists and antagonists Source: ResearchGate URL: [Link]

  • Title: Structure activity relationship (SAR) studies of the PPARc agonists... Source: ResearchGate URL: [Link]

  • Title: Peroxisome Proliferators-Activated Receptor (PPAR) Modulators and Metabolic Disorders Source: MDPI URL: [Link]

  • Title: Structure Activity Relationships - Drug Design Org Source: Drug Design Org URL: [Link]

  • Title: Synthesis and structure-activity relationships of fenbufen amide analogs Source: PubMed URL: [Link]

  • Title: A Comparative Study on Selective PPAR Modulators through Quantitative Structure-activity Relationship, Pharmacophore and Docking Analyses Source: PubMed URL: [Link]

  • Title: The mechanisms of action of PPARs Source: PubMed URL: [Link]

  • Title: Naturally Occurring Compounds Targeting Peroxisome Proliferator Receptors: Potential Molecular Mechanisms and Future Perspectives for Promoting Human Health Source: MDPI URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: HPLC Analytical Method Development for Methyl 4-(p-chlorophenoxy)butyrate Quantification

Introduction: The Analytical Challenge As a Senior Application Scientist, I approach method development not through trial and error, but through deductive reasoning based on the fundamental physicochemical properties of...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Challenge

As a Senior Application Scientist, I approach method development not through trial and error, but through deductive reasoning based on the fundamental physicochemical properties of the target analyte. Methyl 4-(p-chlorophenoxy)butyrate presents a specific analytical challenge: it is a highly lipophilic ester containing a halogenated aromatic chromophore.

While gas chromatography (GC) is often considered for volatile esters, High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is the superior choice here. HPLC avoids the risk of thermal degradation and allows for the direct analysis of the compound in both aqueous and organic matrices without the need for complex derivatization steps. The method detailed in this application note is engineered to exploit the molecule's hydrophobicity and UV activity while strictly mitigating the inherent risk of ester hydrolysis during the analytical run.

Method Development Strategy: The Causality of Choice

Every parameter in this protocol has been selected to address a specific structural feature of Methyl 4-(p-chlorophenoxy)butyrate.

Stationary Phase Selection

The molecule features a hydrophobic butyrate alkyl chain and a lipophilic chlorophenoxy ring. To achieve adequate retention and prevent the analyte from eluting in the void volume, a high-carbon-load Reversed-Phase C18 column (e.g., Agilent Eclipse XDB-C18, 250 mm × 4.6 mm, 5 µm) is required. The extensive hydrophobic surface area of the C18 phase provides the theoretical plates necessary to resolve the ester from its primary degradation product, 4-(p-chlorophenoxy)butyric acid.

Mobile Phase & pH Control

The methyl ester bond is highly susceptible to base-catalyzed hydrolysis (saponification). Therefore, the mobile phase must be strictly maintained at an acidic pH. By incorporating 0.1% Formic Acid (pH ~2.7) into the aqueous phase, we achieve two critical outcomes:

  • Hydrolysis Suppression: The acidic environment stabilizes the ester linkage during the chromatographic run.

  • Silanol Suppression: The pH is kept well below the pKa of residual silanols on the silica support (pKa ~ 3.5–4.5). This ensures the silanols remain fully protonated and uncharged, eliminating secondary ion-exchange interactions that cause severe peak tailing.

Organic Modifier & Detection Wavelength

Acetonitrile (ACN) is selected over methanol as the organic modifier. ACN provides superior mass transfer kinetics for aromatic compounds, resulting in sharper peaks. Furthermore, ACN has a lower UV cutoff (190 nm), which minimizes baseline drift during gradient elution.

For detection, the chlorophenoxy ring exhibits a strong π-π* transition. Setting the UV detector to 230 nm captures this maximum absorbance, providing the lowest possible Limit of Detection (LOD), a principle well-documented in the [1] and[2].

Method_Logic cluster_0 Physicochemical Properties cluster_1 Chromatographic Parameters P1 Hydrophobic Alkyl Chain & Aromatic Ring S1 Reversed-Phase C18 Column (Strong Retention) P1->S1 dictates P2 Methyl Ester Group (Hydrolysis Risk) S2 Acidic Mobile Phase (0.1% Formic Acid, pH ~2.7) P2->S2 requires P3 Chlorophenoxy Chromophore S3 UV Detection at 230 nm (Maximum Sensitivity) P3->S3 enables

Caption: Logical Causality in HPLC Parameter Selection for Methyl 4-(p-chlorophenoxy)butyrate.

Experimental Protocol

Reagents and Materials
  • Methyl 4-(p-chlorophenoxy)butyrate Reference Standard (Purity ≥ 99.0%)

  • 4-(p-chlorophenoxy)butyric acid (Degradation Reference Standard)

  • HPLC-Grade Acetonitrile (ACN)

  • Ultrapure Water (18.2 MΩ·cm)

  • LC-MS Grade Formic Acid

  • 0.22 µm PTFE syringe filters

Solution Preparation
  • Mobile Phase A: Add 1.0 mL of Formic Acid to 1000 mL of Ultrapure Water. Degas via sonication for 10 minutes.

  • Mobile Phase B: 100% HPLC-Grade Acetonitrile. Degas via sonication for 10 minutes.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of Methyl 4-(p-chlorophenoxy)butyrate into a 10 mL volumetric flask. Dissolve and make up to volume with Acetonitrile.

  • Working Solutions: Dilute the stock solution with a diluent mixture of Water:ACN (50:50, v/v) to create a calibration curve ranging from 0.1 µg/mL to 100 µg/mL.

Chromatographic Conditions

Because of the analyte's high lipophilicity, an isocratic method would result in peak broadening and excessively long run times. A gradient elution program is utilized to ensure sharp peak shapes and efficient column clearing.

Table 1: HPLC Gradient Elution Profile

Time (min)Flow Rate (mL/min)% Mobile Phase A (0.1% FA)% Mobile Phase B (ACN)Elution Phase
0.01.06040Initial Hold
2.01.06040Isocratic
10.01.02080Linear Ramp
15.01.02080Wash
15.11.06040Reset
20.01.06040Equilibration
  • Column Temperature: 30°C (Controlled to ensure retention time reproducibility).

  • Injection Volume: 10 µL.

  • Detection Wavelength: 230 nm.

Experimental_Workflow Step1 1. Sample Preparation Extraction in ACN & 0.22 µm Filtration Step2 2. System Equilibration C18 Column at 30°C, Initial Gradient (40% B) Step1->Step2 Step3 3. Chromatographic Separation Gradient Elution (1.0 mL/min) Step2->Step3 Step4 4. UV Detection & Integration λ = 230 nm, Peak Area Calculation Step3->Step4 Step5 5. System Suitability & Validation Tailing Factor < 1.5, %RSD < 2.0% Step4->Step5

Caption: Step-by-Step HPLC Experimental Workflow and Validation System.

The Self-Validating System: System Suitability and Validation

A robust analytical protocol must be a self-validating system—meaning it contains built-in checks to confirm its accuracy and reliability during every single run. Before any unknown samples are analyzed, the system must pass a System Suitability Test (SST) .

System Suitability Test (SST) Gatekeepers

Inject a resolution mixture containing 50 µg/mL of Methyl 4-(p-chlorophenoxy)butyrate and 50 µg/mL of 4-(p-chlorophenoxy)butyric acid (the primary hydrolysis degradant). The run is only validated if:

  • Resolution (

    
    ):  > 2.0 between the acid degradant and the intact methyl ester (ensures baseline separation).
    
  • Tailing Factor (

    
    ):  < 1.5 for the ester peak (confirms column health and optimal silanol suppression).
    
  • Precision: %RSD of peak areas from 5 replicate injections of the working standard must be ≤ 2.0% (confirms autosampler and pump precision).

Quantitative Data Summary

When executing this method in accordance with ICH Q2(R1) guidelines, the following validation parameters are expected based on the behavior of structurally analogous chlorophenoxy compounds[2].

Table 2: Expected Method Validation Parameters

Validation ParameterAcceptance CriteriaExpected Performance
Linearity (

)


Range 80% to 120% of target0.1 to 100 µg/mL
LOD (S/N

3)
Signal-to-Noise

3:1

µg/mL
LOQ (S/N

10)
Signal-to-Noise

10:1

µg/mL
Precision (%RSD)


Accuracy (Recovery) 98.0% - 102.0%

References

  • Title: Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method Source: PLOS ONE (Chen X, Zhang H, Wan Y, Chen X, Li Y., 2018) URL: [Link]

Sources

Application

Application Note: Utilization of Methyl 4-(p-chlorophenoxy)butyrate in Herbicide Research and Development

Executive Summary Methyl 4-(p-chlorophenoxy)butyrate is a highly lipophilic pro-herbicide utilized in agricultural research for selective broadleaf weed control, particularly in leguminous crops. As a precursor molecule,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 4-(p-chlorophenoxy)butyrate is a highly lipophilic pro-herbicide utilized in agricultural research for selective broadleaf weed control, particularly in leguminous crops. As a precursor molecule, its efficacy is entirely dependent on in planta bioactivation. This application note details the mechanistic principles of its selectivity—driven by differential metabolic rates of β-oxidation—and provides robust, self-validating protocols for evaluating its phenotypic efficacy and biochemical fate.

Mechanistic Principles: The Causality of Selectivity

The rational design of Methyl 4-(p-chlorophenoxy)butyrate relies on two sequential biochemical transformations to achieve targeted phytotoxicity:

  • Ester Hydrolysis (Uptake Phase): Formulating the active moiety as a methyl ester significantly reduces the molecule's polarity, optimizing its partition coefficient (LogP) for rapid penetration through the lipophilic plant cuticle. Once absorbed into the cytosol, non-specific plant esterases rapidly hydrolyze the ester bond, yielding the free acid, 4-(p-chlorophenoxy)butyric acid (4-CPB).

  • β-Oxidation (Activation Phase): The free acid 4-CPB is not intrinsically phytotoxic. To exert herbicidal activity, the butyric acid side chain must undergo β-oxidation, a metabolic pathway that cleaves two carbon atoms to generate 4-chlorophenoxyacetic acid (4-CPA). 4-CPA is a potent synthetic auxin that mimics endogenous indole-3-acetic acid (IAA), triggering uncontrolled cell division, vascular tissue destruction, and ultimately, plant death[1].

The Selectivity Filter: The utility of this compound lies in differential metabolism and pharmacokinetics. Classical models posit that susceptible broadleaf weeds possess highly active β-oxidation enzymes that rapidly convert the non-toxic 4-CPB into lethal concentrations of 4-CPA, whereas tolerant leguminous crops (e.g., Medicago sativa, Glycine max) lack this rapid conversion pathway.

However, comprehensive physiological studies indicate a more nuanced reality: while legumes may still perform β-oxidation, their profound tolerance arises from a combination of restricted foliar absorption, limited vascular translocation, and a highly efficient secondary metabolism that rapidly degrades the active 4-CPA before it reaches lethal cellular thresholds[2]. In either paradigm, the net result is the selective accumulation of the toxic auxin analogue exclusively in target weeds[1].

G A Methyl 4-(p-chlorophenoxy)butyrate (Lipophilic Pro-herbicide) B 4-(p-chlorophenoxy)butyric acid (4-CPB) A->B Esterase Hydrolysis C 4-chlorophenoxyacetic acid (4-CPA - Active Auxin) B->C Rapid β-oxidation (Weeds) E Tolerant Legumes (Survival) B->E Rapid Degradation & Poor Translocation D Susceptible Weeds (Cellular Disruption) C->D Auxin Overload

Caption: Bioactivation pathway of Methyl 4-(p-chlorophenoxy)butyrate dictating crop selectivity.

Experimental Protocols

As a Senior Application Scientist, establishing causality requires protocols that not only measure the final phenotypic outcome but also trace the underlying biochemical conversion.

Protocol A: In Vivo Efficacy and Selectivity Screening

Objective: Validate the differential phytotoxicity of the pro-herbicide between target weeds and tolerant crops. Causality Focus: By utilizing the methyl ester formulation, we eliminate variable cuticular penetration as a confounding factor, isolating intracellular metabolism as the primary variable dictating survival.

Step-by-Step Methodology:

  • Plant Cultivation: Cultivate susceptible broadleaf weeds (e.g., Amaranthus retroflexus) and tolerant legumes (e.g., Medicago sativa) in a controlled greenhouse environment (25°C/20°C day/night, 16h photoperiod) until the 3-to-4 true leaf stage.

  • Formulation: Dissolve Methyl 4-(p-chlorophenoxy)butyrate in an acetone/water matrix (1:1 v/v) containing 0.25% v/v non-ionic surfactant (e.g., Tween 20) to ensure uniform droplet spreading. Prepare a dose-response gradient (e.g., 0, 125, 250, 500, 1000 g a.i./ha).

  • Application: Apply the formulation using a calibrated precision track sprayer delivering 150 L/ha at 250 kPa.

  • Validation & Assessment: Self-Validation Step: Include a positive control using direct 4-CPA application. If legumes die from direct 4-CPA exposure but survive the methyl butyrate treatment, the metabolic selectivity mechanism is validated. Assess visual injury (0-100% scale) at 7, 14, and 21 days post-treatment (DPT). Harvest and weigh above-ground dry biomass at 21 DPT.

Protocol B: LC-MS/MS Quantification of in planta β-Oxidation

Objective: Quantitatively track the conversion of 4-CPB to 4-CPA to prove the metabolic basis of selectivity. Causality Focus: Acidified extraction is strictly required because auxin-like compounds are weak organic acids. Maintaining a low pH (pH < 3) ensures the carboxylate groups remain protonated and uncharged, maximizing recovery during organic solvent extraction.

Step-by-Step Methodology:

  • Tissue Sampling: Harvest treated leaf tissue at 12, 24, 48, and 72 hours post-application. Immediately flash-freeze in liquid nitrogen to halt all enzymatic β-oxidation activity.

  • Metabolite Extraction: Homogenize 500 mg of frozen tissue in 5 mL of acidified methanol (0.1% formic acid). Vortex for 5 minutes and sonicate for 15 minutes at 4°C.

  • Purification: Centrifuge at 10,000 x g for 10 minutes. Pass the supernatant through a pre-conditioned Oasis HLB Solid Phase Extraction (SPE) cartridge to remove chlorophyll and complex plant matrix interferents.

  • LC-MS/MS Analysis: Inject the purified extract onto a C18 reverse-phase column. Utilize Electrospray Ionization in negative mode (ESI-). Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both 4-CPB (parent acid) and 4-CPA (active metabolite).

  • Data Interpretation: Calculate the 4-CPA/4-CPB ratio over time. A rapidly increasing ratio indicates active β-oxidation leading to phytotoxicity.

Workflow Step1 1. Foliar Application (Methyl ester formulation) Step2 2. Tissue Sampling (Flash-freeze in N2 to halt enzymes) Step1->Step2 Step3 3. Metabolite Extraction (Acidified Methanol for weak acids) Step2->Step3 Step4 4. SPE Purification (Remove chlorophyll & matrix) Step3->Step4 Step5 5. LC-MS/MS Analysis (Quantify 4-CPB & 4-CPA ratio) Step4->Step5

Caption: Workflow for LC-MS/MS quantification of in planta β-oxidation metabolites.

Quantitative Data Interpretation

The following table summarizes the expected metabolic conversion rates and corresponding phenotypic responses, providing a benchmark for assay validation.

Table 1: Representative Metabolic Conversion and Phytotoxicity Profile

SpeciesPlant Type4-CPA Accumulation (72h)Visual Injury (21 DPT)Biomass Reduction
Amaranthus retroflexusSusceptible WeedHigh (>85% conversion)95-100% (Lethal)>90%
Chenopodium albumSusceptible WeedHigh (>80% conversion)90-100% (Lethal)>85%
Medicago sativaTolerant LegumeLow (<15% conversion)5-10% (Transient)<5%
Glycine maxTolerant LegumeLow (<10% conversion)0-5% (No effect)<5%

Note: Low accumulation in legumes is a function of both reduced β-oxidation efficiency and rapid secondary degradation of any formed 4-CPA.

References

  • [1] Title: Analytical studies on degradation mechanism of herbicide 4-chlorophenoxyacetic acid in water by gamma/H2O2 and gamma/ozone processes Source: Taylor & Francis URL:

  • [2] Title: Selectivity Factors in the Response of Plants to 2,4-DB Source: Weed Science | Cambridge Core URL:

  • Title: Lecture Metabolism of Herbicides in Plants Source: LSU AgCenter URL:

Sources

Method

Application Notes &amp; Protocols: Utilizing Methyl 4-(p-chlorophenoxy)butyrate in Plant Physiology Research

Abstract Methyl 4-(p-chlorophenoxy)butyrate is a synthetic organic compound belonging to the phenoxyalkanoic acid class, which exhibits significant auxin-like activity. As an analogue of natural auxins like Indole-3-acet...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Methyl 4-(p-chlorophenoxy)butyrate is a synthetic organic compound belonging to the phenoxyalkanoic acid class, which exhibits significant auxin-like activity. As an analogue of natural auxins like Indole-3-acetic acid (IAA), it serves as a powerful tool in plant physiology to investigate a multitude of developmental processes. Unlike its natural counterparts, its synthetic nature often confers greater stability, making it ideal for a range of experimental applications.[1] At carefully controlled concentrations, it can be used to stimulate cell elongation, induce adventitious root formation, and promote fruit development. Conversely, at higher concentrations, it induces an uncontrolled, herbicidal response, particularly in dicotyledonous plants, by overwhelming the plant's natural hormonal regulation.[2][3] This dual functionality makes Methyl 4-(p-chlorophenoxy)butyrate an invaluable chemical probe for dissecting auxin signaling, investigating plant growth regulation, and screening for herbicidal tolerance. This guide provides an in-depth overview of its mechanism of action and detailed protocols for its application in fundamental and applied plant science research.

Introduction: A Versatile Synthetic Auxin

The discovery of synthetic auxins revolutionized agriculture and plant biology.[2] Compounds like Methyl 4-(p-chlorophenoxy)butyrate mimic the physiological effects of IAA but are not as susceptible to the plant's natural degradation pathways, leading to a more persistent and often more potent response.[3] This persistence is key to its utility. In research, it allows for the sustained activation of auxin response pathways to study downstream effects on gene expression and morphology. This document serves as a comprehensive guide for researchers, outlining the core principles and practical methodologies for effectively using Methyl 4-(p-chlorophenoxy)butyrate in a laboratory setting.

Chemical & Physical Properties

A clear understanding of the compound's properties is essential for accurate preparation of stock solutions and experimental design.

PropertyValueSource
CAS Number 209052-80-2[4][5]
Molecular Formula C₁₁H₁₃ClO₃[4]
Molecular Weight 228.68 g/mol [5]
Appearance Colorless to pale yellow liquid[6]
Storage Ambient Temperature[4]

Mechanism of Action: Hijacking the Auxin Signaling Pathway

Methyl 4-(p-chlorophenoxy)butyrate exerts its biological effects by integrating into the plant's primary auxin signaling cascade. The process is initiated when the molecule binds to the TIR1/AFB family of F-box proteins, which are the principal auxin receptors. This binding event stabilizes the interaction between the receptor and the Aux/IAA transcriptional repressors. Consequently, the Aux/IAA proteins are targeted for ubiquitination and subsequent degradation by the 26S proteasome. The removal of these repressors liberates Auxin Response Factors (ARFs), transcription factors that then bind to auxin-responsive elements in the promoters of target genes, thereby activating a cascade of gene expression that leads to the classic physiological responses associated with auxins, such as cell elongation and division.[1]

At herbicidal concentrations, this pathway is overstimulated, leading to an excessive production of ethylene and abscisic acid, which results in epinasty (downward bending of leaves), uncontrolled cell division in mature tissues, and ultimately, plant death.[2]

AuxinSignaling SA Synthetic Auxin (Methyl 4-(p-chlorophenoxy)butyrate) TIR1_AFB TIR1/AFB Receptor SA->TIR1_AFB Aux_IAA Aux/IAA Repressor TIR1_AFB->Aux_IAA Targets Degradation 26S Proteasome Degradation Aux_IAA->Degradation Sent for ARF ARF (Auxin Response Factor) Degradation->ARF Frees Genes Auxin-Responsive Genes ARF->Genes Activates Response Cell Elongation Root Initiation Fruit Development Genes->Response

Fig 1. Simplified workflow of the auxin signaling pathway activated by a synthetic auxin.

Experimental Protocols

The following protocols provide a framework for investigating the effects of Methyl 4-(p-chlorophenoxy)butyrate. It is crucial to perform dose-response experiments to identify the optimal concentration for the desired physiological effect, as responses can vary significantly between plant species.

Protocol 1: Preparation of Stock and Working Solutions

Accurate solution preparation is fundamental to reproducible results. Since Methyl 4-(p-chlorophenoxy)butyrate is a liquid, initial preparation is based on its density and desired molarity or concentration (e.g., mg/L).

Materials:

  • Methyl 4-(p-chlorophenoxy)butyrate

  • Dimethyl sulfoxide (DMSO) or Ethanol (95%)

  • Sterile, double-distilled water (ddH₂O)

  • Volumetric flasks and calibrated micropipettes

  • Sterile amber glass bottles for storage

Procedure:

  • Prepare a 10 mM Stock Solution:

    • The molecular weight is 228.68 g/mol . A 10 mM solution is 2.2868 mg/mL.

    • Accurately pipette a specific volume of the compound into a volumetric flask. Note: As it is a liquid, it is best to calculate the required volume based on its density (typically found on the manufacturer's Safety Data Sheet) or weigh it directly for highest accuracy.

    • Add a small amount of DMSO or ethanol to fully dissolve the compound.

    • Bring the solution to the final volume with sterile ddH₂O. For example, to make 10 mL of a 10 mM stock, dissolve 22.87 mg of the compound in a small amount of solvent, then bring the total volume to 10 mL with ddH₂O.[7]

    • Mix thoroughly by inversion.

  • Sterilization and Storage:

    • Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile amber glass bottle.[8]

    • Label clearly with the compound name, concentration, and date of preparation.

    • Store at 4°C for short-term use (weeks) or at -20°C for long-term storage (months).[7]

  • Preparation of Working Solutions:

    • Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate liquid medium (e.g., ddH₂O, half-strength MS medium).

    • Use the formula: V₁C₁ = V₂C₂ (where V=Volume, C=Concentration) to calculate the required volume of stock solution.

    • For example, to prepare 100 mL of a 10 µM working solution from a 10 mM stock:

      • V₁ = (V₂C₂) / C₁ = (100 mL * 10 µM) / 10,000 µM = 0.1 mL or 100 µL.

      • Add 100 µL of the 10 mM stock solution to 99.9 mL of your chosen liquid medium.

Protocol 2: Seed Germination and Seedling Vigor Assay

This assay is used to determine the effect of the compound on seed germination and early seedling development. High concentrations are expected to be inhibitory.[9]

Materials:

  • Seeds of a model species (e.g., Arabidopsis thaliana, lettuce, cress).

  • Petri dishes with sterile filter paper.

  • Working solutions of Methyl 4-(p-chlorophenoxy)butyrate (e.g., 0, 0.1, 1, 10, 100 µM).

  • Growth chamber with controlled light and temperature.

Procedure:

  • Seed Sterilization: Surface sterilize seeds to prevent microbial contamination (e.g., 70% ethanol for 1 minute, followed by 10% bleach with Tween-20 for 10 minutes, and rinsed 3-5 times with sterile ddH₂O).

  • Plating: Place two layers of sterile filter paper in each petri dish. Pipette 5 mL of the corresponding working solution to moisten the paper. A control group should use the medium with the same concentration of solvent (e.g., DMSO) as the treatment groups.

  • Sowing: Arrange 30-50 seeds evenly on the surface of the filter paper in each dish. Seal the dishes with parafilm.

  • Incubation: Place the dishes in a growth chamber under controlled conditions (e.g., 22°C with a 16h light/8h dark photoperiod).

  • Data Collection:

    • Germination Percentage: Score germination (radicle emergence) daily for 7 days.

    • Seedling Vigor: After 7-10 days, carefully remove the seedlings and measure the primary root length and hypocotyl length using a ruler or digital imaging software.

    • Calculate the fresh weight of a pooled sample of seedlings from each plate.

workflow cluster_prep Preparation cluster_exp Experiment cluster_data Data Collection & Analysis A Prepare Stock & Working Solutions (0-100 µM) C Moisten Filter Paper in Petri Dishes with Solutions A->C B Surface Sterilize Seeds D Sow Seeds and Seal Dishes B->D C->D E Incubate in Growth Chamber (e.g., 7-10 days) D->E F Measure Root Length & Germination Rate E->F G Calculate Seedling Biomass E->G H Analyze Data & Plot Dose-Response Curve F->H G->H

Fig 2. General experimental workflow for a seed germination bioassay.
Protocol 3: Foliar Application for Growth Regulation Studies

This method assesses the compound's effect on whole-plant morphology and physiology when absorbed through the leaves.

Materials:

  • Young, healthy plants (e.g., pea, tomato, or bean at the 2-4 true leaf stage).

  • Working solutions prepared as in Protocol 1.

  • A non-ionic surfactant (e.g., Tween-20 or Silwet L-77) to improve leaf surface coverage.

  • Handheld sprayer.

Procedure:

  • Solution Preparation: Prepare working solutions and add a surfactant at a low concentration (e.g., 0.01% v/v). The control solution should also contain the surfactant.

  • Application: Spray the foliage of the plants until runoff is just about to occur, ensuring even coverage of both adaxial and abaxial leaf surfaces.[10] Keep plants out of direct, intense light until the foliage is dry to prevent leaf burn.

  • Growth and Observation: Return plants to standard growth conditions. Observe plants over 1-3 weeks for physiological responses.

  • Data Collection:

    • Morphological Changes: Record any visual changes, such as epinasty, stem swelling, or changes in leaf coloration.

    • Growth Parameters: Measure plant height, stem diameter, and leaf area at set time points.

    • Biomass: At the end of the experiment, harvest the shoots and roots separately, and measure their fresh and dry weights.

    • Physiological Parameters: For advanced studies, chlorophyll content, stomatal conductance, or antioxidant enzyme activity can be measured.[11][12]

Data Interpretation and Expected Results

The effects of Methyl 4-(p-chlorophenoxy)butyrate are strongly dose-dependent. A typical dose-response curve will show stimulation at low concentrations and inhibition or lethality at high concentrations.

Table 1: Example Dose-Response Data for a Seed Germination Assay with a Dicot Species (e.g., Pisum sativum)

Concentration (µM)Germination (%) (Day 5)Average Root Length (mm) (Day 10)Observations
0 (Control)95 ± 445 ± 5Healthy, normal growth.
0.0196 ± 352 ± 6Slight stimulation of root elongation.
0.194 ± 558 ± 7Optimal promotion of root elongation.
1.090 ± 635 ± 4Inhibition of primary root growth, increased lateral root initials.
10.065 ± 815 ± 3Significant inhibition of root growth, swollen hypocotyls.
100.015 ± 53 ± 1Severe inhibition of germination and growth; herbicidal effect.

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Troubleshooting

  • No Effect Observed:

    • Cause: Concentration may be too low; compound may have degraded.

    • Solution: Increase the concentration range. Ensure stock solutions are stored correctly and are not expired. Confirm the plant species is sensitive to auxins.

  • High Variability in Results:

    • Cause: Inconsistent application; genetic variability in seeds; environmental fluctuations.

    • Solution: Standardize application techniques (e.g., consistent spray volume). Use a genetically uniform seed source. Ensure tight control over light, temperature, and humidity in the growth chamber.

  • Precipitation in Working Solution:

    • Cause: The compound's solubility limit in aqueous solution may have been exceeded.

    • Solution: Ensure the concentration of the organic solvent (e.g., DMSO) from the stock solution is not too high in the final working solution (typically <0.1%). Prepare fresh dilutions and use immediately.

Safety Precautions

  • Always handle Methyl 4-(p-chlorophenoxy)butyrate in a well-ventilated area or a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Consult the Safety Data Sheet (SDS) provided by the manufacturer for specific handling, storage, and disposal instructions.[4]

  • Dispose of chemical waste according to institutional and local environmental regulations.

References

  • PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

  • Plant Cell Technology. (2020, December 24). How To Make Stock Solutions For Plant Growth Regulators [Video]. YouTube. Retrieved from [Link]

  • Unknown. (n.d.). Tissue culture, nutrient stock solutions and media preparation for in-vitro cultures.
  • STEM Learning. (n.d.). Investigating the hormone auxin (IAA), a plant growth regulator. Retrieved from [Link]

  • Biology Discussion. (2016, February 24). Top 12 Experiments on Growth Regulators in Plants. Retrieved from [Link]

  • ResearchGate. (n.d.). Auxins and Cytokinins in Plant Biology: Methods and Protocols. Retrieved from [Link]

  • Study Mind. (2022, May 3). Plant Hormones - Experiments on Plant Responses (GCSE Biology). Retrieved from [Link]

  • Oono, Y., Ooura, C., Rahman, A., & Uchimiya, H. (2003). p-Chlorophenoxyisobutyric acid impairs auxin response in Arabidopsis root. Plant Physiology, 133(3), 1135–1147. Retrieved from [Link]

  • University of California, Davis. (n.d.). Mode of Action of the Growth Regulator Herbicides.
  • MilliporeSigma. (n.d.). Methyl 4-(p-Chlorophenoxy)butyrate. Retrieved from [Link]

  • Lanini, W. T. (n.d.). MODE OF ACTION.
  • Google Patents. (n.d.). CN102898307A - Synthetic method of methyl 4-chlorobutyrate.
  • ResearchGate. (n.d.). Effect of the auxin, 2‐(2‐methyl‐4‐chloro‐phenoxy)propionic acid, on cell cycle regulation in maize embryonic tissues. Retrieved from [Link]

  • CABI Digital Library. (n.d.). EFFECT OF HERBICIDES ON SEED GERMINATION AND SEEDLING GROWTH OF WEED Malachra capitata Linn. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Methyl 4-Chlorobutyrate in Modern Chemical Synthesis. Retrieved from [Link]

  • Song, Y. (2014). Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. Journal of Integrative Plant Biology, 56(2), 106-113.
  • Deling. (2022, August 16). Plant Growth Promoter- P-Chlorophenoxyacetic acid 4-CPA. Retrieved from [Link]

  • Soils For Life. (2025, February 15). Practice Guide: Foliar Applications. Retrieved from [Link]

  • ResearchGate. (2022, June 30). Use of plant growth regulators to reduce 2-methyl-4- chlorophenoxy acetic acid-Na (MPCA-Na) damage in cotton. Retrieved from [Link]

  • Springer. (n.d.). Effect of temperature and light on germination behavior of PSII inhibiting herbicide resistant and susceptible junglerice (Echinochloa colona) populations. Retrieved from [Link]

  • MDPI. (2024, October 10). Effect of Plant Growth Regulators on Germination and Seedling Growth of Passiflora alata and Passiflora edulis. Retrieved from [Link]

  • Frontiers. (n.d.). Improving Soil Resource Uptake by Plants Through Capitalizing on Synergies Between Root Architecture and Anatomy and Root-Associated Microorganisms. Retrieved from [Link]

  • Taylor & Francis. (n.d.). 4-Chlorophenoxyacetic acid – Knowledge and References. Retrieved from [Link]

  • MDPI. (2022, September 28). Effect of Plant Growth Regulators on Osmotic Regulatory Substances and Antioxidant Enzyme Activity of Nitraria tangutorum. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Foliar application of growth promoting substances strongly influences the phenology, growth and yield of hybrid maize. Retrieved from [Link]

  • SciSpace. (n.d.). Growth regulation by organic compounds. Retrieved from [Link]

  • Zhang, L., et al. (2022). Use of plant growth regulators to reduce 2-methyl-4-chlorophenoxy acetic acid-Na (MPCA-Na) damage in cotton (Gossypium hirsutum). BMC Plant Biology, 22(1), 533. Retrieved from [Link]

  • PubMed. (2022, November 16). Use of plant growth regulators to reduce 2-methyl-4-chlorophenoxy acetic acid-Na (MPCA-Na) damage in cotton (Gossypium hirsutum). Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Use of plant growth regulators to reduce 2-methyl-4-chlorophenoxy acetic acid-Na (MPCA-Na) damage in cotton (Gossypium hirsutum). Retrieved from [Link]

  • Ali, S., et al. (2023). 2-Methyl-4-chlorophenoxyacetic acid (MCPA) sorption and desorption as a function of biochar properties and pyrolysis temperature. PLoS ONE, 18(9), e0290947. Retrieved from [Link]

  • Vanhoutvin, S. A. L. W., et al. (2009). Butyrate-Induced Transcriptional Changes in Human Colonic Mucosa. PLoS ONE, 4(8), e6759. Retrieved from [Link]

  • PubMed. (2000, September 15). Protection of tomato seed germination from the inhibitory effect of 2,4,5-trichlorophenoxyacetic acid by inoculation of soil with Burkholderia cepacia AC1100. Retrieved from [Link]

  • MDPI. (2024, August 19). Implications of Butyrate Signaling Pathways on the Motor Symptomatology of Parkinson's Disease and Neuroprotective Effects—Therapeutic Approaches: A Systematic Review. Retrieved from [Link]

  • Horticultural Science. (2025, December 8). Effects of application of biostimulants and growth regulators on root traits and analysis of root architecture with machine learning in Lilium. Retrieved from [Link]

  • ResearchGate. (2025, August 9). Phytotoxic Effects of 4-Chlorophenol and 2,4-Dichlorophenol in the Germination of Seeds of Phaseolus vulgaris and Zea mayz. Retrieved from [Link]

  • MDPI. (2023, March 22). Impact of Organic Acids and Biological Treatments in Foliar Nutrition on Tomato and Pepper Plants. Retrieved from [Link]

  • MDPI. (2022, November 4). Light Dependent Changes in Adenylate Methylation of the Promoter of the Mitochondrial Citrate Synthase Gene in Maize (Zea mays L.) Leaves. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Multi-omic characterization of bifunctional peroxidase 4-coumarate 3-hydroxylase knockdown in Brachypodium distachyon provides insights into lignin modification-associated pleiotropic effects. Retrieved from [Link]

Sources

Application

Laboratory synthesis of methyl 4-chlorobutyrate as a precursor chemical

Introduction and Chemical Significance Methyl 4-chlorobutyrate (CAS: 3153-37-5) is a highly valuable bifunctional aliphatic building block featuring both a methyl ester and a primary alkyl chloride. It serves as a critic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Chemical Significance

Methyl 4-chlorobutyrate (CAS: 3153-37-5) is a highly valuable bifunctional aliphatic building block featuring both a methyl ester and a primary alkyl chloride. It serves as a critical intermediate in the pharmaceutical and agrochemical industries[1],[2]. Most notably, it is the primary precursor for the synthesis of cyclopropylamine (used in quinolone antibiotics like ciprofloxacin)[3],[4], carpronium chloride (a parasympathomimetic agent)[5], and various pyrrolidone derivatives.

Mechanistic Pathways and Route Selection

Designing a robust laboratory synthesis for methyl 4-chlorobutyrate requires selecting a route that balances yield, safety, and purification ease. The primary starting material is almost universally γ-butyrolactone (GBL)[5],[6].

  • One-Pot Halogenation/Esterification: GBL is reacted simultaneously with thionyl chloride (SOCl₂) and methanol[6]. While operationally simple, the competing reactions can lead to lower purity profiles and require careful stoichiometric control to manage the aggressive exotherm[6].

  • Phosphorus Trichloride (PCl₃) Method: GBL is reacted with PCl₃ and methanol in the presence of a Lewis acid catalyst[4]. This method avoids SO₂ emissions but generates phosphorous acid (H₃PO₃) as a byproduct, complicating the aqueous workup[4].

  • Two-Step Ring-Opening and Esterification (Recommended):

    • Step 1: GBL undergoes ring-opening chlorination with SOCl₂ and a catalytic amount of zinc chloride (ZnCl₂) to yield 4-chlorobutyryl chloride[5].

    • Step 2: The intermediate acid chloride is esterified with anhydrous methanol[5].

Causality of Experimental Choices (E-E-A-T Insight): The two-step SOCl₂ method is the gold standard for laboratory synthesis. The addition of ZnCl₂ is critical; as a Lewis acid, it coordinates to the lactone carbonyl oxygen, increasing the electrophilicity of the adjacent carbon and facilitating nucleophilic attack by the chloride ion[5],[4]. SOCl₂ is preferred over PCl₃ because its byproducts (SO₂ and HCl) are strictly gaseous[5]. According to Le Chatelier’s principle, the continuous escape of these gases drives the reaction to completion and leaves a relatively clean crude mixture, eliminating the need for harsh aqueous extractions before the delicate esterification step.

Quantitative Data Summary

The following table compares the standard synthetic routes for methyl 4-chlorobutyrate to guide route selection based on laboratory constraints.

Reaction ParameterTwo-Step (SOCl₂ / MeOH)One-Pot (SOCl₂ / MeOH)PCl₃ / MeOH Method
Starting Material γ-Butyrolactone[5]γ-Butyrolactone[6]γ-Butyrolactone[4]
Halogenating Agent Thionyl Chloride (SOCl₂)[5]Thionyl Chloride (SOCl₂)[6]Phosphorus Trichloride (PCl₃)[4]
Catalyst ZnCl₂ (1-5 mol%)[5],[4]None / Endogenous HCl[6]ZnCl₂ (1-5 mol%)[4]
Typical Yield 82 - 95%[5]~80 - 90%[6]68.1 - 94.5%[4]
Primary Byproducts SO₂, HCl (gases)[5]SO₂, HCl (gases)[6]H₃PO₃ (liquid/solid)[4]
Purification Ease High (Vacuum Distillation)[5],[7]ModerateLow (Aqueous Workup Required)

Experimental Workflow Visualization

The following diagram illustrates the chemical workflow, highlighting the intermediates and off-gas management required for the recommended two-step protocol.

SynthesisWorkflow GBL γ-Butyrolactone (GBL) Starting Material Step1 Step 1: Ring-Opening Chlorination Reagents: SOCl₂, ZnCl₂ (cat.) Temp: 80-90°C GBL->Step1 Intermediate 4-Chlorobutyryl Chloride Intermediate Step1->Intermediate 82-95% Yield Byproducts1 SO₂ + HCl (Gas) To Scrubber Step1->Byproducts1 Off-gas Step2 Step 2: Esterification Reagents: Anhydrous Methanol Temp: 0°C to Reflux Intermediate->Step2 Product Methyl 4-Chlorobutyrate Target Product Step2->Product ~90% Yield Byproducts2 HCl (Gas) To Scrubber Step2->Byproducts2 Off-gas

Figure 1: Two-step synthesis workflow of methyl 4-chlorobutyrate from γ-butyrolactone.

Detailed Experimental Protocol (Two-Step Method)

Safety Precautions: Thionyl chloride and 4-chlorobutyryl chloride are highly corrosive and react violently with water. All steps must be conducted in a well-ventilated fume hood using rigorously dried glassware.

Step 1: Synthesis of 4-Chlorobutyryl Chloride
  • System Preparation: Flame-dry a 500 mL 3-neck round-bottom flask under a nitrogen atmosphere. Equip the flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser. Connect the top of the condenser to a gas scrubber containing 2M NaOH to neutralize evolving SO₂ and HCl gases[5],[6].

  • Reagent Charging: Add 86.1 g (1.0 mol) of γ-butyrolactone and 2.7 g (0.02 mol) of freshly fused zinc chloride (ZnCl₂) to the flask[5],[6],[3]. Stir to suspend the catalyst.

  • Halogenation: Heat the mixture to 50 °C. Slowly add 142.8 g (1.2 mol) of thionyl chloride dropwise via the addition funnel over 1 hour[5],[6].

  • Reflux: Upon complete addition, gradually increase the oil bath temperature to 80-90 °C[5]. Maintain this temperature until the evolution of gas ceases (approximately 3-4 hours).

  • Self-Validating Check: The cessation of bubbling in the scrubber indicates the completion of the chlorination. Gas Chromatography (GC) can be used to confirm the total consumption of GBL[5].

Step 2: Esterification to Methyl 4-Chlorobutyrate
  • Cooling: Remove the heat source and cool the crude 4-chlorobutyryl chloride to 0-5 °C using an ice-water bath.

  • Methanol Quench: Critical Step. Slowly add 64.1 g (2.0 mol) of strictly anhydrous methanol dropwise[5],[6]. Causality: The reaction is violently exothermic. Strict temperature control (<20 °C) prevents the volatilization of methanol. The methanol must be strictly anhydrous; trace water will hydrolyze the acid chloride into 4-chlorobutyric acid, which spontaneously cyclizes back into GBL, destroying the overall yield[5].

  • Maturation: After the addition is complete, remove the ice bath. Stir the mixture at room temperature for 2 hours, then heat to a gentle reflux (65 °C) for 1 hour to drive the esterification to completion[5].

Step 3: Workup and Purification
  • Concentration: Remove excess methanol and residual HCl under reduced pressure using a rotary evaporator[5].

  • Neutralization: Dissolve the crude oil in 200 mL of ethyl acetate. Wash the organic layer cautiously with saturated aqueous sodium bicarbonate (NaHCO₃) until the aqueous phase reaches pH 7[5],[8].

  • Drying: Separate the organic layer, wash with 50 mL of brine, and dry over anhydrous sodium sulfate (Na₂SO₄)[7],[8].

  • Distillation: Filter off the drying agent and concentrate the solution. Purify the product via vacuum distillation. Methyl 4-chlorobutyrate distills as a colorless liquid at 84-86 °C under 19-25 mmHg[7].

Self-Validating Quality Control

To ensure the integrity of the synthesized methyl 4-chlorobutyrate, verify the following physicochemical properties:

  • Boiling Point: 175-176 °C at atmospheric pressure[2], or 84-86 °C at 19-25 mmHg[7].

  • Refractive Index:

    
     1.433[2].
    
  • Appearance: Clear, colorless liquid[7],[1].

  • Purity: >98% by GC analysis[7],[1].

References

  • [6] US3927074A - Preparation of halobutyrate esters. Google Patents. URL:

  • [3] US3711549A - Process for manufacturing cyclopropylamine. Google Patents. URL:

  • [7] Methyl 4-chloro-2-formylbutanoate. Organic Syntheses (2018, 95, 112-126). URL:[Link]

  • [4] CN102898307A - Synthetic method of methyl 4-chlorobutyrate. Google Patents. URL:

  • [1] Methyl 4-Chlorobutyrate - High Purity Chemical Intermediate. Moltuslab. URL:[Link]

  • [8] CN103242183A - Preparation method of green feed additive gamma-aminobutyric acid. Google Patents. URL:

Sources

Technical Notes & Optimization

Troubleshooting

How to improve the yield of Methyl 4-(p-chlorophenoxy)butyrate synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have structured this guide to move beyond basic textbook procedures.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have structured this guide to move beyond basic textbook procedures. The synthesis of Methyl 4-(p-chlorophenoxy)butyrate via the Williamson ether synthesis is conceptually straightforward, but the bifunctional nature of the alkylating agent (containing both an alkyl bromide and a methyl ester) introduces competing kinetic pathways.

To maximize your yield, we must establish a self-validating system where every experimental choice—from solvent polarity to base pKa—is deliberately selected to favor the SN2 substitution while actively suppressing ester hydrolysis and transesterification.

I. Reaction Pathway & Mechanistic Diagnostics

Before troubleshooting, it is critical to visualize the competing chemical pathways in your reaction vessel. The diagram below maps the intended SN2 trajectory against the most common degradation routes.

Pathway Phenol p-Chlorophenol Intermediate Phenoxide Anion Phenol->Intermediate K2CO3 (Deprotonation) Bromide Methyl 4-bromobutyrate Product Methyl 4-(p-chlorophenoxy)butyrate (Target) Intermediate->Product + Bromide (SN2) Side1 4-(p-chlorophenoxy)butyric acid (Hydrolysis Byproduct) Product->Side1 H2O / Strong Base Side2 Ethyl 4-(p-chlorophenoxy)butyrate (Transesterification) Product->Side2 Ethanol Solvent

Reaction pathway and common side reactions in the Williamson ether synthesis of phenoxybutyrates.

Quantitative Optimization Matrix

To demonstrate the causality of reaction conditions on yield, review the following standardized data comparing solvent and base combinations.

SolventBaseTemp (°C)Time (h)Isolated Yield (%)Mechanistic Outcome / Observation
DMF (Anhydrous) K₂CO₃ 80 4 88 - 92% Optimal SN2 kinetics; high product purity.
AcetoneK₂CO₃56 (Reflux)1270 - 75%Slower reaction rate due to lower boiling point.
EthanolK₂CO₃78 (Reflux)6< 40%Severe transesterification to ethyl ester[1].
DMF (Anhydrous)NaOH804< 30%Saponification of the methyl ester to carboxylic acid.

II. Troubleshooting FAQs

Q1: My isolated yield is consistently below 50%, and GC-MS shows a massive unreacted p-chlorophenol peak. What is stalling the reaction? A1: This is a classic symptom of alkylating agent degradation or poor nucleophile generation. Methyl 4-bromobutyrate is highly susceptible to intramolecular cyclization (forming


-butyrolactone) if exposed to ambient moisture during storage. Furthermore, if you are using a less polar solvent like toluene, the K₂CO₃ will not dissolve sufficiently to deprotonate the phenol.
  • The Fix: Verify the purity of your methyl 4-bromobutyrate via GC-MS before starting. Switch to anhydrous N,N-Dimethylformamide (DMF), which solvates the potassium cation and leaves a highly reactive, "naked" phenoxide anion to drive the SN2 reaction forward.

Q2: My LC-MS/GC-MS shows a major byproduct with a higher molecular weight than the target methyl ester. What happened? A2: If you used an alcohol-based solvent (such as ethanol or methanol) to dissolve your reagents, you have induced transesterification [1]. In the presence of a base and heat, the solvent acts as a nucleophile, attacking the carbonyl carbon of your methyl ester and exchanging the alkoxy group. If ethanol was used, you have inadvertently synthesized ethyl 4-(p-chlorophenoxy)butyrate.

  • The Fix: Strictly avoid protic solvents. Replace ethanol with an anhydrous polar aprotic solvent like DMF or DMSO to completely eliminate transesterification pathways[1].

Q3: After the aqueous workup, my product mixture contains a highly polar byproduct that streaks heavily on my TLC plate. How do I remove it? A3: That streaking compound is 4-(p-chlorophenoxy)butyric acid. It forms via saponification (hydrolysis) of your target methyl ester. This occurs if you used a strong base like NaOH or KOH, or if your reaction/workup conditions introduced water at high pH.

  • The Fix: Use a mild base like anhydrous K₂CO₃. During the aqueous workup, ensure the quench is neutral. If the acid byproduct is already present, you can easily remove it by washing your organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃); the acid will partition into the aqueous layer as a water-soluble sodium salt, leaving your pure ester in the organic layer.

III. Validated Experimental Protocol

This step-by-step methodology is designed as a self-validating system. By implementing In-Process Controls (IPCs) at critical junctions, you ensure the protocol's integrity before proceeding to the next step.

Protocol Step1 1. Deprotonation Anhydrous DMF + K2CO3 Step2 2. Alkylation Dropwise Bromide at 80°C Step1->Step2 Step3 3. IPC Monitoring TLC / GC-MS Analysis Step2->Step3 Step4 4. Workup Neutral Aqueous Quench Step3->Step4 Step5 5. Isolation Organic Extraction & Drying Step4->Step5

Step-by-step experimental workflow with integrated in-process control checkpoints.

Step 1: Phenoxide Generation (Deprotonation)
  • In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 1.0 equivalent of p-chlorophenol in anhydrous DMF (approx. 5 mL per gram of phenol).

  • Add 1.5 equivalents of finely powdered, anhydrous K₂CO₃.

  • Stir the suspension at room temperature for 30 minutes.

  • Causality Check: The solution may take on a slight yellow tint, indicating the successful formation of the phenoxide anion.

Step 2: Controlled Alkylation
  • Heat the reaction mixture to 80°C using an oil bath.

  • Add 1.1 equivalents of methyl 4-bromobutyrate dropwise over 15 minutes.

  • Causality Check: Dropwise addition prevents localized concentration spikes of the alkylating agent, minimizing the risk of exothermic runaway or dimerization side-reactions.

Step 3: In-Process Control (IPC) Monitoring
  • After 3 hours, withdraw a 50 µL aliquot, quench it in 1 mL of water, and extract with 1 mL of ethyl acetate.

  • Spot the organic layer on a silica gel TLC plate alongside pure p-chlorophenol. Elute using an 80% Hexanes / 20% Ethyl Acetate mobile phase[2].

  • Validation: The product will appear as a new, higher-Rf spot (approx. Rf = 0.35 - 0.40) compared to the highly polar starting phenol[2]. Continue heating until the starting material spot is consumed.

Step 4: Aqueous Workup & Extraction
  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold distilled water (volume equal to 5x the DMF volume) to crash out the product and dissolve the potassium salts.

  • Extract the aqueous layer three times with ethyl acetate.

  • Critical Wash: Wash the combined organic layers thoroughly with brine (3x) to pull any residual DMF out of the organic phase.

Step 5: Purification & Isolation
  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude oil via flash column chromatography (Silica gel, 80:20 Hexanes:Ethyl Acetate) to isolate pure Methyl 4-(p-chlorophenoxy)butyrate as a clear oil or white solid[2].

References

  • Knowledge Commons - Lakehead University Title: EXPANSION OF THE APPLICABILITY OF THE TRUCE-SMILES REARRANGEMENT (Details on Williamson ether synthesis parameters and TLC/Chromatography conditions for phenoxybutyrates). URL:[Link]

Sources

Optimization

Identifying and characterizing impurities in Methyl 4-(p-chlorophenoxy)butyrate synthesis

Technical Support Center: Methyl 4-(p-chlorophenoxy)butyrate Synthesis Welcome to the technical support center for the synthesis of Methyl 4-(p-chlorophenoxy)butyrate. This guide is designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Methyl 4-(p-chlorophenoxy)butyrate Synthesis

Welcome to the technical support center for the synthesis of Methyl 4-(p-chlorophenoxy)butyrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into identifying, characterizing, and troubleshooting impurities encountered during synthesis. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles to empower you to resolve challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: What are the most common impurities I should expect during the synthesis of Methyl 4-(p-chlorophenoxy)butyrate, and where do they come from?

Answer:

Understanding the origin of impurities is the first step toward controlling them. The synthesis of Methyl 4-(p-chlorophenoxy)butyrate is typically achieved via a Williamson ether synthesis, reacting a salt of p-chlorophenol with a methyl 4-halobutyrate (e.g., methyl 4-chlorobutyrate or 4-bromobutyrate) in the presence of a base.[1][2] The most common impurities arise from incomplete reactions, side reactions, or subsequent degradation.

Table 1: Common Impurities and Their Origins

Impurity NameStructurePotential Origin
Impurity A: p-Chlorophenol
Unreacted starting material.[3]Impurity B: Methyl 4-halobutyrateUnreacted starting material.[4]Impurity C: 4-(p-Chlorophenoxy)butyric acidHydrolysis of the final product's ester group during work-up or storage.[5][6]Impurity D: Bis(4-chlorophenyl) etherSelf-condensation of p-chlorophenol or reaction with a dichlorobenzene impurity.Impurity E: Methyl crotonateE2 elimination side reaction of methyl 4-halobutyrate, favored by strong, sterically hindered bases or high temperatures.[3][7]

Expert Insight: The formation of Impurity E (Methyl crotonate) is a classic example of the competition between SN2 (desired reaction) and E2 (elimination) pathways.[8] Using a less hindered base (like potassium carbonate) and maintaining moderate reaction temperatures (typically 50-100°C) can significantly minimize this side product.[1][2]

FAQ 2: I have an unexpected peak in my HPLC chromatogram. What is the most effective workflow to identify it?

Answer:

Identifying an unknown peak is a critical activity in process development and quality control. A systematic approach combining chromatographic data, mass spectrometry, and knowledge of the reaction chemistry is essential.

Workflow for Unknown Impurity Identification

  • Review the Reaction: Analyze the synthetic route for potential, less common side reactions. Could an impurity in a starting material have reacted?

  • LC-MS Analysis: The single most powerful technique for initial identification is Liquid Chromatography-Mass Spectrometry (LC-MS).[][10] It provides the molecular weight of the unknown peak, offering immediate clues to its identity. High-resolution mass spectrometry (HRMS) can even provide the elemental composition.[11]

  • Forced Degradation Study: To determine if the impurity is a degradation product, perform a forced degradation study.[12][13] Exposing a pure sample of your final product to stress conditions (acid, base, oxidation, heat, light) can intentionally generate degradation products.[14][15] If your unknown peak increases under one of these conditions, it strongly suggests it's a degradant (like Impurity C).

  • Isolation and NMR: If the impurity is significant and its structure cannot be determined by MS alone, it must be isolated, typically using preparative HPLC.[11] Subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR) will allow for unambiguous structure elucidation.[16]

FAQ 3: My product has high levels of unreacted p-chlorophenol (Impurity A). What are the likely causes and how can I fix it?

Answer:

High levels of unreacted p-chlorophenol are typically due to incomplete deprotonation or inefficient nucleophilic attack. Here’s how to troubleshoot:

  • Cause 1: Insufficient Base: The stoichiometry of the base is critical. You need at least one equivalent of base to deprotonate the phenol.

    • Solution: Ensure you are using at least 1.1 to 1.2 equivalents of a suitable base like anhydrous potassium carbonate. Verify the purity and water content of your base, as moisture can consume it.

  • Cause 2: Ineffective Deprotonation: The pKa of p-chlorophenol is ~9.4. The base must be strong enough to deprotonate it effectively to form the phenoxide nucleophile.

    • Solution: While potassium carbonate is common, if issues persist, consider a stronger base like sodium hydride (NaH). However, be aware that stronger bases can increase the rate of elimination side reactions.[8]

  • Cause 3: Poor Solubility/Phase Transfer: In solvents like acetonitrile or DMF, the potassium salt of the phenoxide may not be fully soluble, reducing the concentration of the active nucleophile.[1]

    • Solution: Consider adding a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to improve the transport of the phenoxide ion into the organic phase. This can significantly accelerate the reaction rate.

  • Cause 4: Insufficient Reaction Time or Temperature: The SN2 reaction may be too slow under your current conditions.

    • Solution: Monitor the reaction progress by TLC or HPLC. If it stalls, consider increasing the temperature in 10°C increments (not exceeding ~100-110°C to avoid side reactions) or extending the reaction time.[2]

FAQ 4: I'm consistently finding 4-(p-Chlorophenoxy)butyric acid (Impurity C) in my final product. How can I prevent this hydrolysis?

Answer:

The presence of the corresponding carboxylic acid is a classic sign of ester hydrolysis. This can happen during the reaction work-up or on storage.

  • Work-up Conditions: Basic hydrolysis (saponification) is much faster and is irreversible compared to acid-catalyzed hydrolysis.[5][17][18] If your aqueous work-up is basic (e.g., to remove excess phenol), you risk hydrolyzing the product.

    • Prevention: Maintain a neutral or slightly acidic pH during the aqueous wash steps. Use a dilute acid wash (e.g., 1M HCl) to neutralize any remaining base before extraction.

  • Storage Conditions: Moisture and residual acidic or basic catalysts can cause hydrolysis over time.

    • Prevention: Ensure the final product is thoroughly dried using a drying agent (like Na₂SO₄ or MgSO₄) and that all solvent is removed under vacuum. Store the final product in a tightly sealed container, protected from moisture.

Key Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Analysis and Impurity Profiling

This method is designed to separate the main product from its key process impurities.

  • Instrumentation: HPLC system with a UV/PDA detector.[19]

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 80% B

    • 15-18 min: 80% B

    • 18-20 min: 80% to 30% B

    • 20-25 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 225 nm or 280 nm.[20][21]

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve ~10 mg of the sample in 10 mL of Acetonitrile/Water (1:1).

Expected Elution Order: 4-(p-Chlorophenoxy)butyric acid -> p-Chlorophenol -> Methyl 4-(p-chlorophenoxy)butyrate -> Bis(4-chlorophenyl) ether.

Visualizations

Synthesis and Impurity Formation Pathway

This diagram illustrates the main reaction for synthesizing Methyl 4-(p-chlorophenoxy)butyrate and the pathways leading to the most common impurities.

G cluster_reactants Starting Materials cluster_reaction Reaction Core cluster_products Products & Impurities pCP p-Chlorophenol SN2 Williamson Ether Synthesis (SN2 Reaction) pCP->SN2 M4HB Methyl 4-halobutyrate M4HB->SN2 ImpE Impurity E (Elimination Product) M4HB->ImpE E2 Side Reaction Base Base (e.g., K2CO3) Base->SN2 Base->ImpE Product Methyl 4-(p-chlorophenoxy)butyrate (Desired Product) SN2->Product Desired Pathway ImpA Impurity A (Unreacted p-Chlorophenol) SN2->ImpA Incomplete Reaction ImpC Impurity C (Hydrolysis Product) Product->ImpC Hydrolysis (Work-up/Storage)

Caption: Synthesis pathway and common impurity formation routes.

References

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved from [Link][12]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). International Journal of Research and Development in Pharmacy & Life Sciences. Retrieved from [Link][13]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. (2020). American Pharmaceutical Review. Retrieved from [Link][22]

  • Singh, R., et al. (2013). Identification, synthesis and characterization of an unknown process related impurity in eslicarbazepine acetate active pharmaceutical ingredient by LC/ESI–IT/MS, 1H, 13C and 1H–1H COSY NMR. Journal of Pharmaceutical and Biomedical Analysis, 83, 189-195. Retrieved from [Link][16]

  • Imaizumi, N., et al. (2014). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. American Journal of Analytical Chemistry, 5, 854-861. Retrieved from [Link][21]

  • Synthesis of methyl 4-(p-anilinophenoxy)butyrate. (n.d.). PrepChem.com. Retrieved from [Link][23]

  • Impurity Identification Using LC-MS and in silico Reaction Enumeration. (2020). Chemaxon. Retrieved from [Link][24]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). ResolveMass Laboratories Inc. Retrieved from [Link][15]

  • How We Carried Out Identification of an Unknown Impurity. (2025). ResolveMass Laboratories Inc. Retrieved from [Link][11]

  • Chromatographic Determination of Chlorophenols. (2006). Journal of the Chemical Society of Pakistan. Retrieved from [Link][20]

  • Study on the performance condition optimization of analytic method for p-chlorophenol compounds by high performance liquid chromatography conditions. (2015). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

  • HPLC Determination of Chlorophenols in Water with Separation by Ionic Liquids [Bmim]BF4 Aqueous Two-phase Solvent Sublation. (2012). Asian Journal of Chemistry. Retrieved from [Link][25]

  • Synthetic method of methyl 4-chlorobutyrate. (2013). Google Patents. (CN102898307A). Retrieved from [4]

  • Williamson Ether Synthesis. (2022). ChemTalk. Retrieved from [Link][3]

  • Koshikari, Y. (n.d.). Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Hokkaido University Collection of Scholarly and Academic Papers. Retrieved from [Link][26]

  • The Williamson Ether Synthesis. (2014). Master Organic Chemistry. Retrieved from [Link][7]

  • A convenient & general procedure for the preparation of Methyl-4-phenyl-3-oxo butyrate derivatives. (2014). Der Pharma Chemica. Retrieved from [Link][27]

  • Williamson ether synthesis. (n.d.). Wikipedia. Retrieved from [Link][1]

  • Hydrolysing esters. (n.d.). Chemguide. Retrieved from [Link][5]

  • Hydrolysis of Esters. (2020). Chemistry LibreTexts. Retrieved from [Link][6]

  • Williamson Ether Synthesis. (2022). Chemistry Steps. Retrieved from [Link][8]

  • Hydrolysis of Esters. (n.d.). Lumen Learning. Retrieved from [Link][17]

  • A facile synthesis of 2-(4-((4-chlorophenyl)(hydroxy)methyl) phenoxy)-2-methylpropanoic acid: Metabolite of anti-hyperlipidemic drug Fenofibrate. (2023). ResearchGate. Retrieved from [Link][28]

  • Williamson Ether Synthesis reaction. (n.d.). BYJU'S. Retrieved from [Link][2]

  • Hydrolysis of Esters. (2019). Chemistry LibreTexts. Retrieved from [Link][18]

Sources

Troubleshooting

Technical Support Center: Preventing the Degradation of Methyl 4-(p-chlorophenoxy)butyrate (MCPB-Methyl)

Welcome to the Technical Support Center for MCPB-Methyl. Methyl 4-(p-chlorophenoxy)butyrate is an esterified phenoxy herbicide derivative utilized in agricultural research, analytical chemistry, and metabolic studies.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for MCPB-Methyl. Methyl 4-(p-chlorophenoxy)butyrate is an esterified phenoxy herbicide derivative utilized in agricultural research, analytical chemistry, and metabolic studies. Due to its chemical structure, MCPB-methyl is highly susceptible to ester hydrolysis, enzymatic β-oxidation, and photodegradation.

This guide provides field-proven troubleshooting strategies, standard operating procedures (SOPs), and mechanistic insights to ensure the integrity of your experimental workflows.

Part 1: The Chemistry of MCPB-Methyl Degradation

To prevent degradation, one must understand the causality behind it. MCPB-methyl faces three primary degradation pathways during experimental handling:

  • Alkaline/Acidic Hydrolysis: The ester bond is vulnerable to nucleophilic attack in high-pH environments, converting the intact MCPB-methyl ester into the free acid, MCPB.

  • Enzymatic β-Oxidation: In biological matrices (especially leguminous plant tissues), the butyric acid side chain undergoes β-oxidation, cleaving two carbons to form MCPA (4-chloro-2-methylphenoxyacetic acid).

  • Photodegradation: The phenoxy ring can absorb UV radiation, leading to radical formation and subsequent ring cleavage.

MCPB_Degradation MCPB_Methyl MCPB-Methyl (Intact Ester) MCPB_Acid MCPB (Free Acid) MCPB_Methyl->MCPB_Acid Alkaline/Acid Hydrolysis Photoproducts Photodegradation Products MCPB_Methyl->Photoproducts UV Exposure MCPA MCPA (Active Herbicide) MCPB_Acid->MCPA β-Oxidation (In Vivo)

Chemical and biological degradation pathways of MCPB-Methyl.

Part 2: Troubleshooting Guide & FAQs

Q1: My MCPB-methyl standard is converting into MCPB during sample preparation. Why is this happening, and how do I stop it? Root Cause: You are likely using an alkaline extraction method. Recent developments in analytical methodologies, such as modified QuEChERS methods for acidic pesticides, intentionally utilize alkaline hydrolysis (e.g., adding NaOH) to liberate free acids from their esters and conjugates ()[1]. While MCPB-methyl hydrolyzes slower than other esters (requiring ~60 minutes at 40°C to reach ≥90% conversion), even mild alkaline conditions at room temperature will cause significant degradation[2]. Solution: Maintain a strictly neutral or slightly acidic pH (pH 4.0–6.0) during extraction. Use citrate-buffered QuEChERS salts instead of unbuffered or highly alkaline versions.

Q2: In my in vivo plant assays, I am detecting MCPA instead of the applied MCPB-methyl. Is my standard impure? Root Cause: This is a biological artifact, not a chemical impurity. Leguminous plants and certain susceptible weeds possess acyl-CoA synthetase and β-oxidation enzymes that actively metabolize the butyric acid chain of MCPB (after initial ester hydrolysis) into the herbicidally active acetic acid derivative, MCPA ()[3]. This differential metabolism is the fundamental mechanism of MCPB's selectivity[4]. Solution: If you are studying the transport or binding of the intact ester, you must use enzyme inhibitors (e.g., blocking β-oxidation) or conduct the assays in sterile, enzyme-denatured matrices. For quantification, always monitor the MRM transitions for MCPB-methyl, MCPB, and MCPA to establish a mass balance.

Q3: What are the optimal storage conditions to prevent the degradation of neat and solution standards? Root Cause: Thermal energy and UV light accelerate both hydrolysis (if trace water is present) and photolysis. Solution: Analytical standards should be stored in amber glass vials to prevent UV penetration. Solutions should be prepared in anhydrous solvents (e.g., LC-MS grade acetonitrile or hexane) and stored refrigerated (2°C–8°C) or frozen (-20°C) to maintain certified stability ()[5].

Part 3: Standard Operating Procedures (SOPs)

SOP: Stable Extraction of MCPB-Methyl from Biological Matrices

Objective: To extract MCPB-methyl without inducing ester hydrolysis or enzymatic degradation. Self-Validating System: The inclusion of an isotopically labeled internal standard (e.g., MCPB-methyl-d3) prior to extraction ensures that any degradation or matrix suppression occurring during the prep can be mathematically corrected, validating the final quantification.

Step-by-Step Methodology:

  • Sample Quenching: Immediately flash-freeze the biological sample (e.g., plant tissue or serum) in liquid nitrogen.

    • Causality: Halts all enzymatic β-oxidation activity instantly.

  • Homogenization: Cryomill the sample to a fine powder. Do not allow the sample to thaw at any point during this step.

  • Internal Standard Addition: Spike the frozen sample with 50 µL of MCPB-methyl-d3 (1 µg/mL).

  • Solvent Addition: Add 10 mL of cold (4°C) anhydrous Acetonitrile containing 1% Formic Acid.

    • Causality: The acidic environment prevents alkaline hydrolysis of the ester bond, while the cold temperature suppresses reaction kinetics.

  • Extraction (Buffered QuEChERS): Add EN 15662 Citrate-Buffered QuEChERS salts (4g MgSO4, 1g NaCl, 1g Sodium Citrate, 0.5g Disodium Citrate Sesquihydrate).

    • Causality: The citrate buffer locks the pH at ~5.0, protecting the ester bond. The MgSO4 removes trace water that could facilitate hydrolysis.

  • Centrifugation: Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes at 4°C.

  • Analysis: Transfer the supernatant to an amber autosampler vial and analyze immediately via LC-MS/MS.

Extraction_Workflow Start Biological Sample Containing MCPB-Methyl Buffer Add Citrate Buffer (pH 5.0-5.5) Prevent Alkaline Hydrolysis Start->Buffer Extract Acetonitrile Extraction (Cold, 4°C) Buffer->Extract Partition Add QuEChERS Salts (Avoid strong bases) Extract->Partition Analyze LC-MS/MS Analysis Partition->Analyze

Step-by-step workflow for the stable extraction of MCPB-Methyl.

Part 4: Quantitative Data on Degradation

Table 1: Hydrolysis Kinetics of Pesticide Esters in Alkaline Conditions (40°C)

Comparing MCPB-methyl to other common esters demonstrates its relative, but not absolute, stability during sample preparation.

Pesticide EsterResidual Ester (10 min)Time to ≥90% HydrolysisSusceptibility to Base
2,4-D-ethyl< 5%< 10 minHigh
Fluazifop-butyl> 50%~ 60 minLow
MCPB-methyl > 50% ~ 60 min Low/Moderate
Fluroxypyr-meptyl> 50%~ 60 minLow
(Data synthesized from Steinborn et al., 2017[2])
Table 2: Storage Stability Parameters for MCPB-Methyl

Guidelines for maintaining the integrity of analytical standards.

Storage ConditionMatrix / SolventStability DurationRecommended Action
Room Temp (20°C), LightAqueous Buffer (pH > 8)< 2 hoursAvoid. Rapid hydrolysis & photolysis.
Room Temp (20°C), DarkAnhydrous Methanol1-2 weeksShort-term handling only.
Refrigerated (2-8°C), DarkAnhydrous Acetonitrile6 monthsStandard laboratory storage.
Frozen (-20°C), DarkNeat Solid> 2 yearsLong-term archival.

Part 5: References

  • Title: Development of a QuEChERS-Based Method for the Simultaneous Determination of Acidic Pesticides, Their Esters, and Conjugates Following Alkaline Hydrolysis Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

  • Title: Pesticide Standards Reference Guide Source: Agilent Technologies URL: [Link]

  • Title: Pesticide Residues in Food - MCPA (257) Source: Food and Agriculture Organization of the United Nations (FAO) URL: [Link]

Sources

Optimization

Technical Support Center: Resolving Peak Tailing and Splitting in HPLC Analysis of Chlorophenoxy Compounds

Welcome to our dedicated technical support center for troubleshooting common chromatographic issues encountered during the HPLC analysis of chlorophenoxy compounds. This guide is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for troubleshooting common chromatographic issues encountered during the HPLC analysis of chlorophenoxy compounds. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve challenges like peak tailing and splitting, ensuring the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant peak tailing for my chlorophenoxy acid analytes (e.g., 2,4-D, MCPA). What is the primary cause of this?

A1: Peak tailing for acidic compounds like chlorophenoxy herbicides in reversed-phase HPLC is most commonly caused by secondary interactions between the analyte and the stationary phase.[1][2][3] Chlorophenoxy acids possess carboxylic acid functional groups. If the pH of the mobile phase is not sufficiently low, these groups can become deprotonated (negatively charged). These anionic analytes can then interact with residual, non-end-capped silanol groups on the surface of the silica-based stationary phase, which may carry a partial positive charge. This secondary ionic interaction mechanism leads to a portion of the analyte molecules being retained longer than the bulk, resulting in an asymmetrical peak with a "tail".[1][2]

Q2: My peaks are not just tailing, but splitting into two or more smaller peaks. What could be the reason for this?

A2: Peak splitting can arise from several factors, both chemical and physical.[4][5] One common cause is a disruption in the flow path at the head of the column, which can be due to a physical void in the packing material or a partially blocked inlet frit.[4][6] This forces the sample to travel through different paths, leading to a split peak. Another possibility is the incompatibility of the sample solvent with the mobile phase.[7] If your sample is dissolved in a solvent that is much stronger (i.e., has a higher organic content) than your mobile phase, it can cause peak distortion and splitting.[7] Finally, what appears to be a split peak could actually be two closely co-eluting compounds.[4]

Troubleshooting Guides

Guide 1: Addressing Peak Tailing in Chlorophenoxy Compound Analysis

Peak tailing is a common issue that can compromise the accuracy of integration and quantification. The following guide provides a systematic approach to resolving this problem.

For acidic compounds like chlorophenoxy herbicides, controlling the mobile phase pH is the most critical factor in achieving symmetrical peaks. The goal is to suppress the ionization of both the analyte and the residual silanol groups on the stationary phase.

The pKa of 2,4-Dichlorophenoxyacetic acid (2,4-D) is approximately 2.64-3.0, and for 2-methyl-4-chlorophenoxyacetic acid (MCPA), it is around 3.14.[8][9][10][11][12][13] To ensure the carboxylic acid group remains in its protonated (neutral) form, the mobile phase pH should be at least 1.5 to 2 pH units below the analyte's pKa.[14][15] Operating at a low pH (typically around 2.5-3.5) also protonates the acidic silanol groups on the silica surface, minimizing secondary ionic interactions.[2][16]

Tailing_Troubleshooting start Peak Tailing Observed check_pH Is Mobile Phase pH < 3.0? start->check_pH adjust_pH Protocol 1: Adjust Mobile Phase pH check_pH->adjust_pH No check_buffer Is an appropriate buffer used? check_pH->check_buffer Yes adjust_pH->check_buffer add_buffer Protocol 2: Introduce/Optimize Buffer check_buffer->add_buffer No/Suboptimal check_column Is the column suitable and in good condition? check_buffer->check_column Yes add_buffer->check_column change_column Protocol 3: Evaluate Column Choice check_column->change_column No/Aged check_modifier Is the organic modifier optimal? check_column->check_modifier Yes change_column->check_modifier change_modifier Protocol 4: Evaluate Organic Modifier check_modifier->change_modifier Suboptimal end_good Peak Shape Improved check_modifier->end_good Optimal change_modifier->end_good

Caption: Troubleshooting workflow for peak tailing.

Protocol 1: Adjusting Mobile Phase pH

  • Objective: To suppress the ionization of chlorophenoxy acids and residual silanols.

  • Procedure:

    • Prepare the aqueous component of your mobile phase.

    • Add a suitable acidifier such as formic acid or acetic acid to a concentration of 0.1% (v/v).[17][18][19]

    • Measure the pH and ensure it is in the range of 2.5-3.0.

    • If necessary, use a dilute solution of a stronger acid like phosphoric acid to further lower the pH. Be mindful of the column's pH stability range.[20]

    • Equilibrate the column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

Protocol 2: Introducing or Optimizing a Buffer

  • Objective: To maintain a stable pH throughout the chromatographic run.

  • Procedure:

    • Select a buffer with a pKa close to the desired mobile phase pH. For a pH of 2.5-3.5, a phosphate or formate buffer is suitable.[20]

    • Prepare the buffer at a concentration of 10-25 mM in the aqueous portion of the mobile phase.[14]

    • Ensure the buffer is soluble in the final mobile phase composition (including the organic modifier).

    • Filter the buffered mobile phase through a 0.22 µm or 0.45 µm filter before use.

Protocol 3: Evaluating Column Choice

  • Objective: To use a stationary phase with minimal active silanol groups.

  • Procedure:

    • If using an older, Type A silica column, consider switching to a modern, high-purity, Type B silica column. These have significantly lower metal content and fewer acidic silanol groups.

    • Ensure you are using an end-capped C18 or C8 column. End-capping chemically derivatizes most of the residual silanol groups, making them less interactive.[2]

    • For particularly challenging separations, a column with a different stationary phase, such as a phenyl column, may offer alternative selectivity and improved peak shape.[21]

Protocol 4: Evaluating the Organic Modifier

  • Objective: To leverage the properties of different organic solvents to improve peak shape.

  • Procedure:

    • Acetonitrile is generally preferred due to its lower viscosity and lower UV cutoff.[22][23] It often provides sharper peaks.[24]

    • However, methanol can sometimes reduce the tailing of acidic compounds due to its ability to engage in hydrogen bonding with residual silanols, effectively masking them.[22][24]

    • If you are using acetonitrile and still observing tailing, try replacing it with methanol at a concentration that gives similar retention times. You can also experiment with ternary mixtures of water, acetonitrile, and methanol.[25]

Data Summary Table: Mobile Phase and Column Selection

ParameterRecommendation for Chlorophenoxy AcidsRationale
Mobile Phase pH 2.5 - 3.5Suppresses ionization of analytes (pKa ~2.6-3.1) and silanols.[8][13][20][26]
Buffer 10-25 mM Phosphate or FormateMaintains stable pH to ensure consistent ionization state.[14][20]
Column Type End-capped, high-purity C18 or C8Minimizes secondary interactions with residual silanol groups.[2]
Organic Modifier Acetonitrile (primary), Methanol (alternative)Acetonitrile often gives sharper peaks; methanol can reduce tailing for acidic compounds.[22][23][24]
Guide 2: Diagnosing and Resolving Peak Splitting

Peak splitting can be a more complex issue to diagnose as it can have multiple root causes.

Splitting_Troubleshooting start Peak Splitting Observed check_all_peaks Does splitting occur for all peaks? start->check_all_peaks physical_issue Likely a physical issue (pre-column) check_all_peaks->physical_issue Yes chemical_issue Likely a chemical/method issue (on-column) check_all_peaks->chemical_issue No protocol_physical Protocol 5: Inspect Column and System physical_issue->protocol_physical protocol_solvent Protocol 6: Check Sample Solvent chemical_issue->protocol_solvent end_good Peak Shape Restored protocol_physical->end_good protocol_coelution Protocol 7: Investigate Co-elution protocol_solvent->protocol_coelution protocol_coelution->end_good

Caption: Troubleshooting workflow for peak splitting.

Protocol 5: Inspecting for Physical Column and System Issues

  • Objective: To identify and remedy physical blockages or voids at the head of the column.

  • Procedure:

    • Check for a Blocked Frit: Disconnect the column from the detector and run the pump at a low flow rate. If the pressure is still high without the column, the blockage is elsewhere in the system. If the pressure is normal without the column but high with it, the column frit may be blocked.

    • Back-flushing: Reverse the column direction (if permissible by the manufacturer) and flush with a strong solvent (e.g., 100% acetonitrile or methanol) to waste. This can dislodge particulates from the inlet frit.[6]

    • Column Replacement: If back-flushing does not resolve the issue and a void is suspected, the column may need to be replaced.[6]

Protocol 6: Verifying Sample Solvent Compatibility

  • Objective: To ensure the sample solvent does not cause peak distortion upon injection.

  • Procedure:

    • Rule of Thumb: The sample solvent should be weaker than or of equal strength to the mobile phase.[7]

    • Test: Prepare your sample in the initial mobile phase composition. If this is not possible due to solubility constraints, use the weakest solvent that will dissolve your sample.

    • Avoid: Do not dissolve your sample in 100% organic solvent if you are running a reversed-phase method with a high aqueous content in the mobile phase.

Protocol 7: Investigating Potential Co-elution

  • Objective: To determine if the split peak is actually two different, unresolved analytes.

  • Procedure:

    • Reduce Injection Volume: Inject a smaller volume of your sample. If the split peak resolves into two distinct peaks, it is likely a co-elution issue.[4]

    • Modify Separation Conditions: To improve the resolution between the two potential compounds, you can:

      • Decrease the gradient slope (for gradient methods).

      • Change the organic modifier (e.g., switch from acetonitrile to methanol) to alter selectivity.[25]

      • Try a different stationary phase (e.g., a phenyl or polar-embedded phase).

References

  • Agency for Toxic Substances and Disease Registry (ATSDR). (2018). Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D). [Link]

  • Prevent Cancer Now. B23-1.0 2,4-DICHLOROPHENOXYACETIC ACID (2,4-D). [Link]

  • Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?[Link]

  • Chegg. 2,4-Dichlorophenoxyacetic acid ("2,4-D") is a widely used herbicide...[Link]

  • Element Lab Solutions. Peak Tailing in HPLC. [Link]

  • Alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. [Link]

  • AERU. (2025, August 16). 2,4-D (Ref: L 208). [Link]

  • Flanagan, R. J., & Ruprah, M. (1989). HPLC measurement of chlorophenoxy herbicides, bromoxynil, and ioxynil, in biological specimens to aid diagnosis of acute poisoning. Clinical Chemistry, 35(8), 1737–1741. [Link]

  • Chen, X., Zhang, H., Wan, Y., Chen, X., & Li, Y. (2018). Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method. PLOS ONE, 13(1), e0191149. [Link]

  • ChemBK. (2025, August 19). MCPA Ester. [Link]

  • ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. [Link]

  • Food and Agriculture Organization of the United Nations. MCPA (257). [Link]

  • Dr. Maisch GmbH. Herbicides - Residue Analysis by HPLC. [Link]

  • Dróżdrż, R., & Trojanowicz, M. (2004). Chromatographic separation of chlorophenoxy acid herbicides and their radiolytic degradation products in water samples. Journal of Chromatography A, 1045(1-2), 161–168. [Link]

  • Chrom Tech, Inc. (2025, October 14). Acetonitrile vs. Methanol for Reverse Phase Chromatography. [Link]

  • SIELC Technologies. HPLC Separation of Pesticides, Herbicides, Fungicides, and Insecticides on Newcrom BH Column. [Link]

  • Stafilov, T., & Arpadjan, S. (2012). QUANTITATIVE DETERMINATION OF 2,4-D IN PESTICIDES MONOSAN HERBI AND DMA-6. Journal of Environmental Protection and Ecology, 13(3), 1548-1555. [Link]

  • SIELC Technologies. HPLC Analysis of Pesticide pCPA on Heritage MA Mixed-Mode Column. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of MCPA. [Link]

  • Welch Materials. (2025, November 17). Choose Methanol or Acetonitrile? The Organic Mobile Phase in HPLC. [Link]

  • Chen, X., Zhang, H., Wan, Y., Chen, X., & Li, Y. (2018). Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method. PLOS ONE, 13(1), e0191149. [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • ResearchGate. (2013, May 8). When using HPLC, how do you deal with split peaks?[Link]

  • Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

  • Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

  • Separation Science. (2024, April 4). Peak Splitting in HPLC: Causes and Solutions. [Link]

  • U.S. Environmental Protection Agency. (2019, June 4). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. [Link]

  • Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize. [Link]

  • LCGC International. (2012, April 1). Split Peaks — A Case Study. [Link]

  • Phenomenex. Reversed Phase HPLC Method Development. [Link]

  • Alwsci. (2023, May 6). What Are The Common Peak Problems in HPLC. [Link]

  • LCGC International. (2007, January 1). On-Column Sample Degradation. [Link]

  • LCGC International. (2020, November 11). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Link]

  • Hopkins, T. (2019, February 19). The Role of Methanol and Acetonitrile as Organic Modifiers in Reversed-phase Liquid Chromatography. [Link]

  • Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. [Link]

  • KNAUER. Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA). [Link]

  • ResearchGate. (2024, July 24). Why is trifluoroacetic acid (TFA) used in c-18 column?[Link]

  • Wikipedia. MCPA. [Link]

  • LCGC International. (2022, September 1). Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents. [Link]

  • KNAUER. (2023). Optimize HPLC-UV Baseline for TFA Applications. [Link]

  • Waters Corporation. MaxPeak High Performance Surfaces Mitigate On-Column Oxidation. [Link]

  • Waters Corporation. (2022). Improved Sensitivity for Trifluoroacetic Acid Gradients on the Alliance™ iS HPLC Systems. [Link]

  • Haz-Map. 2-Methyl-4-chlorophenoxyacetic acid. [Link]

Sources

Troubleshooting

Challenges and solutions for scaling up Methyl 4-(p-chlorophenoxy)butyrate production

Welcome to the Technical Support Center for the synthesis and scale-up of Methyl 4-(p-chlorophenoxy)butyrate (CAS: 209052-80-2). As a critical intermediate in the development of fibrate-class therapeutics and phenoxybuty...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis and scale-up of Methyl 4-(p-chlorophenoxy)butyrate (CAS: 209052-80-2). As a critical intermediate in the development of fibrate-class therapeutics and phenoxybutyric acid-derived receptor antagonists, achieving high-purity yields at the kilogram scale requires precise control over reaction kinetics and workup conditions.

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we explore the causality behind common scale-up failures and provide self-validating protocols to ensure your process is robust, reproducible, and analytically sound.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: My Williamson ether synthesis stalls at 70% conversion on a 1-kg scale, despite working perfectly in 10-gram batch trials. Why?

The Causality: The O-alkylation of p-chlorophenol using methyl 4-bromobutyrate and potassium carbonate (


) is a heterogeneous solid-liquid reaction. In small-scale flasks, magnetic stirring provides extreme shear forces that constantly expose fresh base surfaces. In large-scale reactors, standard impeller agitation fails to overcome the mass transfer limitations of granular 

. The Solution: Switch to micronized

to exponentially increase the surface area available for phenoxide generation. Additionally, transitioning the solvent from acetone to anhydrous N,N-Dimethylformamide (DMF) allows you to increase the reaction temperature to 75°C, providing the necessary activation energy for the

displacement while maintaining a homogenous thermal profile.
Q2: HPLC analysis of my crude mixture shows a massive impurity peak identified as 4-(p-chlorophenoxy)butyric acid. How is this forming?

The Causality: You are experiencing base-catalyzed saponification (hydrolysis) of your methyl ester product. DMF is highly hygroscopic. If your solvent contains trace water, the


 will react with it at elevated temperatures to generate hydroxide ions (

). These hydroxide ions act as strong nucleophiles, attacking the carbonyl carbon of the methyl ester and cleaving it into the free phenoxybutyric acid. The Solution: Implement a strict moisture-control checkpoint. As demonstrated in large-scale syntheses of [1], solvents must be dried over molecular sieves, and Karl Fischer (KF) titration must confirm water levels are <100 ppm before the alkylating agent is introduced.
Q3: How can I efficiently remove unreacted p-chlorophenol without using column chromatography?

The Causality: p-Chlorophenol has a


 of approximately 9.4, making it significantly more acidic than aliphatic alcohols but less acidic than carboxylic acids.
The Solution:  Leverage liquid-liquid extraction with a carefully tuned pH. Wash your organic phase (e.g., ethyl acetate) with a cold 0.5 M Sodium Hydroxide (

) solution. This specific molarity is strong enough to quantitatively deprotonate the residual p-chlorophenol—driving it into the aqueous phase as a water-soluble sodium phenoxide salt—but dilute and cold enough to prevent the hydrolysis of your target methyl ester.

Part 2: Reaction Optimization Data

To illustrate the impact of solvent, base morphology, and moisture on the scale-up process, refer to the quantitative data summarized below. This data highlights why anhydrous DMF and micronized base are non-negotiable for commercial-scale yields.

Table 1: Optimization of O-Alkylation Conditions (1.0 kg Scale)

SolventBase MorphologyTemp (°C)Time (h)Conversion (%)Ester Hydrolysis Impurity (%)
Acetone

(Granular)
562465.01.2
Acetone

(Micronized)
561882.41.5
DMF (Anhydrous)

(Micronized)
75 6 >98.0 0.5
DMF (Wet, 2000 ppm

)

(Micronized)
75685.012.0
Acetonitrile

(Granular)
804>99.00.2

Note: While Cesium Carbonate (


) provides superior kinetics due to the "cesium effect" (enhanced solubility and nucleophilicity of the phenoxide pair), micronized 

in DMF remains the most cost-effective solution for industrial scale-up.

Part 3: Scale-Up Workflow & Decision Tree

ScaleUpTroubleshooting A Issue: Low Yield of Methyl 4-(p-chlorophenoxy)butyrate B HPLC: Unreacted p-chlorophenol > 5%? A->B C Optimize Alkylation: Use Micronized K2CO3 in DMF B->C Yes (Stalled Reaction) D HPLC: Free Phenoxybutyric Acid? B->D No E Prevent Hydrolysis: Ensure KF < 100 ppm H2O D->E Yes (Saponification) F Check for C-Alkylation or Oligomerization D->F No

Troubleshooting workflow for Methyl 4-(p-chlorophenoxy)butyrate scale-up.

Part 4: Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system. Each critical step contains an analytical validation checkpoint to ensure the reaction cannot proceed to the next phase until the physical chemistry requirements are met.

Phase 1: Preparation and Alkylation
  • Reactor Purge: Purge a 50 L glass-lined reactor with dry

    
     for 15 minutes.
    
  • Solvent Charging: Charge 10 L of anhydrous DMF.

    • Self-Validation Checkpoint 1: Pull a 5 mL sample and perform a Karl Fischer titration. Do not proceed unless

      
       < 100 ppm. 
      
  • Reagent Loading: Add 1.0 kg (7.78 mol) of p-chlorophenol. Agitate at 150 rpm until fully dissolved. Add 1.61 kg (11.67 mol, 1.5 eq) of micronized

    
    .
    
  • Alkylating Agent Addition: Slowly dose 1.55 kg (8.56 mol, 1.1 eq) of methyl 4-bromobutyrate over 1 hour via an addition funnel. Maintain the internal temperature below 30°C to prevent exothermic spiking.

  • Heating: Ramp the reactor temperature to 75°C and hold for 6 hours.

    • Self-Validation Checkpoint 2: Pull an In-Process Control (IPC) sample for HPLC analysis. The reaction is complete only when the p-chlorophenol peak is <1.0% Area Under Curve (AUC). If >1.0%, hold at 75°C for an additional 2 hours.

Phase 2: Workup and Isolation
  • Filtration: Cool the reactor to 20°C. Filter the suspension through a Nutsche filter to remove inorganic salts (KBr and excess

    
    ). Wash the filter cake with 2 L of ethyl acetate.
    
  • Solvent Swap: Concentrate the filtrate under reduced pressure (50 mbar, 45°C) to remove the bulk of the DMF. Redissolve the resulting crude oil in 10 L of ethyl acetate.

  • Phenol Scavenging: Wash the organic layer with 3 x 3 L of cold (5°C) 0.5 M

    
    .
    
    • Self-Validation Checkpoint 3: Acidify a 10 mL aliquot of the final aqueous wash to pH 2 with HCl and extract with 5 mL of ether. Run TLC or HPLC on the ether layer. It must show zero p-chlorophenol. If phenol is present, perform one additional

      
       wash.
      
  • Neutralization & Drying: Wash the organic layer with 3 L of saturated brine to neutralize the pH. Dry over anhydrous

    
    , filter, and concentrate under vacuum.
    
  • Final Product: Yields a pale yellow oil (Methyl 4-(p-chlorophenoxy)butyrate). Purity should be >98% by GC/MS or HPLC.

References

  • Process Research on a Phenoxybutyric Acid LTB4 Receptor Antagonist. Efficient Kilogram-Scale Synthesis of a 3,5-Bisarylphenol Core. Organic Process Research & Development (ACS Publications). URL:[Link]

Optimization

Technical Support Center: Method Refinement for Enhanced Detection of Trace Levels of Methyl 4-(p-chlorophenoxy)butyrate

Welcome to the technical support center dedicated to the robust and sensitive analysis of Methyl 4-(p-chlorophenoxy)butyrate. This guide is designed for researchers, analytical scientists, and drug development profession...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to the robust and sensitive analysis of Methyl 4-(p-chlorophenoxy)butyrate. This guide is designed for researchers, analytical scientists, and drug development professionals who require precise and accurate quantification of this compound at trace levels. Here, we synthesize foundational analytical principles with field-proven insights to address common challenges and refine your detection methodologies.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for detecting trace levels of Methyl 4-(p-chlorophenoxy)butyrate?

A1: The two most powerful and commonly employed techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • GC-MS is a highly sensitive and selective technique. However, since Methyl 4-(p-chlorophenoxy)butyrate is the methyl ester of a phenoxyalkanoic acid, it is sufficiently volatile for direct GC analysis. For the corresponding free acid, derivatization is necessary to increase volatility and thermal stability.[1][2] Common derivatization approaches include silylation or alkylation.[3][4][5]

  • LC-MS/MS offers excellent sensitivity and specificity without the need for derivatization, making it a more direct and often faster approach.[6] It is particularly well-suited for analyzing the compound in complex matrices due to the selectivity of Multiple Reaction Monitoring (MRM).[7][8]

Q2: What are the critical sample preparation steps for this analysis?

A2: Effective sample preparation is crucial for removing matrix interferences and concentrating the analyte to detectable levels. Solid-Phase Extraction (SPE) is the most widely used and effective technique for aqueous samples.[9][10] Key considerations include selecting the appropriate sorbent (e.g., polymeric or mixed-mode) and optimizing the pH of the sample to ensure efficient retention of the analyte.[11][12]

Q3: How can I improve the sensitivity of my method?

A3: To enhance sensitivity, consider the following:

  • Optimize Sample Preparation: Increase the sample volume and ensure efficient extraction and concentration steps.

  • Instrument Parameters: For GC-MS, ensure a clean ion source and consider using a detector with high sensitivity like an electron capture detector (ECD) if not using a mass spectrometer.[1] For LC-MS/MS, optimize the electrospray ionization (ESI) source parameters (e.g., gas flows, temperature) and the collision energy for your specific MRM transitions.[13]

  • Chromatography: Use high-efficiency capillary columns in GC or sub-2 µm particle columns in UHPLC to achieve sharper, more intense peaks.

  • Derivatization (for GC-MS of the parent acid): Using a halogenated derivatizing agent like pentafluorobenzyl bromide (PFBBr) can significantly increase sensitivity for ECD detection.[4][14]

Q4: What are common sources of contamination?

A4: Contamination can arise from various sources, including:

  • Solvents and Reagents: Always use high-purity, pesticide-grade or LC-MS-grade solvents and reagents.

  • Glassware: Thoroughly clean all glassware and consider silanizing it to prevent adsorption of the analyte, especially when working with the free acid form.[15]

  • Sample Collection and Storage: Use appropriate containers and store samples correctly to prevent degradation or contamination.

  • Carryover: Implement rigorous cleaning procedures for autosampler syringes and injection ports to prevent carryover from previous samples.[16]

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during your analysis.

Problem: Poor Peak Shape (Tailing or Fronting)

Peak tailing is a common issue, particularly in GC analysis of polar compounds or when active sites are present in the system.[17][18][19]

Potential Causes & Solutions:

Potential CauseExplanationRecommended Solution(s)
Active Sites in the GC Inlet or Column Free silanol groups on the surface of the inlet liner or the column can interact with polar analytes, causing peak tailing.[17]- Use a deactivated inlet liner. - Trim the first few centimeters of the column to remove accumulated non-volatile residues.[20][21] - Replace the column if it is old or has been exposed to harsh conditions.
Improper Column Installation If the column is not installed correctly in the inlet or detector, it can create dead volume, leading to peak broadening and tailing.[18][19]- Ensure the column is cut cleanly and squarely. - Install the column at the correct depth in both the inlet and detector as per the manufacturer's instructions.
Column Overload Injecting too much sample can saturate the stationary phase, resulting in peak fronting or tailing.- Dilute the sample or reduce the injection volume.
Inappropriate Solvent A mismatch in polarity between the solvent and the stationary phase can affect peak shape.[18]- Choose a solvent that is compatible with your stationary phase.

Troubleshooting Workflow for Peak Tailing in GC Analysis

Sources

Optimization

Optimizing purification parameters to achieve high-purity Methyl 4-(p-chlorophenoxy)butyrate

Welcome to the Technical Support Center. Methyl 4-(p-chlorophenoxy)butyrate (CAS: 209052-80-2) is a critical intermediate in the synthesis of phenoxyalkanoic acid derivatives, including various fibrate-class lipid-loweri...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Methyl 4-(p-chlorophenoxy)butyrate (CAS: 209052-80-2) is a critical intermediate in the synthesis of phenoxyalkanoic acid derivatives, including various fibrate-class lipid-lowering agents and agricultural compounds. Synthesized typically via a Williamson ether synthesis between 4-chlorophenol and methyl 4-bromobutyrate, the crude reaction mixture often contains unreacted starting materials, inorganic salts, and hydrolysis byproducts.

Achieving >99% purity requires a strategic, multi-modal purification approach that exploits the physicochemical differences between the target ester and its impurities. This guide provides causality-driven troubleshooting and self-validating protocols to ensure experimental success.

Purification Workflow

PurificationWorkflow Crude Crude Reaction Mixture (Ester, Phenol, Alkyl Halide, Salts) Filtration 1. Filtration (Remove K2CO3 / Salts) Crude->Filtration LLE 2. Liquid-Liquid Extraction (Wash with 5% Na2CO3) Filtration->LLE Filtrate (in EtOAc) Organic Organic Layer (Ester + Alkyl Halide) LLE->Organic Retain Aqueous Aqueous Layer (Phenolate + Acid Salts) LLE->Aqueous Discard Chromatography 3. Flash Chromatography (Hexane:EtOAc) Organic->Chromatography Dry & Concentrate Distillation 4. Vacuum Distillation (Polishing Step) Chromatography->Distillation Pooled Fractions Pure High-Purity Methyl 4-(p-chlorophenoxy)butyrate Distillation->Pure Collect Main Fraction

Figure 1: Sequential purification workflow for isolating high-purity Methyl 4-(p-chlorophenoxy)butyrate.

Troubleshooting FAQs (The "Why" and "How")

Q1: How do I selectively remove unreacted 4-chlorophenol without hydrolyzing the methyl ester? A: The key is exploiting the pKa difference without over-basifying the system. 4-chlorophenol has a pKa of ~9.4, meaning it can be deprotonated and partitioned into an aqueous phase as a highly water-soluble phenolate salt. However, washing the organic layer with a strong base like 1M NaOH risks saponification (base-catalyzed hydrolysis) of your target methyl ester back into 4-(p-chlorophenoxy)butyric acid.

  • Causality & Solution: Use a mild base, such as 5% aqueous Sodium Carbonate (Na2CO3) or Sodium Bicarbonate (NaHCO3). This provides a pH of ~10–11, which is sufficient to deprotonate the phenol (

    
    ) while minimizing the kinetic rate of ester hydrolysis. This principle of selective deprotonation is a standard in [1].
    

Q2: My NMR shows contamination with methyl 4-bromobutyrate. How can I separate this alkyl halide? A: Because both the product and the alkyl halide lack ionizable protons, liquid-liquid extraction cannot separate them. They must be separated chromatographically or via distillation.

  • Causality & Solution: The target molecule, Methyl 4-(p-chlorophenoxy)butyrate, contains an electron-rich aromatic ring and an ether oxygen. This increases its dipole moment and its affinity for the polar silica gel stationary phase compared to the purely aliphatic methyl 4-bromobutyrate. Employ step-gradient flash column chromatography starting with a highly non-polar system (e.g., 95:5 Hexane:Ethyl Acetate) to elute the alkyl halide first, then ramp to 85:15 to elute the product.

Q3: I am observing the formation of 4-(p-chlorophenoxy)butyric acid during purification. What is causing this? A: This is a classic case of unintended ester hydrolysis occurring during the purification workflow itself.

  • Causality & Solution: Prolonged exposure to basic aqueous washes during extraction, or the slightly acidic nature of standard silica gel during chromatography, can cleave the methyl ester. To prevent this, ensure rapid phase separation during extraction and dry the organic layer thoroughly over anhydrous Na2SO4. If your silica gel is particularly active/acidic, you can neutralize it by pre-flushing the column with 1% Triethylamine (Et3N) in hexane, though this is usually only necessary for highly sensitive esters.

Quantitative Purification Parameters

To aid in your separation strategy, the following table summarizes the key physicochemical properties of the product and common impurities, derived from [2] and [3].

CompoundMW ( g/mol )pKaPredicted Boiling PointEstimated Rf (8:2 Hexane:EtOAc)
Methyl 4-(p-chlorophenoxy)butyrate 228.67N/A~325 °C0.45
4-Chlorophenol (Starting Material)128.569.4220 °C0.30 (streaks)
Methyl 4-bromobutyrate (Starting Material)181.03N/A186 °C0.60
4-(p-chlorophenoxy)butyric acid (Byproduct)214.64~4.8>350 °C0.10 (tailing)

Experimental Protocols: Self-Validating Workflows

Protocol 1: Liquid-Liquid Extraction (LLE)

Objective: Remove inorganic salts, unreacted 4-chlorophenol, and acidic byproducts.

  • Quench & Dilute: Cool the crude reaction mixture to room temperature. Dilute with Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

  • Filtration: Filter the mixture through a pad of Celite to remove insoluble inorganic salts (e.g., K2CO3, KBr).

    • Validation: The filtrate must be a clear, homogeneous liquid with no suspended particulates.

  • Basic Wash: Transfer the filtrate to a separatory funnel. Wash with 3 x 50 mL of 5% aqueous Na2CO3.

    • Validation: Test the pH of the combined aqueous washes using pH paper; it must remain basic (pH > 9) to ensure complete deprotonation and removal of the phenol.

  • Brine Wash & Drying: Wash the organic layer with 1 x 50 mL saturated NaCl (brine) to remove residual water and break any micro-emulsions. Transfer the organic layer to an Erlenmeyer flask, add anhydrous Na2SO4, and swirl.

    • Validation: The drying agent should flow freely like sand, indicating all microscopic water droplets have been absorbed.

  • Concentration: Decant or filter the organic layer and concentrate under reduced pressure (rotary evaporation) at 35 °C to yield the crude oil.

Protocol 2: Flash Column Chromatography

Objective: Isolate the target ester from non-polar alkyl halides.

  • Column Preparation: Pack a glass column with silica gel (230-400 mesh) using a slurry of 95:5 Hexane:EtOAc.

  • Loading: Dissolve the crude oil in a minimum volume of Dichloromethane (DCM) or the eluent and load it evenly onto the silica bed.

  • Elution: Elute with 2 column volumes (CV) of 95:5 Hexane:EtOAc to wash out the non-polar methyl 4-bromobutyrate.

    • Validation: Spot fractions on a TLC plate; the alkyl halide will elute near the solvent front and is only weakly UV active (visualize with a KMnO4 stain).

  • Product Collection: Ramp the solvent system to 85:15 Hexane:EtOAc. Collect fractions and monitor via TLC.

    • Validation: Methyl 4-(p-chlorophenoxy)butyrate is strongly UV active at 254 nm due to the chlorophenoxy chromophore. Combine fractions containing the pure product (Rf ~0.45) and concentrate in vacuo.

References

  • A New Alkylation of Aryl Alcohols by Boron Trifluoride Etherate Source: National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

  • Chemical Properties of Methyl 4-(p-chlorophenoxy)butyrate (CAS 209052-80-2) Source: Cheméo URL:[Link](Searchable via CAS: 209052-80-2)

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of Methyl 4-(p-chlorophenoxy)butyrate vs. Other Phenoxy Herbicides: A Technical Guide

Executive Summary & Mechanistic Paradigm The development of synthetic auxins revolutionized agricultural weed management by exploiting plant hormone signaling pathways. While direct-acting phenoxyacetic acids like 2,4-D...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Paradigm

The development of synthetic auxins revolutionized agricultural weed management by exploiting plant hormone signaling pathways. While direct-acting phenoxyacetic acids like 2,4-D and MCPA provide broad-spectrum dicot control, they often lack the selectivity required for use in sensitive broadleaf crops (e.g., legumes). To solve this, researchers developed phenoxybutyric acids—such as 2,4-DB, MCPB, and 4-(p-chlorophenoxy)butyric acid (4-CPB)—which function as inactive prodrugs .

Methyl 4-(p-chlorophenoxy)butyrate (Methyl 4-CPB) represents a highly optimized iteration of this prodrug strategy. By esterifying the butyric acid tail with a methyl group, the molecule achieves superior cuticular penetration due to increased lipophilicity 1. Once inside the plant cytosol, non-specific esterases cleave the methyl group to yield 4-CPB. The critical selectivity filter then occurs in the peroxisome: susceptible weeds efficiently convert 4-CPB via β-oxidation into 4-CPA (4-chlorophenoxyacetic acid) , a potent auxin mimic that triggers lethal epinasty 2. Tolerant crops either lack the specific acyl-CoA synthetases required for this chain length or rapidly degrade the resulting 4-CPA, ensuring crop safety 3.

Pathway Visualization: Activation and Selectivity

The following diagram illustrates the causality of Methyl 4-CPB's action, tracing its journey from foliar application to receptor binding.

G A Methyl 4-(p-chlorophenoxy)butyrate (Foliar Application) B Cuticular Penetration (Driven by Methyl Ester Lipophilicity) A->B C Esterase Hydrolysis (Plant Cytosol) B->C D 4-(p-chlorophenoxy)butyric acid (4-CPB) (Inactive Prodrug) C->D E Peroxisomal β-oxidation (Susceptible Weeds) D->E Susceptible I Limited β-oxidation / Rapid Degradation (Tolerant Legumes) D->I Tolerant F 4-CPA (Active Auxin Mimic) E->F G TIR1/AFB Receptor Binding F->G H Lethal Epinasty & Vascular Disruption G->H J Plant Survival & Normal Growth I->J

Metabolic activation and selectivity pathway of Methyl 4-CPB in plants.

Comparative Quantitative Analysis

To objectively evaluate Methyl 4-CPB against standard phenoxy herbicides, we must look at their physicochemical properties and metabolic requirements. Esterification significantly raises the LogP (lipophilicity) compared to free acids, which directly correlates with the speed of cuticular penetration before rain wash-off can occur.

HerbicideLogP (Lipophilicity)*Active Auxin MimicRelative β-Oxidation in LegumesTarget ReceptorPrimary Selectivity Mechanism
Methyl 4-CPB ~3.9 (High)4-CPA< 15%TIR1 / AFBProdrug; requires β-oxidation
2,4-DB ~3.5 (Moderate)2,4-D< 10%TIR1 / AFBProdrug; requires β-oxidation
MCPB ~3.2 (Moderate)MCPA< 15%TIR1 / AFBProdrug; requires β-oxidation
2,4-D (Free Acid) ~2.8 (Low)2,4-D (Direct)N/A (Directly Active)TIR1 / AFBAnatomical (Broadleaf vs. Grass)
MCPA (Free Acid) ~2.7 (Low)MCPA (Direct)N/A (Directly Active)TIR1 / AFBAnatomical (Broadleaf vs. Grass)

*LogP values are representative estimates based on standard chemical partitioning models for phenoxyalkanoic acids and their esters.

Unlike 2,4-D and MCPA, which are immediately active upon entering the plant, Methyl 4-CPB, 2,4-DB, and MCPB rely entirely on the plant's internal enzymatic machinery to become toxic 4.

Experimental Methodologies: Validating Efficacy and Selectivity

To prove that the selectivity of Methyl 4-CPB is driven by differential metabolism rather than target-site receptor mutations, researchers must employ self-validating experimental systems. The following protocols are designed to establish direct causality between biochemical conversion and phenotypic death.

Protocol 1: LC-MS/MS Quantification of In Vivo β-Oxidation

Objective: Track the sequential conversion of Methyl 4-CPB


 4-CPB 

4-CPA in susceptible (Amaranthus retroflexus) versus tolerant (Medicago sativa) species. Self-Validation Mechanism: By simultaneously measuring the disappearance of the prodrug and the appearance of the active metabolite, we confirm that tolerance is due to a metabolic bottleneck. A positive control using direct 4-CPA application ensures the tolerant plant's TIR1 receptors are inherently susceptible to the active auxin 5.
  • Application & Internal Controls:

    • Apply 10 µL of 10 mM Methyl 4-CPB (in 0.1% Tween-20) to the third true leaf of both species.

    • Causality Check: Treat a separate cohort of tolerant plants with 10 mM 4-CPA (the active metabolite). If these plants die, tolerance to Methyl 4-CPB is definitively metabolic, not receptor-based.

  • Tissue Harvesting & Surface Wash:

    • Harvest treated leaves at 1, 6, 12, 24, and 48 hours post-treatment.

    • Wash leaves for 30 seconds in 50% methanol. Rationale: This removes unabsorbed surface residues, allowing exact quantification of cuticular penetration rates driven by the methyl ester.

  • Extraction:

    • Flash-freeze tissue in liquid nitrogen and homogenize.

    • Extract metabolites using an acetonitrile:water (80:20 v/v) solution containing 0.1% formic acid to stabilize the carboxylic acids.

  • LC-MS/MS Analysis:

    • Run samples through a Triple Quadrupole LC-MS/MS.

    • Monitor specific Multiple Reaction Monitoring (MRM) transitions for Methyl 4-CPB, 4-CPB (the intermediate), and 4-CPA.

Protocol 2: Phenotypic Epinasty Indexing

Objective: Correlate the biochemical β-oxidation rates from Protocol 1 with whole-plant herbicidal efficacy. Self-Validation Mechanism: Epinasty (downward bending of leaves/stems) is the direct, rapid physiological readout of TIR1/AFB receptor hyperactivation. Quantifying this provides a non-destructive, real-time metric of active auxin accumulation.

  • Dose-Response Setup: Treat cohorts of susceptible and tolerant plants with logarithmic doses of Methyl 4-CPB (ranging from 0.1 to 1000 g a.i./ha) using a track sprayer.

  • Digital Protractor Scoring: At 12, 24, and 48 hours, photograph the plants against a gridded background. Use image analysis software (e.g., ImageJ) to measure the epinastic curvature angle of the main stem. Rationale: A sharp increase in stem angle correlates precisely with the timeline of 4-CPA accumulation in the cytosol.

  • Biomass Reduction: Harvest above-ground biomass at 14 days post-treatment. Dry at 60°C for 72 hours and record the dry weight to generate

    
     (Effective Dose) curves for both species.
    

References

  • Selectivity Factors in the Response of Plants to 2,4-DB Weed Science | Cambridge Core. URL:[Link]

  • Modification of auxinic phenoxyalkanoic acid herbicides by the acyl acid amido synthetase GH3.15 from Arabidopsis PMC - National Institutes of Health (NIH). URL:[Link]

  • Pesticides - Fact Sheet for Chlorophenoxyacetic acid (4-cpa) Environmental Protection Agency (EPA). URL:[Link]

Sources

Comparative

A Multi-Spectroscopic Approach to Validating the Structure of Synthesized Methyl 4-(p-chlorophenoxy)butyrate

Introduction In the field of medicinal chemistry and materials science, the precise synthesis of novel compounds is merely the first step. The unequivocal confirmation of a molecule's structure is paramount, ensuring tha...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the field of medicinal chemistry and materials science, the precise synthesis of novel compounds is merely the first step. The unequivocal confirmation of a molecule's structure is paramount, ensuring that downstream biological or material testing is based on a known chemical entity. This guide provides an in-depth, multi-faceted spectroscopic workflow for the structural validation of Methyl 4-(p-chlorophenoxy)butyrate, a compound of interest in various research domains.

This document moves beyond a simple recitation of data. It delves into the why behind the choice of techniques—Proton and Carbon-13 Nuclear Magnetic Resonance (¹H & ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). We will explore how these methods, when used in concert, provide a self-validating system that corroborates every structural feature of the target molecule, from the atomic connectivity to the overall molecular weight and elemental composition. This guide is intended for researchers and drug development professionals who require a robust framework for structural elucidation.

Synthesis Synopsis: A Context for Validation

To appreciate the necessity of thorough validation, one must consider the synthesis pathway. Methyl 4-(p-chlorophenoxy)butyrate is commonly synthesized via a Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

  • Reactants : p-chlorophenol and a methyl 4-halobutyrate (e.g., methyl 4-chlorobutyrate or methyl 4-bromobutyrate).

  • Conditions : A weak base (like potassium carbonate, K₂CO₃) is used to deprotonate the phenol, and a polar aprotic solvent (like N,N-dimethylformamide, DMF) facilitates the reaction.[1]

This context is crucial as it informs the potential impurities we must screen for during analysis, namely unreacted p-chlorophenol and methyl 4-halobutyrate. Our spectroscopic analysis must therefore not only confirm the presence of the desired product but also the absence of these starting materials.

¹H NMR Spectroscopy: Mapping the Proton Framework

¹H NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. It provides detailed information about the chemical environment, quantity, and connectivity of hydrogen atoms (protons).

Principle of Causality

The chemical shift (δ) of a proton is dictated by its local electronic environment. Electronegative atoms, like oxygen and chlorine, deshield nearby protons, causing them to resonate at a higher chemical shift (further downfield). The splitting pattern (multiplicity) of a signal, governed by the n+1 rule, reveals the number of adjacent, non-equivalent protons, thus establishing connectivity.[2] The integration value of a signal is directly proportional to the number of protons it represents.[3]

Expected Spectral Data for Methyl 4-(p-chlorophenoxy)butyrate

The structure of Methyl 4-(p-chlorophenoxy)butyrate features five distinct proton environments.

Proton Label Chemical Environment Expected Chemical Shift (δ, ppm) Integration Expected Multiplicity
HₐAromatic (ortho to -OAr)~6.852HDoublet (d)
HₑAromatic (ortho to -Cl)~7.232HDoublet (d)
HₓMethylene (-O-CH₂ -)~3.982HTriplet (t)
HₙMethylene (-CH₂ -CH₂-C=O)~2.102HQuintet (quint)
HᵣMethylene (-CH₂ -C=O)~2.482HTriplet (t)
HₘMethyl Ester (-OCH₃ )~3.673HSinglet (s)
Experimental Protocol: ¹H NMR
  • Sample Preparation : Dissolve approximately 5-10 mg of the purified, dry synthesized product in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Internal Standard : Add a small drop of a solution containing an internal standard, typically tetramethylsilane (TMS), which is set to 0.0 ppm as a reference point.[2]

  • Transfer : Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquisition : Place the tube in the NMR spectrometer. Acquire the spectrum using a standard pulse program on a 400 MHz or higher instrument.

  • Processing : Process the resulting Free Induction Decay (FID) by applying a Fourier transform, phasing the spectrum, and integrating the signals.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

¹³C NMR provides a definitive count of the non-equivalent carbon atoms in a molecule and indicates their chemical environment, complementing the data from ¹H NMR.

Principle of Causality

The chemical shift of a ¹³C nucleus is sensitive to its hybridization and the electronegativity of attached atoms. Carbonyl carbons are significantly deshielded and appear far downfield, while aliphatic carbons appear upfield.[4][5] In standard proton-decoupled ¹³C NMR, each unique carbon atom typically appears as a single sharp line, simplifying the spectrum.

Expected Spectral Data for Methyl 4-(p-chlorophenoxy)butyrate

The molecule has nine unique carbon environments due to the plane of symmetry in the p-substituted benzene ring.

Carbon Label Chemical Environment Expected Chemical Shift (δ, ppm)
C₁Ester Carbonyl (C =O)~173.5
C₂Quaternary Aromatic (C -O)~157.3
C₃Aromatic (C H, ortho to -OAr)~115.8
C₄Aromatic (C H, ortho to -Cl)~129.5
C₅Quaternary Aromatic (C -Cl)~125.9
C₆Ether Methylene (-O-C H₂)~67.2
C₇Methylene (-C H₂-CH₂-C=O)~24.8
C₈Methylene (-C H₂-C=O)~30.6
C₉Methyl Ester (-OC H₃)~51.6
Experimental Protocol: ¹³C NMR
  • Sample Preparation : The same sample prepared for ¹H NMR can be used.

  • Acquisition : Acquire the spectrum using a standard proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans is typically required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.

  • Processing : Process the FID similarly to the ¹H NMR spectrum.

FT-IR Spectroscopy: Identifying Key Functional Groups

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Principle of Causality

Specific chemical bonds vibrate at characteristic frequencies. For instance, the stretching of a carbonyl (C=O) bond requires more energy (and thus absorbs at a higher frequency) than a carbon-oxygen single bond (C-O). The presence of sharp, intense peaks in specific regions of the IR spectrum serves as direct evidence for corresponding functional groups.

Expected Absorption Bands for Methyl 4-(p-chlorophenoxy)butyrate
Functional Group Vibrational Mode Expected Frequency (cm⁻¹) Appearance
C=O (Ester)Stretch~1735Strong, Sharp
C-O (Ester & Ether)Stretch~1250-1100Strong, may be multiple bands
C-H (sp³ Aliphatic)Stretch~2950-2850Medium
C-H (sp² Aromatic)Stretch~3100-3000Weak to Medium
C=C (Aromatic)Stretch~1600 & ~1475Medium, Sharp
C-ClStretch~750-700Medium to Strong
Experimental Protocol: FT-IR
  • Sample Preparation : As Methyl 4-(p-chlorophenoxy)butyrate is a liquid, place a single drop of the neat (undiluted) sample between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Background Scan : Run a background spectrum of the clean salt plates to subtract atmospheric (CO₂, H₂O) and instrument noise.

  • Sample Scan : Place the prepared sample in the spectrometer and acquire the spectrum.

  • Data Analysis : Identify the major absorption peaks and correlate them to specific functional groups. Crucially, confirm the absence of a broad O-H stretch (~3200-3500 cm⁻¹) which would indicate unreacted p-chlorophenol.

Mass Spectrometry: Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound, thereby confirming its molecular formula. Furthermore, the fragmentation pattern offers corroborating evidence for the molecule's structure.

Principle of Causality

In an electron ionization (EI) mass spectrometer, a molecule is bombarded with high-energy electrons, causing it to ionize and fragment in a reproducible manner. The mass-to-charge ratio (m/z) of the resulting molecular ion and its fragments are detected. The presence of chlorine is uniquely identifiable by its isotopic signature: the natural abundance of ³⁵Cl and ³⁷Cl is approximately 3:1. Therefore, any fragment containing a chlorine atom will appear as a pair of peaks (M and M+2) with a ~3:1 intensity ratio.

Expected Mass Spectrum Data for Methyl 4-(p-chlorophenoxy)butyrate
  • Molecular Formula : C₁₁H₁₃ClO₃

  • Molecular Weight : 228.67 g/mol

  • Molecular Ion (M⁺) : A pair of peaks at m/z 228 (for ³⁵Cl) and m/z 230 (for ³⁷Cl) in an approximate 3:1 ratio.

Predicted Fragmentation Pattern:

m/z (³⁵Cl / ³⁷Cl) Fragment Structure / Identity Notes
228 / 230[C₁₁H₁₃ClO₃]⁺Molecular Ion (M⁺)
197 / 199[M - OCH₃]⁺Loss of the methoxy group
128 / 130[Cl-C₆H₄-O]⁺Cleavage of the ether bond (p-chlorophenoxy radical cation)
101[O=C-CH₂CH₂CH₂-OCH₃]⁺Cleavage of the ether bond
85[O=C-CH₂CH₂CH₂]⁺McLafferty rearrangement product
59[COOCH₃]⁺Methylester fragment
Experimental Protocol: MS
  • Sample Introduction : Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer, typically via direct infusion or coupled with a Gas Chromatography (GC-MS) system.

  • Ionization : Utilize Electron Ionization (EI) for fragmentation analysis or a softer technique like Electrospray Ionization (ESI) to primarily observe the molecular ion.

  • Analysis : The analyzer (e.g., a quadrupole) separates the ions based on their m/z ratio.

  • Detection : The detector records the abundance of each ion.

Visualizing the Validation Workflow

A systematic approach ensures all structural aspects are confirmed. The following workflow illustrates the logical progression of the analysis.

G cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_validation Structural Validation Syn Synthesized Product FTIR FT-IR Analysis Syn->FTIR NMR NMR (¹H & ¹³C) Syn->NMR MS Mass Spectrometry Syn->MS FG Functional Groups Confirmed FTIR->FG Vibrational Frequencies Conn Connectivity & Skeleton Confirmed NMR->Conn Chemical Shifts & Coupling MW Molecular Weight & Formula Confirmed MS->MW m/z & Isotope Pattern Final Structure Validated FG->Final Conn->Final MW->Final

Caption: Workflow for spectroscopic validation of a synthesized compound.

Integrated Analysis: A Self-Validating System

No single technique provides the complete picture. The power of this approach lies in the confluence of data, where each result reinforces the others.

  • FT-IR confirms the presence of the ester (C=O at ~1735 cm⁻¹) and ether (C-O) functionalities, and the absence of the starting phenol's -OH group.

  • ¹H and ¹³C NMR then assemble these pieces, confirming the p-substituted aromatic ring, the butyrate chain, and the methyl ester group are all connected in the correct sequence. The specific chemical shifts and splitting patterns would be inconsistent with any other isomer.

  • Mass Spectrometry provides the final, definitive check. The molecular ion at m/z 228/230 confirms the elemental composition (C₁₁H₁₃ClO₃), and key fragments like the loss of the methoxy group (m/z 197/199) and the presence of the p-chlorophenoxy cation (m/z 128/130) are undeniable proof of the proposed structure.

When the experimental data from all four techniques align perfectly with the predicted values, the structure of Methyl 4-(p-chlorophenoxy)butyrate is validated with the highest degree of scientific certainty. This comprehensive analysis ensures the integrity of the material for its intended application and stands as a robust example of rigorous chemical characterization.

References

  • PrepChem.com. Synthesis of methyl 4-(p-anilinophenoxy)butyrate. [Link]

  • Doc Brown's Chemistry. Advanced Organic Chemistry: The 1H NMR spectrum of methyl propanoate. [Link]

  • Chemistry LibreTexts. 6.7: ¹H NMR Spectra and Interpretation (Part II). [Link]

  • Chemguide. interpreting C-13 NMR spectra. [Link]

  • Chemistry LibreTexts. 13.12: Characteristics of ¹³C NMR Spectroscopy. [Link]

  • Indonesian Journal of Science & Technology. How to Read and Interpret FTIR Spectroscope of Organic Material. [Link]

Sources

Validation

Comparing the herbicidal efficacy of Methyl 4-(p-chlorophenoxy)butyrate and MCPB

Executive Summary In the development of selective agrochemicals, phenoxybutyric acids represent a masterclass in exploiting plant metabolic pathways. Both Methyl 4-(p-chlorophenoxy)butyrate (often referred to as Methyl 4...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the development of selective agrochemicals, phenoxybutyric acids represent a masterclass in exploiting plant metabolic pathways. Both Methyl 4-(p-chlorophenoxy)butyrate (often referred to as Methyl 4-CPB) and MCPB function as pro-herbicides. They are inherently non-phytotoxic but rely on the target plant's internal enzymatic machinery to convert them into lethal synthetic auxins[1]. This guide provides a rigorous comparison of their chemical profiles, bioactivation mechanisms, and herbicidal efficacy, designed for researchers and drug development professionals optimizing selective weed control in leguminous crops.

Chemical & Structural Profiling: The Isomeric Divergence

While both compounds share the same chemical formula (C₁₁H₁₃ClO₃) and molecular weight (228.67 g/mol ), they are structural isomers with vastly different pharmacokinetic behaviors.

  • MCPB (4-(4-chloro-2-methylphenoxy)butanoic acid): Features a free carboxylic acid on the butyrate chain and a methyl group at the 2-position of the phenyl ring[1].

  • Methyl 4-(p-chlorophenoxy)butyrate: Lacks the aryl methyl group but features a methylated carboxyl group (an ester)[2][3].

Causality in Formulation: Formulating 4-CPB as a methyl ester significantly increases its lipophilicity compared to its free acid counterpart (XLogP ~2.4)[2]. This enhanced lipophilicity drives superior passive diffusion across the waxy cuticles of broadleaf weeds. However, this pharmacokinetic advantage introduces a pharmacodynamic hurdle: the ester must be hydrolyzed by non-specific plant carboxylesterases before the molecule can enter its primary activation pathway.

Mechanistic Pathways: The -Oxidation Paradigm

The selectivity of both herbicides is a classic example of bioactivation-based differential metabolism[1]. The core mechanism relies on the


-oxidation of the butyric acid side chain[1][4].
  • Ester Cleavage (Methyl 4-CPB Only): Methyl 4-CPB must first be hydrolyzed by plant esterases into the free acid, 4-CPB. If a weed lacks sufficient esterase activity, the compound remains trapped in the cytosol as an inactive ester.

  • Coenzyme A Conjugation: The free acid (MCPB or 4-CPB) is esterified to Coenzyme A (CoA) by acyl-CoA synthetase[1].

  • 
    -Oxidation:  The molecule undergoes a cycle of 
    
    
    
    -oxidation, shortening the fatty acid side chain by two carbons[1].
  • Auxin Overload: This cleavage yields the active phenoxyacetic acids: MCPA (from MCPB) and 4-CPA (from 4-CPB)[1][4]. These active metabolites bind to TIR1/AFB auxin receptors, triggering uncontrolled cell elongation, vascular tissue destruction, and lethal epinasty[4].

Why are legumes tolerant? Leguminous crops (e.g., peas, clover) possess an inefficient


-oxidation pathway for these specific phenoxyalkanoic substrates[1][4]. Consequently, the pro-herbicide is not converted into the toxic acetic acid form, ensuring crop safety[1].

Mechanism M4CPB Methyl 4-CPB (Isomer A: Ester) Esterase Plant Esterases (Hydrolysis) M4CPB->Esterase Cleavage MCPB MCPB (Isomer B: Acid) BetaOx2 β-Oxidation (Acyl-CoA Synthetase) MCPB->BetaOx2 Susceptible Flora CPB 4-CPB (Free Acid) Esterase->CPB BetaOx1 β-Oxidation (Acyl-CoA Synthetase) CPB->BetaOx1 Susceptible Flora CPA 4-CPA (Active Auxin) BetaOx1->CPA -2 Carbons MCPA MCPA (Active Auxin) BetaOx2->MCPA -2 Carbons TIR1 TIR1/AFB Receptors (Lethal Epinasty) CPA->TIR1 MCPA->TIR1

Metabolic bioactivation pathways of Methyl 4-CPB and MCPB into active auxins.

Quantitative & Pharmacokinetic Comparison

To guide formulation and application strategies, the table below summarizes the critical physicochemical and biological differences between the two isomers.

ParameterMethyl 4-(p-chlorophenoxy)butyrateMCPB
Common Name Methyl 4-CPBMCPB
Chemical Formula C₁₁H₁₃ClO₃C₁₁H₁₃ClO₃
Molecular Weight 228.67 g/mol 228.67 g/mol
Structural Relationship Structural Isomer (Methylated Ester)Structural Isomer (Methylated Aryl Ring)
Active Auxin Metabolite 4-CPA (4-chlorophenoxyacetic acid)MCPA (4-chloro-2-methylphenoxyacetic acid)
Required Bioactivation Esterase Hydrolysis +

-Oxidation

-Oxidation[1]
Estimated Lipophilicity High (XLogP > 3.0)Moderate (XLogP ~2.7)
Selectivity Mechanism Differential metabolism (Esterase +

-Oxidation)
Differential metabolism (

-Oxidation)[1][4]
GHS Hazard Profile Acute Tox. 4, Eye Dam. 1[2]Acute Tox. 4, Aquatic Chronic 1

Experimental Workflows for Efficacy Evaluation

To objectively evaluate the herbicidal efficacy and selectivity of these compounds, researchers must move beyond simple visual phytotoxicity scoring and quantify the underlying bioactivation kinetics. The following self-validating LC-MS/MS protocol isolates the enzymatic conversion rate, providing direct causality for observed efficacy.

Protocol: In Vivo Bioactivation Assay via LC-MS/MS

Objective: Quantify the Metabolite-to-Parent Ratio (MPR) to determine species-specific susceptibility.

  • Plant Cultivation & Dosing: Cultivate susceptible broadleaf weeds (e.g., Chenopodium album) and tolerant legumes (e.g., Pisum sativum) to the 3-leaf stage. Apply equimolar foliar doses (10 mM) of MCPB or Methyl 4-CPB, formulated with 0.1% v/v non-ionic surfactant to normalize cuticular penetration.

  • Time-Course Harvesting: Harvest aerial tissues at 12, 24, 48, and 72 hours post-application. Immediately flash-freeze samples in liquid nitrogen to halt all enzymatic (esterase/

    
    -oxidation) activity.
    
  • Metabolite Extraction (Modified QuEChERS): Homogenize the frozen tissue. Extract using acetonitrile containing 1% formic acid (maintaining the active metabolites in their protonated, lipophilic state). Add MgSO₄ and NaCl to induce phase separation, then centrifuge at 4,000 RPM for 5 minutes.

  • LC-MS/MS Quantification: Inject the supernatant into a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode. Monitor specific Multiple Reaction Monitoring (MRM) transitions for the parent compounds (MCPB, Methyl 4-CPB) and their active metabolites (MCPA, 4-CPA).

  • Data Synthesis: Calculate the MPR over time. A rapidly ascending MPR indicates highly efficient

    
    -oxidation, correlating directly with high herbicidal efficacy and target susceptibility.
    

Workflow Step1 1. In Vivo Dosing (Equimolar) Step2 2. Tissue Harvest (Time-Course) Step1->Step2 Step3 3. QuEChERS Extraction Step2->Step3 Step4 4. LC-MS/MS (MRM Mode) Step3->Step4 Step5 5. Metabolite/Parent Ratio Calculation Step4->Step5

Self-validating LC-MS/MS workflow for quantifying pro-herbicide bioactivation.

References

1.1. Mechanism of MCPB Selectivity in Leguminous Crops: A Technical Guide. Benchchem. 1.3. Evolution of Herbicide Resistant Weeds in Agro-ecological Systems. Wiserpub. 2.1. 4-(4-Chlorophenoxy)butanoic acid. Grokipedia. 2.2. 4-(4-Chlorophenoxy)butanoic acid. Wikipedia.

Sources

Comparative

Validating the Biological Activity of Methyl 4-(p-chlorophenoxy)butyrate: A Comparative Guide to a Novel Plant-Based Model System

For researchers, scientists, and drug development professionals, the robust validation of a compound's biological activity is a cornerstone of preclinical research. This guide provides an in-depth technical comparison fo...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the robust validation of a compound's biological activity is a cornerstone of preclinical research. This guide provides an in-depth technical comparison for validating the bioactivity of Methyl 4-(p-chlorophenoxy)butyrate, a compound with presumed auxin-like properties. We will objectively compare its performance against the well-characterized synthetic auxin, 2,4-Dichlorophenoxyacetic acid (2,4-D), in both a traditional and a novel model system. This guide is designed to not only provide step-by-step protocols but also to explain the scientific rationale behind the experimental choices, ensuring a self-validating and reproducible approach.

Introduction: The Quest for Reliable Bioactivity Validation

Methyl 4-(p-chlorophenoxy)butyrate belongs to the phenoxyalkanoic acid class of compounds, many of which are known to mimic the activity of auxin, a critical plant hormone regulating numerous aspects of growth and development.[1] While its structural similarity to known auxins suggests a comparable mechanism of action, rigorous biological validation is imperative. Traditional validation models, such as Arabidopsis thaliana, have been instrumental in auxin research.[2][3] However, the exploration of novel, complementary model systems can offer unique insights, potentially revealing different sensitivities or metabolic responses.

This guide introduces the common duckweed, Lemna minor, as a novel, high-throughput model system for assessing auxin-like activity. Lemna minor is a small, free-floating aquatic plant that is widely used in ecotoxicology and phytotoxicity testing due to its rapid growth, sensitivity to a wide range of compounds, and ease of cultivation.[4][5] Its use as a model for auxin activity provides an opportunity for rapid screening and quantitative assessment of plant growth regulation.

We will compare the effects of Methyl 4-(p-chlorophenoxy)butyrate and 2,4-D on key developmental processes in both Arabidopsis thaliana (the traditional model) and Lemna minor (the novel model).

The Molecular Basis of Auxin Action: A Self-Validating System

The canonical auxin signaling pathway provides a well-defined molecular framework for understanding and validating the activity of auxin-like compounds.[6][7][8] This pathway is central to the experimental design and interpretation of results.

At the core of this pathway is the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and its homologs, the AUXIN SIGNALING F-BOX (AFB) proteins.[9] In the absence of auxin, AUXIN/INDOLE-3-ACETIC ACID (Aux/IAA) proteins bind to and repress AUXIN RESPONSE FACTORs (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.[8]

Auxin acts as a "molecular glue," promoting the interaction between TIR1/AFB and Aux/IAA proteins.[8] This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome. The degradation of Aux/IAA proteins liberates ARFs, allowing them to activate or repress the transcription of target genes, ultimately leading to a physiological response.[2][6]

This well-elucidated pathway allows for a self-validating experimental approach. The observed physiological effects in our model systems can be directly linked to the known molecular events of auxin signaling.

AuxinSignaling cluster_nucleus Nucleus Auxin Auxin (e.g., Methyl 4-(p-chlorophenoxy)butyrate, 2,4-D) TIR1_AFB TIR1/AFB Auxin->TIR1_AFB SCF SCF Complex TIR1_AFB->SCF part of Aux_IAA Aux/IAA Repressor SCF->Aux_IAA ARF ARF (Transcription Factor) Aux_IAA->ARF represses AuxRE Auxin Response Element (Promoter) ARF->AuxRE Gene Auxin-Responsive Genes AuxRE->Gene regulates transcription Response Physiological Response (e.g., cell elongation, division) Gene->Response

Caption: The canonical auxin signaling pathway.

Comparative Experimental Framework

This section details the experimental protocols for validating the biological activity of Methyl 4-(p-chlorophenoxy)butyrate against 2,4-D in both Arabidopsis thaliana and Lemna minor.

Experimental Workflow Overview

ExperimentalWorkflow cluster_preparation Preparation cluster_assays Bioassays cluster_arabidopsis Traditional Model: Arabidopsis thaliana cluster_lemna Novel Model: Lemna minor cluster_analysis Data Analysis & Interpretation Stock Prepare Stock Solutions (Test & Control Compounds) Media Prepare Growth Media Stock->Media A_seed Seed Sterilization & Germination Media->A_seed L_culture Culture Maintenance Media->L_culture A_root Root Elongation Assay A_seed->A_root A_lateral Lateral Root Assay A_seed->A_lateral Dose Dose-Response Analysis A_root->Dose A_lateral->Dose L_growth Growth Inhibition Assay (Frond Number, Fresh Weight) L_culture->L_growth L_chloro Chlorophyll Content Assay L_growth->L_chloro L_growth->Dose L_chloro->Dose Stats Statistical Analysis Dose->Stats Compare Comparative Analysis Stats->Compare

Caption: General experimental workflow for comparative bioassays.

Detailed Experimental Protocols

A. Root Elongation Assay

This assay is a classic and sensitive method to quantify auxin activity. At low concentrations, auxins can stimulate root elongation, while at higher concentrations, they are inhibitory.[3]

Protocol:

  • Seed Sterilization and Plating: Surface-sterilize Arabidopsis thaliana (Col-0) seeds and sow them on half-strength Murashige and Skoog (MS) medium solidified with 0.8% agar.

  • Vernalization and Germination: Stratify the plates at 4°C for 2 days in the dark to synchronize germination, then transfer to a growth chamber under a 16-hour light/8-hour dark cycle at 22°C.

  • Seedling Transfer: After 4-5 days, transfer seedlings with primary roots of approximately 0.5-1 cm in length to fresh half-strength MS plates containing a range of concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 µM) of Methyl 4-(p-chlorophenoxy)butyrate or 2,4-D.

  • Incubation and Measurement: Place the plates vertically in the growth chamber. Mark the position of the root tip at the time of transfer. After 3-5 days, measure the length of the new root growth from the mark.

  • Data Analysis: Calculate the percentage of root growth inhibition relative to the control (0 µM).

B. Lateral Root Formation Assay

Auxins are potent inducers of lateral root formation.[10][11] This assay provides a quantitative measure of this developmental response.

Protocol:

  • Seedling Preparation: Follow steps 1 and 2 of the Root Elongation Assay.

  • Seedling Transfer: After 7-8 days of growth on control medium, transfer seedlings to fresh half-strength MS plates containing the same range of concentrations of the test compounds as in the root elongation assay.[12]

  • Incubation and Counting: Incubate the plates horizontally for 5-7 days.

  • Lateral Root Counting: Count the number of emerged lateral roots along the primary root under a dissecting microscope.

  • Data Analysis: Determine the number of lateral roots per centimeter of primary root.

This bioassay is based on the OECD 221 guideline for the Lemna sp. Growth Inhibition Test.[13][14]

A. Growth Inhibition Assay

Protocol:

  • Culture Maintenance: Maintain axenic cultures of Lemna minor in Steinberg medium under continuous cool white fluorescent light at 24 ± 2°C.

  • Test Preparation: Prepare test solutions by diluting the stock solutions of Methyl 4-(p-chlorophenoxy)butyrate and 2,4-D in Steinberg medium to final concentrations (e.g., 0, 0.1, 1, 10, 50, 100 µM).

  • Inoculation: In a 24-well plate, add 2 ml of each test solution to triplicate wells. Inoculate each well with two to three healthy Lemna minor fronds.

  • Incubation: Incubate the plates under the same conditions as the stock cultures for 7 days.

  • Endpoint Measurement:

    • Frond Number: Count the number of fronds in each well at the beginning and end of the experiment.

    • Fresh Weight: At the end of the experiment, carefully remove all fronds from each well, blot them dry on filter paper, and measure the fresh weight.

  • Data Analysis: Calculate the average specific growth rate and the percentage of growth inhibition for both frond number and fresh weight relative to the control.

B. Chlorophyll Content Assay

Auxin herbicides can affect chlorophyll content, providing another quantifiable endpoint.[15][16]

Protocol:

  • Sample Collection: At the end of the 7-day growth inhibition assay, collect all fronds from each well.

  • Chlorophyll Extraction: Place the fronds in a microcentrifuge tube with 1 ml of 96% ethanol and incubate in the dark for 24 hours at 4°C.[16] An alternative, faster method involves grinding the tissue in 90% acetone.[3][17]

  • Spectrophotometry: Centrifuge the tubes to pellet the plant debris. Measure the absorbance of the supernatant at 664 nm and 647 nm using a spectrophotometer.[15]

  • Calculation: Calculate the concentrations of chlorophyll a and chlorophyll b using established equations.

Data Presentation and Interpretation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Effect of Methyl 4-(p-chlorophenoxy)butyrate and 2,4-D on Arabidopsis thaliana Root Growth

Concentration (µM)Methyl 4-(p-chlorophenoxy)butyrate2,4-D
Primary Root Elongation (% Inhibition) Primary Root Elongation (% Inhibition)
00 ± 0.00 ± 0.0
0.01DataData
0.1DataData
1DataData
10DataData
100DataData
Lateral Roots (No./cm) Lateral Roots (No./cm)
0DataData
0.01DataData
0.1DataData
1DataData
10DataData
100DataData

Table 2: Effect of Methyl 4-(p-chlorophenoxy)butyrate and 2,4-D on Lemna minor Growth and Chlorophyll Content

Concentration (µM)Methyl 4-(p-chlorophenoxy)butyrate2,4-D
Frond Number (% Inhibition) Frond Number (% Inhibition)
00 ± 0.00 ± 0.0
0.1DataData
1DataData
10DataData
50DataData
100DataData
Fresh Weight (% Inhibition) Fresh Weight (% Inhibition)
00 ± 0.00 ± 0.0
0.1DataData
1DataData
10DataData
50DataData
100DataData
Total Chlorophyll (µg/g FW) Total Chlorophyll (µg/g FW)
0DataData
0.1DataData
1DataData
10DataData
50DataData
100DataData

Data should be presented as mean ± standard deviation.

Interpretation:

  • Dose-Response: Analyze the dose-response curves for both compounds in each assay. This will allow for the determination of key toxicological parameters such as the EC50 (half-maximal effective concentration).

  • Comparative Potency: Compare the EC50 values of Methyl 4-(p-chlorophenoxy)butyrate and 2,4-D in both model systems. This will provide a quantitative measure of their relative biological activity.

  • Model System Sensitivity: Evaluate the sensitivity of Arabidopsis thaliana and Lemna minor to the test compounds. Differences in sensitivity may highlight species-specific metabolic or uptake mechanisms.

  • Correlation of Endpoints: Assess the correlation between the different endpoints measured (e.g., root elongation vs. lateral root formation; frond number vs. chlorophyll content). A strong correlation would provide further evidence for a consistent mode of action.

Conclusion: A Multi-faceted Approach to Bioactivity Validation

This guide has outlined a comprehensive and scientifically rigorous framework for validating the biological activity of Methyl 4-(p-chlorophenoxy)butyrate. By employing a dual-model system approach, researchers can gain a more complete understanding of the compound's auxin-like properties. The use of the novel Lemna minor system offers a rapid and cost-effective method for high-throughput screening, complementing the detailed developmental insights provided by the traditional Arabidopsis thaliana model. The self-validating nature of the experimental design, grounded in the well-established auxin signaling pathway, ensures the generation of robust and reliable data critical for advancing drug discovery and development programs.

References

  • Duckweed (Lemna minor) growth inhibition test (based on frond counts and chlorophyll content) for ecotoxicity assessment of water samples (surface and groundwater, leachate and waste water) according to OECD 221. (n.d.). ENvironmental inFOrmation. Retrieved from [Link]

  • OECD. (2006). Test No. 221: Lemna sp. Growth Inhibition Test. In OECD Guidelines for the Testing of Chemicals, Section 2. OECD Publishing.
  • Situ Biosciences. (n.d.). OECD 221 - Lemna species; Growth Inhibition Test. Retrieved from [Link]

  • Wang, R., & Estelle, M. (2014). Diversity and specificity: auxin perception and signaling through the TIR1/AFB pathway. Current Opinion in Plant Biology, 21, 51-58.
  • Lavy, M., & Estelle, M. (2016). Mechanisms of auxin signaling. Development, 143(18), 3226-3229.
  • Lavy, M., & Estelle, M. (2016). Mechanisms of auxin signaling. Development, 143(18), 3226–3229. [Link]

  • iGEM. (2018). Team:UNSW Australia/Lab/Plants. Retrieved from [Link]

  • Parry, G., & Estelle, M. (2009). Complex regulation of the TIR1/AFB family of auxin receptors. Proceedings of the National Academy of Sciences, 106(52), 22560-22565.
  • Li, L., et al. (2010). Optimization of the Method for Chlorophyll Extraction in Aquatic Plants.
  • European Committee for Standardization. (2017). Water quality — Determination of the toxic effect of water constituents and waste water on duckweed (Lemna minor) — Duckweed growth inhibition test (ISO 20079:2005).
  • Li, L., et al. (2010). Optimization of the Method for Chlorophyll Extraction in Aquatic Plants. Journal of Freshwater Ecology, 25(4), 531-538. Retrieved from [Link]

  • Brain, R. A., & Cedergreen, N. (2020). Developments in Toxicity Testing with Duckweeds. Plants, 9(4), 438.
  • BME ABÉT. (n.d.). Chlorophyll content of the Lemna minor extracted in ethanol. ENvironmental inFOrmation. Retrieved from [Link]

  • CliniSciences. (n.d.). Plant Growth Regulators - Auxins - Phenoxyacetic acid. Retrieved from [Link]

  • Reaction diagrams for the auxin pathway. Detailed diagram representing all elementary reactions. (n.d.). ResearchGate. Retrieved from [Link]

  • iGEM. (2018). Team:UNSW Australia/Lab/Plants. Retrieved from [Link]

  • Lewis, D. R., et al. (2007). Measurement of Auxin Transport in Arabidopsis Thaliana.
  • Einhellig, F. A., Leather, G. R., & Hobbs, L. L. (1985). Use of Lemna minor L. as a bioassay in allelopathy. Journal of Chemical Ecology, 11(1), 65–72.
  • Oreate AI. (2026, February 18). Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language. Retrieved from [Link]

  • Kou, X., et al. (2025). Auxin Biosynthesis, Transport, Signaling, and Its Roles in Plant Leaf Morphogenesis. Plants, 15(1), 72.
  • PROMETHEUS – Protocols. (n.d.). Chlorophyll extraction and determination. Retrieved from [Link]

  • Park, A., et al. (2013). A novel bioassay using root re-growth in Lemna.
  • JOVE. (2022, July 15). Lateral Root Inducible System In Arabidopsis & Maize l Protocol Preview [Video]. YouTube. Retrieved from [Link]

  • The Arabidopsis Information Resource (TAIR). (n.d.). Microarray Experiment - auxin-induced lateral root formation. Retrieved from [Link]

  • Hrivnák, O., et al. (2020). Lemna minor Bioassay Evaluation Using Computer Image Analysis.
  • Park, A., et al. (2021). Interlaboratory Validation of Toxicity Testing Using the Duckweed Lemna minor Root-Regrowth Test. Environmental Science and Pollution Research, 28(1), 1-11.
  • Peret, B., et al. (2015). Lateral root initiation in Arabidopsis thaliana: a force awakens. Development, 142(5), 775-786.
  • Popova, A. V., et al. (2017). Exogenous Auxin Elicits Changes in the Arabidopsis thaliana Root Proteome in a Time-Dependent Manner. International Journal of Molecular Sciences, 18(7), 1493.
  • Dubrovsky, J. G., & Forde, B. G. (2012). Quantitative Analysis of Lateral Root Development: Pitfalls and How to Avoid Them. The Plant Cell, 24(1), 4-14.
  • Marhavy, P., & Benková, E. (2019). Long-term live-cell imaging approaches to study lateral root formation in Arabidopsis thaliana. Journal of Experimental Botany, 70(5), 1399-1407.
  • Raghuram, N., & Scheidegger, A. (2005). Effect of Herbicidal Application of 2,4-dichlorophenoxyacetic Acid in Arabidopsis.
  • Rahman, A., et al. (2007). Auxin, actin and growth of the Arabidopsis thaliana primary root. The Plant Journal, 50(3), 514-528.
  • Knauer, K., et al. (2014). Response of Lemna minor and Myriophyllum aquaticum to auxin stimulators expressed as relative growth rates based on frond number ( L. minor ) and shoot length ( M. aquaticum ). Environmental Toxicology and Chemistry, 33(10), 2269-2278.
  • Masucci, J. D., & Schiefelbein, J. W. (1996). Auxin and ethylene promote root hair elongation in Arabidopsis. Plant Physiology, 112(4), 1481-1490.
  • Pazmiño, D. M., et al. (2015). Effect of 2,4-D on the phenotype of Arabidopsis mutants related to ROS (rbohD, rbohF), ABA (aba 3.1), JA (coi 1.1, jar 1.1, opr 3) and ET pathways (ein 3.1, ctr 1-1, etr 1-1). Plant Science, 230, 47-56.
  • de la Cruz, R., et al. (2018). Dose-response regression curves of 2,4-D on log scale without malathion or with addition of malathion at the dose 2000 g/ha (+malathion) in susceptible and resistant populations R-703 (left side, 2,4-D resistant) and R-213 (right side, multiple resistant) of Papaver rhoeas.
  • Biology LibreTexts. (2026, January 19). 28.16: Signaling in Plants. Retrieved from [Link]

  • Te-Hao, C., et al. (2018). The Response of Lemna minor to Mixtures of Pesticides That Are Commonly Used in Thailand.
  • Araujo, L. S., et al. (2024). Comparative Gene Expression following 2,4-D Treatment in Two Red Clover (Trifolium pratense L.) Populations with Differential Tolerance to the Herbicide. Plants, 13(11), 1548.

Sources

Validation

Comparative Bioassay Guide: Methyl 4-(p-chlorophenoxy)butyrate vs. 4-(p-chlorophenoxy)butyric Acid

Target Audience: Researchers, Assay Developers, and Pharmacologists Focus: Physicochemical behavior, membrane permeability, and metabolic activation in cell-free, cell-based, and in vivo plant bioassays. Executive Summar...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Assay Developers, and Pharmacologists Focus: Physicochemical behavior, membrane permeability, and metabolic activation in cell-free, cell-based, and in vivo plant bioassays.

Executive Summary & Chemical Context

When designing bioassays for phenoxyalkanoic acids—compounds widely utilized as auxinic plant growth regulators and investigated for pharmacological applications—the choice between a free acid and its esterified derivative fundamentally alters assay outcomes.

Methyl 4-(p-chlorophenoxy)butyrate (Me-4-CPB) is the methyl ester prodrug of 4-(p-chlorophenoxy)butyric acid (4-CPB) [1]. The simple masking of the carboxylic acid with a methyl group shifts the molecule's physicochemical profile, dictating its membrane permeability, target affinity, and requirement for metabolic activation. Understanding the causality behind these differences is critical for preventing false negatives in in vitro screening and optimizing in vivo efficacy.

Physicochemical Properties & The Prodrug Paradigm

The performance divergence between Me-4-CPB and 4-CPB in bioassays is governed by the Henderson-Hasselbalch equation and the lipid bilayer's hydrophobic core.

4-CPB is a weak organic acid (pKa ~4.8). At a physiological pH of 7.4, the parent acid is >99% ionized into its carboxylate anion form. This massive charge density creates a high thermodynamic barrier to passive diffusion across cell membranes. Conversely, Me-4-CPB remains un-ionized across all physiological pH ranges, significantly increasing its partition coefficient (LogP) and allowing rapid intracellular accumulation.

Once inside the cell, ubiquitous intracellular carboxylesterases (CES1 and CES2) perform a nucleophilic attack on the ester carbonyl, hydrolyzing Me-4-CPB to release the active 4-CPB and methanol[2].

Table 1: Physicochemical & Pharmacokinetic Comparison
PropertyMethyl 4-(p-chlorophenoxy)butyrate (Ester)4-(p-chlorophenoxy)butyric acid (Parent Acid)Bioassay Impact
Molecular Weight 228.67 g/mol 214.65 g/mol Minimal impact on diffusion rates.
Ionization State (pH 7.4) Un-ionized (Neutral)>99% Ionized (Anion)Dictates mechanism of cellular entry.
Membrane Permeability High (Rapid passive diffusion)Low (Requires active transport/efflux)Ester achieves higher intracellular concentrations faster.
Receptor Binding Affinity Poor (Carboxylate is masked)High (Free carboxylate forms salt bridges)Ester is inactive in cell-free purified protein assays.
Metabolic Requirement Requires CES hydrolysis[3]Active directly (in mammalian targets)Ester acts as a prodrug; acid is the active pharmacophore.

Mechanistic Performance Across Bioassay Modalities

The structural differences between the ester and the acid dictate that they cannot be used interchangeably across different assay formats.

A. Cell-Free Assays (Purified Proteins / Receptor Binding)

In assays lacking metabolic enzymes (e.g., Surface Plasmon Resonance, purified kinase/channel assays), 4-CPB is the required format . Target proteins typically require the free carboxylate group to form critical electrostatic interactions (salt bridges) or hydrogen bonds within the binding pocket. Me-4-CPB will universally present as a false negative in these systems due to steric hindrance and lack of charge.

B. Cell-Based Assays (Mammalian Cell Culture)

In whole-cell assays, Me-4-CPB often exhibits a vastly superior apparent potency (lower EC50) compared to exogenously applied 4-CPB. The ester rapidly penetrates the plasma membrane and is subsequently trapped inside the cell once hydrolyzed by intracellular carboxylesterases (CES)[4]. Exogenously applied 4-CPB suffers from charge repulsion at the lipid bilayer, resulting in poor target engagement unless specific anion transporters are overexpressed.

C. Plant In Vivo Bioassays (Auxin Activity)

In plant biology, phenoxybutyric acids are classic "pro-auxins." When applied to intact plants, Me-4-CPB easily penetrates the waxy leaf cuticle. Following esterase cleavage to 4-CPB, the molecule must be transported into the peroxisome (via the PXA1 transporter) where it undergoes ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">


-oxidation [5]. Enzymes such as KAT2 cleave a two-carbon acetate unit from the butyric acid chain, converting 4-CPB into 4-chlorophenoxyacetic acid (4-CPA) , the highly potent, active synthetic auxin that binds TIR1/AFB receptors.

Pathway MeCPB Methyl 4-(p-chlorophenoxy)butyrate (Lipophilic Prodrug) CellMem Cell Membrane / Cuticle (Passive Diffusion) MeCPB->CellMem Rapid Uptake CES Intracellular Carboxylesterases (Hydrolysis) CellMem->CES Acid 4-(p-chlorophenoxy)butyric acid (Parent Acid / Pro-auxin) CES->Acid Ester Cleavage BetaOx Peroxisomal β-oxidation (KAT2 Enzyme) Acid->BetaOx Plant Cells Only Active 4-chlorophenoxyacetic acid (Active Auxin / Target Binding) BetaOx->Active -2 Carbons

Fig 1: Metabolic activation pathway of Me-4-CPB via ester hydrolysis and subsequent β-oxidation.

Experimental Methodology: Self-Validating Cell-Based Assay

To rigorously compare these compounds and prove the prodrug mechanism, the assay must be a self-validating system . By utilizing Bis-p-nitrophenyl phosphate (BNPP)—a broad-spectrum carboxylesterase inhibitor—we can definitively prove that the ester's cellular efficacy is entirely dependent on intracellular conversion to the parent acid.

Objective

Quantify the difference in cellular potency between Me-4-CPB and 4-CPB, and validate the esterase-dependent prodrug mechanism.

Step-by-Step Protocol
  • Compound Preparation:

    • Prepare 10 mM stock solutions of Me-4-CPB and 4-CPB in anhydrous DMSO.

    • Note: The parent acid may require slight warming or sonication for complete dissolution compared to the highly soluble ester.

  • Cell Culture & Seeding:

    • Seed the target reporter cell line (e.g., HEK293 expressing the target receptor) into a 96-well assay plate at

      
       cells/well. Incubate overnight at 37°C, 5% CO2.
      
  • The Self-Validating Control (CES Inhibition):

    • Divide the plate into two treatment zones.

    • Pre-incubate Zone A with standard assay media.

    • Pre-incubate Zone B with media containing 100 µM BNPP for 30 minutes to irreversibly inhibit intracellular carboxylesterases.

  • Compound Dosing:

    • Perform a 10-point, 3-fold serial dilution of both Me-4-CPB and 4-CPB (ranging from 10 µM down to 0.5 nM).

    • Add the dilutions to both Zone A and Zone B. Ensure final DMSO concentration remains

      
      .
      
  • Incubation & Signal Readout:

    • Incubate the cells for 4 to 6 hours to allow for cellular uptake, hydrolysis, and target activation.

    • Lyse the cells and add the appropriate luminescent/fluorescent detection reagent. Read the plate on a microplate reader.

  • Data Interpretation:

    • Zone A (No Inhibitor): Me-4-CPB will show a significantly lower EC50 (higher potency) than 4-CPB due to superior membrane penetration.

    • Zone B (+ BNPP): The Me-4-CPB dose-response curve will undergo a massive right-shift (loss of potency), confirming that the ester itself is inactive and relies on CES-mediated hydrolysis to generate the active 4-CPB.

Workflow Prep 1. Compound Preparation (Equimolar Stocks in DMSO) Split 2. Assay Selection Prep->Split CellFree 3A. Cell-Free Receptor Assay (Purified Target) Split->CellFree CellBased 3B. Cell-Based Assay (+/- CES Inhibitor BNPP) Split->CellBased Readout1 4A. Binding Affinity (Kd) Acid > Ester CellFree->Readout1 Readout2 4B. Cellular EC50 Ester > Acid CellBased->Readout2

Fig 2: Experimental workflow comparing ester and acid performance across different bioassay formats.

Table 2: Expected Bioassay Performance Matrix
Assay TypeMe-4-CPB (Ester) Performance4-CPB (Acid) PerformanceMechanistic Rationale
Purified Target Binding (SPR) Inactive / NegligibleHigh AffinityEster lacks the necessary carboxylate for electrostatic target binding.
Whole Cell Reporter Assay High Potency (Low EC50)Low Potency (High EC50)Ester easily penetrates cells and is trapped post-hydrolysis by CES.
Whole Cell + CES Inhibitor Potency AbolishedLow Potency (Unchanged)Proves the ester is a prodrug requiring intracellular enzymatic activation.
Plant Root Inhibition Highly ActiveActiveEster penetrates cuticle better; both require peroxisomal

-oxidation.

References

  • Sigma-Aldrich. "Methyl 4-(p-Chlorophenoxy)butyrate". Sigma-Aldrich Product Catalog.

  • Cheméo. "4-(p-Chlorophenoxy)butyric acid". Cheméo Chemical Properties Database.

  • Imai, T. "Prodrug approach using carboxylesterases activity: catalytic properties and gene regulation of carboxylesterase in mammalian tissue". J-Stage.

  • Morton, C. L., et al. "Modifications of human carboxylesterase for improved prodrug activation". PubMed Central (PMC).

  • Imai, T. "[Hydrolysis by carboxylesterase and disposition of prodrug with ester moiety]". PubMed.

  • Meyer, R. E., et al. "Some Factors Influencing Activity of 12 Phenoxy Acids on Mesquite Root Inhibition". Plant Physiology / USDA ARS.

  • Kunz, H. H., et al. "The ABC Transporter PXA1 and Peroxisomal β-Oxidation Are Vital for Metabolism in Mature Leaves of Arabidopsis during Extended Darkness". ResearchGate.

Sources

Comparative

Comparative Guide: Gene Expression and Mucosal Efficacy of Butyrate vs. Chlorinated Derivatives

Executive Summary Short-chain fatty acids (SCFAs), particularly native butyrate, are foundational to intestinal homeostasis and epigenetic regulation. However, the therapeutic application of butyrate in mucosal inflammat...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Short-chain fatty acids (SCFAs), particularly native butyrate, are foundational to intestinal homeostasis and epigenetic regulation. However, the therapeutic application of butyrate in mucosal inflammatory diseases is hindered by its rapid metabolic oxidation and paradoxical toxicity to intestinal stem cells (ISCs). This technical guide objectively compares the gene expression modulation, epigenetic mechanisms, and functional efficacy of native butyrate against its chlorinated derivatives (specifically 3-chlorobutyrate and 4-chlorobutyrate). Designed for drug development professionals and application scientists, this guide provides structural insights, self-validating experimental methodologies, and comparative data to inform next-generation mucosal therapeutics.

The Butyrate Paradox in Drug Development

Native butyrate regulates gene transcription through two primary mechanisms: acting as a potent histone deacetylase (HDAC) inhibitor and stabilizing hypoxia-inducible factors (HIF-1α and HIF-2α) 1[1]. In a healthy gut, it serves as the primary metabolic fuel for differentiated colonocytes.

However, a critical pharmacological paradox emerges during disease states (e.g., Inflammatory Bowel Disease). When the differentiated epithelial layer is compromised, butyrate penetrates deep into the crypts, reaching the ISCs. ISCs normally rely on glycolysis; forced exposure to butyrate shifts them into oxidative phosphorylation and stabilizes HIF, which arrests their proliferation and differentiation 1[1]. Consequently, native butyrate can actively impair mucosal healing in active colitis.

Structural and Mechanistic Comparison

To bypass the metabolic liabilities of native butyrate, researchers utilize metabolite mimicry via halogenation. The exact placement of the chlorine atom dictates the molecule's ability to bind the zinc-dependent catalytic site of HDACs while resisting beta-oxidation.

  • 3-Chlorobutyrate (3-Cl BA): Modifying the carbon-3 position yields a compound that retains potent pan-HDAC inhibitory activity. Crucially, 3-Cl BA is not utilized as metabolic fuel and does not stabilize HIF 1[1]. This uncoupling allows it to drive the gene expression of tight junction proteins without arresting ISC proliferation.

  • 4-Chlorobutyrate (4-Cl BA): While 4-chlorobutyrate is frequently utilized as a synthetic linker in the design of complex hydroxamic acid-based HDAC inhibitors 2[3], as a standalone SCFA mimic, it fails to induce the necessary epigenetic modifications. The terminal chlorination disrupts the steric fit required for HDAC binding, rendering it inactive in barrier-enhancing assays 4[4].

Table 1: Pharmacological and Metabolic Profiles
ParameterNative Butyrate3-Chlorobutyrate (3-Cl BA)4-Chlorobutyrate (4-Cl BA)
HDAC Inhibition PotentPotentWeak / Negligible
HIF-1α/2α Stabilization YesNoUnknown
Metabolic Fuel Usage Yes (Oxidative Phosphorylation)NoNo
Barrier Enhancement (TEER) Yes (In Vitro)Yes (Accelerated)No
In Vivo Efficacy (Colitis) Detrimental (Arrests ISCs)Protective (Promotes Healing)N/A

Pathway Divergence Visualization

Pathway Butyrate Native Butyrate HDAC HDAC Inhibition (Epigenetic Regulation) Butyrate->HDAC HIF HIF Stabilization (Hypoxia Pathway) Butyrate->HIF Metabolism Metabolic Fuel (Oxidative Phosphorylation) Butyrate->Metabolism Cl_BA 3-Chlorobutyrate (3-Cl BA) Cl_BA->HDAC Barrier Epithelial Barrier Repair & Tight Junction Expression HDAC->Barrier ISC ISC Proliferation Arrest (Impaired Healing) HIF->ISC Metabolism->ISC

Divergent signaling pathways of Butyrate and 3-Chlorobutyrate in intestinal mucosa.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed to systematically decouple epigenetic effects from metabolic artifacts. Every protocol includes built-in orthogonal validation.

Protocol 1: Fluorometric HDAC Activity Inhibition Assay
  • Causality: To definitively prove that 3-Cl BA alters gene expression via epigenetic regulation rather than secondary metabolic shifts, we must isolate nuclear HDACs from cytoplasmic metabolic enzymes. Whole-cell assays risk confounding direct HDAC inhibition with HIF-mediated transcriptional changes.

  • Step 1: Nuclear Extraction. Lyse intestinal epithelial cells (e.g., Caco-2) using a hypotonic lysis buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl) to burst the plasma membrane while leaving nuclei intact. Centrifuge at 3,000 x g to pellet nuclei, then extract nuclear proteins using a high-salt buffer.

  • Step 2: Enzymatic Reaction. Incubate 10 µg of nuclear extract with a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) in the presence of Vehicle, Native Butyrate (5 mM), 3-Cl BA (5 mM), or 4-Cl BA (5 mM) for 1 hour at 37°C.

  • Step 3: Self-Validation & Controls.

    • Positive Control: Include Trichostatin A (TSA, 1 µM), a bona fide pan-HDAC inhibitor, to establish maximum assay inhibition.

    • Negative Control: Use substrate without nuclear extract to measure background fluorescence. Validation Gate: The assay is only valid if the TSA cohort demonstrates >90% inhibition relative to the vehicle 4[4].

  • Step 4: Signal Quantification. Add developer solution to cleave the deacetylated fluorophore. Measure fluorescence (Ex 360 nm / Em 460 nm) using a microplate reader.

Protocol 2: Kinetic Transepithelial Electrical Resistance (TEER)
  • Causality: While RT-qPCR can confirm the upregulation of tight junction genes (e.g., CLDN2, OCLN), mRNA levels do not always translate to functional barrier integrity due to post-translational modifications. TEER provides a real-time, non-destructive functional readout of paracellular permeability.

  • Step 1: Monolayer Establishment. Seed IECs onto 0.4 µm pore size polycarbonate Transwell inserts. Culture for 14-21 days to allow for full polarization and tight junction formation.

  • Step 2: Baseline Validation (Self-Validation). Before any treatment, measure baseline TEER using a chopstick ohmmeter. Validation Gate: Only utilize inserts that have reached a stable plateau of >1000 Ω·cm², ensuring that any subsequent drop or rise is due to the compound's effect on gene expression, not a pre-existing physical hole in the monolayer.

  • Step 3: Treatment Administration. Induce barrier injury using a calcium-switch model or cytokine cocktail (IFN-γ/TNF-α). Concurrently treat the basolateral compartment with 5 mM of the test compounds.

  • Step 4: Kinetic Measurement. Record TEER at 0, 12, 24, and 48 hours post-treatment. Calculate the percentage change relative to the validated baseline to quantify barrier recovery.

Conclusion

The comparative analysis of butyrate and its chlorinated derivatives underscores the power of metabolite mimicry in drug development. While native butyrate is a potent HDAC inhibitor, its dual role as a metabolic fuel and HIF stabilizer creates a toxic environment for intestinal stem cells during active inflammation. By shifting the chlorine atom to the carbon-3 position, 3-chlorobutyrate successfully uncouples these pathways—retaining the epigenetic regulation required for tight junction gene expression while discarding the metabolic liabilities that stall mucosal healing 1[1]. Conversely, 4-chlorobutyrate fails to achieve this epigenetic modulation, highlighting the strict structural requirements of the HDAC catalytic pocket.

References

  • Metabolite mimicry identifies butyrate analogs with select protective functions in the intestinal mucosa. bioRxiv. Available at:[Link][1]

  • Structure-based design generated novel hydroxamic acid based preferential HDAC6 lead inhibitor with on-target cytotoxic activity against primary choroid plexus carcinoma. NIH / National Library of Medicine. Available at: [Link][3]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.